Sumitone fast red b

• CAS: 82643-43-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Properties of Sumitone Fast Red B (C.I. Pigment Red 144 & 214)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the chemical and physical properties of the high-performance organic pigment commonly known by the trade name Sumitone Fast Red B. Investigations reveal that this name is primarily associated with two distinct chemical entities: C.I. Pigment Red 144 (CAS 5280-78-4) and, to a lesser extent, C.I. Pigment Red 214 (CAS 40618-31-3). Both are disazo condensation pigments renowned for their excellent fastness properties, making them suitable for demanding applications in plastics, inks, and coatings. This document details their chemical identity, physical properties, fastness characteristics, and the experimental protocols used to determine these attributes. Furthermore, it outlines the general synthesis pathway for these pigments.

Chemical Identification

The trade name "Sumitone Fast Red B" does not refer to a single chemical compound but is a commercial designation that can encompass different, though structurally related, pigments. The two primary pigments identified are C.I. Pigment Red 144 and C.I. Pigment Red 214. They differ in their chemical structure by the degree of chlorination on the aromatic diamine bridge.

• C.I. Pigment Red 144 is chemically identified as N,N'-(2-chloro-1,4-phenylene)bis[4-[(2,5-dichlorophenyl)azo]-3-hydroxynaphthalene-2-carboxamide].[1]

• C.I. Pigment Red 214 is chemically identified as N,N'-(2,5-dichloro-1,4-phenylene)bis[4-[(2,5-dichlorophenyl)azo]-3-hydroxynaphthalene-2-carboxamide].[2]

The key structural difference lies in the central phenylenediamine moiety, which is monochlorinated in Pigment Red 144 and dichlorinated in Pigment Red 214. This structural variation influences their precise shade and performance properties.

Comparative Chemical and Physical Properties

The following tables summarize the key quantitative data for C.I. Pigment Red 144 and C.I. Pigment Red 214, allowing for a direct comparison of their properties.

Table 1: General Chemical Properties

Property	C.I. Pigment Red 144	C.I. Pigment Red 214
C.I. Name	Pigment Red 144	Pigment Red 214
C.I. Number	20735[1][3]	200660[4][5]
CAS Number	5280-78-4[1][3]	40618-31-3[2][4]
Molecular Formula	C₄₀H₂₃Cl₅N₆O₄[1][3]	C₄₀H₂₂Cl₆N₆O₄[4][6]
Molecular Weight	828.91 g/mol [1]	863.36 g/mol [2][4]
Chemical Group	Disazo Condensation[3][7]	Disazo Condensation[5]
Appearance	Red Powder[1][7]	Red Powder[4][5]
Shade	Medium to slightly bluish red[3]	Bluish red[2][5][8]

Table 2: Physical and Fastness Properties

Property	C.I. Pigment Red 144	C.I. Pigment Red 214
Density (g/cm³)	1.45 - 1.55[9][10]	~1.57[5]
Heat Resistance (°C)	260 - 300[3][10]	250 - 300[4][5]
Light Fastness (Blue Wool Scale, 1-8)	7 - 8[3][10]	7 - 8[4][5][8]
Oil Absorption ( g/100g )	33 - 60[3][7][9][10]	45 - 70[4][5]
Acid Resistance (Scale 1-5)	5[3][7][10]	5[4][5]
Alkali Resistance (Scale 1-5)	4 - 5[3][7][10]	5[4]
Migration Resistance (Scale 1-5)	5[3]	5[5]
Water Resistance (Scale 1-5)	4 - 5[10]	5[4]
Oil Resistance (Scale 1-5)	4 - 5[10]	5[4]

Spectral Properties

The color and performance of a pigment are fundamentally determined by how it interacts with light. The reflectance spectrum is a key characteristic in this regard.

Reflectance Spectrum of C.I. Pigment Red 144:

The reflectance spectrum of C.I. Pigment Red 144 shows strong absorption in the green and blue regions of the visible spectrum, with high reflectance in the red region, which accounts for its characteristic red color.

Experimental Protocols

The properties listed in the tables above are determined using standardized experimental procedures. Below are the methodologies for key performance indicators.

Oil Absorption Value (ISO 787-5)

This test determines the quantity of oil required to form a coherent paste with a given mass of pigment. It is indicative of the pigment's vehicle demand in a formulation.

• Principle: Refined linseed oil is gradually added to a weighed sample of the pigment on a glass plate.[11][12] After each addition, the oil is thoroughly rubbed into the pigment with a palette knife.[13] The endpoint is reached when a smooth, stiff paste of uniform consistency is formed, which does not crack or crumble and just begins to adhere to the plate.[13]

• Apparatus: Glass plate, palette knife, burette for oil dispensing, analytical balance.

• Procedure:

  • A representative sample of the pigment is weighed and placed on the glass plate. The mass of the sample depends on its expected oil absorption.[11]

  • Linseed oil is added dropwise from a burette.[13]

  • After each addition, the mixture is thoroughly worked with the palette knife.

  • The process is continued until the endpoint is achieved.

  • The volume of oil used is recorded from the burette.

• Expression of Results: The oil absorption value is calculated as the volume of oil (in mL) or mass of oil (in g) required per 100 g of pigment.[13]

Light Fastness (ISO 105-B02)

This method assesses the resistance of the color of the pigment to the action of an artificial light source that simulates natural daylight.

• Principle: A specimen of the pigmented material is exposed to a xenon arc lamp under controlled conditions, simultaneously with a set of blue wool references (grades 1-8, where 8 is the highest fastness).[14][15] The light fastness is rated by comparing the change in color of the specimen with the fading of the blue wool references.[16]

• Apparatus: Xenon arc lamp apparatus with controlled irradiance, temperature, and humidity; blue wool standard fabrics (ISO 105-B08); Grey Scale for assessing color change (ISO 105-A02).[16][17]

• Procedure:

  • The pigment is incorporated into a suitable medium (e.g., a polymer or paint) and a test specimen is prepared.

  • The specimen and the set of blue wool references are mounted on cards and placed in the xenon arc tester.

  • The samples are exposed to the light source. The exposure can be terminated after a specified period or when a certain degree of fading is observed on one of the blue wool references.

  • The color change of the test specimen is assessed against the fading of the blue wool standards using the Grey Scale.

• Expression of Results: The light fastness rating is the number of the blue wool reference that shows a similar degree of color change to the test specimen.[14]

Synthesis Pathway and Experimental Workflow

C.I. Pigment Red 144 and C.I. Pigment Red 214 are synthesized via a multi-step process known as disazo condensation. The general pathway is outlined below.

Synthesis of C.I. Pigment Red 144

The synthesis of C.I. Pigment Red 144 involves three main stages:

• Azo Coupling: A diazotized aromatic amine (2,5-dichloroaniline) is coupled with a coupling component (3-hydroxy-2-naphthoic acid) to form a monoazo carboxylic acid intermediate.[1][18]

• Acyl Chloride Formation: The carboxylic acid group of the monoazo intermediate is converted to an acyl chloride, typically using a chlorinating agent like thionyl chloride.[18][19]

• Condensation: Two molecules of the monoazo acyl chloride are condensed with one molecule of an aromatic diamine (2-chloro-1,4-phenylenediamine) to form the final disazo condensation pigment.[1][18]

The following diagrams illustrate the logical flow of the synthesis and a typical experimental workflow for property testing.

References

• 1. Pigment Red 144 [dyestuffintermediates.com]
• 2. Pigment Red 214 [dyestuffintermediates.com]
• 3. Pigment Red 144 - [origochem.com]
• 4. kingchemglobal.com [kingchemglobal.com]
• 5. epsilonpigments.com [epsilonpigments.com]
• 6. C.I. Pigment Red 214 | CAS#:82643-43-4 | Chemsrc [chemsrc.com]
• 7. epsilonpigments.com [epsilonpigments.com]
• 8. News - PIGMENT ORANGE 64 – Introduction and Application [precisechem.com]
• 9. zeyachem.net [zeyachem.net]
• 10. Pigment red 144|Fast red BR|CAS No.5280-78-4 [xcolorpigment.com]
• 11. scribd.com [scribd.com]
• 12. lr-test.com [lr-test.com]
• 13. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 14. Colour fastness to artificial light according to SS-EN ISO 105-B02 | RISE [ri.se]
• 15. fyitester.com [fyitester.com]
• 16. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 17. wewontech.com [wewontech.com]
• 18. Pigment Red 144 | 5280-78-4 [chemicalbook.com]
• 19. US5883167A - Process for the preparation of highly coloured diazo pigment mixtures - Google Patents [patents.google.com]

An In-depth Technical Guide on the Core Mechanism of Action of Sumitone Fast Red B and Related Azo Dyes in Biological Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sumitone Fast Red B is an organic compound belonging to the azo dye class. In biological and research settings, its primary "mechanism of action" is not pharmacological but rather as a critical component in histochemical and cytochemical staining techniques. Specifically, it serves as a chromogenic coupling agent, enabling the visualization of specific enzyme activities within tissues and cells. This guide elucidates the chemical principles underlying this mechanism, provides detailed experimental protocols for its application, and presents relevant data for researchers. The focus will be on the well-documented use of analogous compounds like Fast Red TR and Fast Red B salts in conjunction with naphthol substrates for the detection of hydrolytic enzymes, such as alkaline and acid phosphatases.

Core Mechanism of Action: Azo Coupling in Enzyme Histochemistry

The fundamental mechanism of action for Sumitone Fast Red B and related diazonium salts in biological contexts is the simultaneous coupling azo dye method . This technique is designed to pinpoint the location of specific enzyme activity within a tissue section. The process is not one of a drug binding to a receptor or modulating a signaling pathway, but a chemical reaction that produces a visible, insoluble precipitate at the site of the enzyme.

The reaction unfolds in two primary steps:

• Enzymatic Hydrolysis: A specific substrate, typically a phosphate (B84403) or ester derivative of a naphthol compound (e.g., Naphthol AS-MX Phosphate), is introduced to the tissue. The target enzyme, if present, cleaves the substrate. This enzymatic action releases a soluble, colorless naphthol intermediate.

• Azo Coupling: Sumitone Fast Red B, a stabilized diazonium salt, is present in the incubation medium. It immediately reacts with the liberated naphthol intermediate. This reaction, known as azo coupling, forms a highly colored, insoluble azo dye.

The resulting brightly colored precipitate is deposited directly at the site of enzyme activity, allowing for precise microscopic localization. The intensity of the color can provide a semi-quantitative estimation of enzyme activity.

Data Presentation

Quantitative data for azo dyes in a biological context relates to their chemical properties and performance as staining reagents, rather than pharmacological metrics like IC50 or binding affinities.

Table 1: Physicochemical Properties of Representative Azo Dyes and Substrates

Compound/Property	C.I. Name	C.I. Number	Molecular Formula	Molecular Weight ( g/mol )	Color of Precipitate	Solubility
Fast Red TR Salt	Azoic Diazo 20	37150	C₈H₈Cl₂N₂	203.07	Intense Red	Water
Fast Red B Salt	Azoic Diazo 5	37125	C₁₇H₁₃N₃O₉S₂	467.4	Red-Orange	Water
Naphthol AS-MX	Azoic Coupling 8	37525	C₁₉H₁₈N₂O₂	306.36	(Forms dye with diazo salt)	Soluble in alkaline solutions
Naphthol AS-BI Phosphate	-	-	C₁₈H₁₅BrNO₆P	452.2	(Forms dye with diazo salt)	Soluble in DMSO, DMF

Note: "Sumitone Fast Red B" is a trade name. The exact chemical structure and properties may vary, but it belongs to this class of diazonium salts.

Signaling and Experimental Workflow Diagrams

Diagram 1: Chemical Mechanism of Azo Dye Staining

Caption: The two-step chemical reaction for visualizing enzyme activity using a naphthol substrate and a diazonium salt.

Diagram 2: Experimental Workflow for Alkaline Phosphatase Staining

Caption: A typical workflow for the histochemical detection of alkaline phosphatase activity in tissue sections.

Experimental Protocols

This protocol is a representative example for the histochemical demonstration of alkaline phosphatase activity in cryostat sections of tissue, adapted from established azo dye methods.[1][2]

Objective

To visualize the sites of alkaline phosphatase activity in snap-frozen tissue sections.

Materials and Reagents

• Tissue: Snap-frozen tissue blocks (e.g., muscle, kidney).

• Cryostat for sectioning.

• Microscope slides (e.g., Superfrost Plus).

• Coplin staining jars.

• Fixative (Optional): Cold acetone (B3395972) (-20°C).

• Substrate: Naphthol AS-MX Phosphate (e.g., Sigma-Aldrich N5000).

• Diazonium Salt: Fast Red TR Salt (e.g., Sigma-Aldrich F8764).

• Buffer: 0.1 M Tris-HCl buffer, pH 9.2.

• Solvent: N,N-Dimethylformamide (DMF).

• Counterstain (Optional): Mayer's Hematoxylin (B73222).

• Mounting Medium: Aqueous mounting medium (e.g., Glycerogel).

• Deionized water.

Solution Preparation

• Tris-HCl Buffer (0.1 M, pH 9.2):

  • Dissolve 12.11 g of Tris base in 800 mL of deionized water.

  • Adjust pH to 9.2 using 1 M HCl.

  • Bring the final volume to 1 L with deionized water.

  • Store at 4°C.

• Incubation Solution (Prepare immediately before use):

  • Dissolve 5 mg of Naphthol AS-MX Phosphate in 0.25 mL of N,N-Dimethylformamide.

  • Add this solution to 50 mL of 0.1 M Tris-HCl buffer (pH 9.2). Mix well.

  • Add 30 mg of Fast Red TR Salt to the solution.

  • Mix until the salt is completely dissolved. The solution may be slightly opalescent.

  • Use immediately.

Staining Procedure

• Sectioning: Cut 10-12 µm thick sections from the snap-frozen tissue block in a cryostat. Mount the sections onto microscope slides.

• Drying: Allow the sections to air-dry at room temperature for 30-60 minutes.

• Fixation (Optional): For some tissues, fixation can improve morphology. Immerse slides in cold acetone (-20°C) for 5-10 minutes. Allow to air-dry completely.

• Rinsing: Gently rinse the slides with deionized water.

• Incubation: Place the slides in a Coplin jar containing the freshly prepared incubation solution. Incubate at room temperature (18-26°C) for 30-60 minutes.[1][2] Protect from direct light.

• Washing: After incubation, remove the slides and wash them thoroughly in three changes of deionized water, 2 minutes each.[1]

• Counterstaining (Optional): To visualize cell nuclei, immerse the slides in Mayer's Hematoxylin solution for 1-2 minutes.

• "Bluing" (if counterstained): If hematoxylin is used, rinse the slides in running tap water for 5 minutes until the nuclei appear blue.

• Final Rinse: Perform a final rinse with deionized water.

• Mounting: Mount the coverslip using an aqueous mounting medium. Do not use alcohol-based dehydrants or xylene-based mounting media , as the red precipitate is often soluble in organic solvents.[3]

Expected Results

• Sites of Alkaline Phosphatase Activity: An intense, fine, granular red precipitate.[3]

• Nuclei (if counterstained): Blue.

• Background: Colorless.

Conclusion

Sumitone Fast Red B and its chemical relatives are not bioactive molecules in the traditional pharmacological sense but are indispensable tools for biological research. Their mechanism of action is a well-defined chemical process of azo coupling, which provides a robust and reliable method for the in-situ localization of enzyme activity. Understanding this core mechanism is crucial for the correct application and interpretation of results in histochemistry, pathology, and developmental biology. The provided protocols and data serve as a technical foundation for researchers employing these powerful visualization techniques.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. neuromuscular.wustl.edu [neuromuscular.wustl.edu]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Navigating the Ambiguity of Sumitone Fast Red B in Scientific Research

A Critical Examination of a Multifunctional Dye and its Associated Nomenclatures

For researchers, scientists, and professionals in drug development, the precise identification of a chemical reagent is paramount to the reproducibility and accuracy of experimental results. "Sumitone Fast Red B" presents a notable challenge in this regard, as the name appears to be associated with multiple chemical entities, leading to significant ambiguity in scientific literature and commercial listings. This technical guide aims to dissect the available information, highlight the discrepancies, and provide a clear overview of the applications associated with the various compounds that fall under the "Fast Red" umbrella, with a specific focus on their utility in a research context.

The "Sumitone Fast Red B" Enigma: A Case of Mistaken Identity?

Initial investigation into "Sumitone Fast Red B" reveals conflicting data regarding its chemical identity. Several suppliers list a compound with the molecular formula C₄₀H₂₂Cl₆N₆O₄, but associate it with two different CAS numbers: 82643-43-4 and 40618-31-3. This discrepancy underscores a critical issue for researchers seeking to procure this specific dye.

Despite the ambiguity in its precise chemical structure, descriptions from suppliers like Clinisciences suggest that "Sumitone Fast Red B" is a multifunctional dye with broad applications in biological research.[1][2] These applications are reported to include:

• Cellular and Tissue Analysis: Aiding in the observation and analysis of cell structures and studying tissue pathology.[1][2]

• Biomolecule Tracking and Detection: Enabling the tracking and detection of various biomolecules.[1][2]

• Functional Cellular Assays: Evaluating a range of cellular functions.[1][2]

• Microorganism Monitoring: Assisting in the observation and study of microorganisms.[1][2]

The lack of specific experimental protocols, quantitative data, or descriptions of signaling pathways directly and unambiguously linked to a compound definitively identified as "Sumitone Fast Red B" in the public domain prevents the creation of a detailed technical guide on this specific entity. The available information is of a general, descriptive nature provided by chemical suppliers.

Deconstructing the "Fast Red" Family of Dyes

The confusion surrounding "Sumitone Fast Red B" is compounded by the existence of several other dyes with similar names, each with distinct chemical identities and well-defined applications in research. It is crucial for researchers to differentiate between these compounds to ensure the appropriate reagent is used for their specific experimental needs.

Nuclear Fast Red: A Staple in Histology

Nuclear Fast Red, also known as Kernechtrot, is a widely used counterstain in histology and immunohistochemistry. It imparts a red color to cell nuclei, providing a clear contrast to cytoplasmic or cell surface stains.

Table 1: Chemical and Physical Properties of Nuclear Fast Red

Property	Value
CAS Number	6409-77-4
Molecular Formula	C₁₄H₈NNaO₇S
Appearance	Reddish to dark brown powder
Solubility	Soluble in ethanol (B145695) and water

Experimental Protocol: Nuclear Fast Red Staining for Tissue Sections

This protocol is a generalized procedure and may require optimization based on the specific tissue and primary staining method used.

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (or a xylene substitute) to remove paraffin.

  • Rehydrate the tissue sections by passing them through a graded series of ethanol solutions (e.g., 100%, 95%, 70%) and finally into distilled water.

• Primary Staining (Optional):

  • Perform the desired primary staining procedure (e.g., immunohistochemistry, special stain).

  • Wash thoroughly with distilled water.

• Counterstaining with Nuclear Fast Red:

  • Immerse the slides in a 0.1% Nuclear Fast Red staining solution for 5-10 minutes.[3] The incubation time can be adjusted to achieve the desired staining intensity.[4]

  • Wash with distilled water to remove excess stain.[3]

• Dehydration and Mounting:

  • Dehydrate the sections through a graded series of ethanol solutions.

  • Clear in xylene (or a xylene substitute).

  • Mount with a permanent mounting medium.

Visualization Workflow: Histological Staining with Nuclear Fast Red

Caption: A generalized workflow for histological staining incorporating Nuclear Fast Red as a counterstain.

Fast Red B Salt: A Tool for Enzyme Histochemistry

Fast Red B Salt is a diazonium salt commonly employed in enzyme histochemistry, particularly for the demonstration of alkaline and acid phosphatase activity. It acts as a chromogenic substrate, forming a colored precipitate at the site of enzyme activity.

Table 2: Chemical and Physical Properties of Fast Red B Salt

Property	Value
C.I. Number	37125
Synonym	Azoic Diazo No. 5
Application	Enzyme histochemistry, demonstration of enterochromaffin cells
Color of Precipitate	Red-orange

Conclusion: A Call for Clarity

The ambiguity surrounding "Sumitone Fast Red B" highlights a critical need for standardized nomenclature and comprehensive documentation in the chemical supply chain for research reagents. For scientists, the inability to definitively identify a compound can lead to wasted resources and irreproducible results.

When encountering a reagent with an ambiguous name, researchers are advised to:

• Prioritize the CAS Number: The CAS number is a unique identifier for a chemical substance and is more reliable than a product name.

• Request a Certificate of Analysis (CoA): The CoA provides detailed information about the purity and identity of a specific batch of a chemical.

• Consult Multiple Sources: Cross-reference information from different suppliers and scientific databases to identify any discrepancies.

Until a clear and consistent chemical identity for "Sumitone Fast Red B" is established in the scientific literature and by suppliers, researchers should exercise caution and, where possible, opt for well-characterized alternatives like Nuclear Fast Red or Fast Red B Salt for their specific applications.

References

• 1. NB-64-89843-50mg | Sumitone fast red b [40618-31-3] Clinisciences [clinisciences.com]
• 2. T87481-50mg | Sumitone fast red b [40618-31-3] Clinisciences [clinisciences.com]
• 3. store.sangon.com [store.sangon.com]
• 4. vectorlabs.com [vectorlabs.com]

Sumitone Fast Red B: A Technical Solubility Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility profile of Sumitone Fast Red B (C.I. Pigment Red 214), a disazo condensation pigment. Due to its chemical nature, this pigment finds applications where high stability and low solubility are paramount. This document compiles available data on its physicochemical properties and solubility, outlines a standard experimental protocol for solubility determination, and presents diagrams to illustrate key concepts.

Physicochemical Properties

A summary of the key physicochemical properties of Sumitone Fast Red B is presented in Table 1. These parameters are essential for understanding the compound's behavior in various solvent systems.

Property	Value	Reference
Chemical Name	N,N′-(2,5-Dichloro-1,4-phenylene)bis[4-[2-(2,5-dichlorophenyl)diazenyl]-3-hydroxy-2-naphthalenecarboxamide]
Synonyms	C.I. Pigment Red 214, Disazo Red BN	[1][2]
CAS Number	40618-31-3	[1]
Molecular Formula	C₄₀H₂₂Cl₆N₆O₄	[1]
Molecular Weight	863.36 g/mol	[1]
Appearance	Red Powder	[3]
Density	~1.60 g/cm³	[3]

Solubility Profile

Sumitone Fast Red B is characterized by its extremely low solubility in aqueous solutions, a common feature of high-performance pigments designed for stability in various applications.

Aqueous Solubility

The aqueous solubility of Sumitone Fast Red B is exceptionally low. A calculated value indicates near-insolubility in water at room temperature.

Solvent	Temperature	Solubility	Method	Reference
Water	25 °C	3.4 x 10⁻¹⁵ g/L	Calculated	[4]

Some supplier technical data sheets may list "Water Soluble" content at a maximum of 1.0%.[1][3] It is critical to interpret this as the maximum percentage of water-soluble impurities within the pigment formulation, not the intrinsic solubility of the Sumitone Fast Red B molecule itself.

Organic Solvent Solubility

Experimental Protocol for Solubility Determination

For researchers requiring precise solubility data, the following is a detailed methodology for determining the equilibrium solubility of a compound like Sumitone Fast Red B using the shake-flask method, a widely accepted technique.

Objective: To determine the equilibrium solubility of Sumitone Fast Red B in a specific solvent at a controlled temperature.

Materials:

• Sumitone Fast Red B powder

• Selected solvent of interest (e.g., Dimethyl Sulfoxide, Ethanol, Water)

• Analytical balance

• Scintillation vials or flasks with screw caps

• Constant temperature orbital shaker or water bath

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of Sumitone Fast Red B powder to a series of vials containing a known volume of the selected solvent. The presence of undissolved solid is essential to ensure equilibrium is reached with a saturated solution.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature orbital shaker or water bath set to the desired experimental temperature (e.g., 25 °C, 37 °C).

  • Agitate the samples for a predetermined period (e.g., 24-72 hours) to allow the system to reach equilibrium. The exact time should be determined through preliminary experiments to ensure the concentration of the dissolved solid remains constant over time.

• Sample Separation:

  • After equilibration, allow the vials to stand undisturbed at the experimental temperature for a short period to allow larger particles to settle.

  • To separate the undissolved solid from the saturated solution, centrifuge the samples at a high speed.

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear supernatant.

  • Immediately filter the aliquot using a syringe filter compatible with the solvent to remove any remaining fine particles.

  • Precisely dilute the filtered saturated solution with the solvent to a concentration that falls within the linear range of the analytical method.

  • Analyze the concentration of Sumitone Fast Red B in the diluted sample using a validated HPLC or UV-Vis spectrophotometry method.

• Quantification:

  • Prepare a series of standard solutions of Sumitone Fast Red B of known concentrations in the same solvent.

  • Generate a calibration curve by plotting the analytical response (e.g., peak area from HPLC, absorbance from UV-Vis) versus the concentration of the standard solutions.

  • Determine the concentration of the diluted sample by interpolating its analytical response on the calibration curve.

  • Calculate the original solubility by multiplying the determined concentration by the dilution factor.

Visualizations

The following diagrams illustrate the conceptual workflow for determining solubility and a logical relationship in solubility studies.

Caption: Experimental workflow for the shake-flask solubility determination method.

Caption: Factors influencing the solubility of a compound.

References

• 1. Dimacolor organic pigment,Diszao Red BN,Pigment Red 214 [dimacolor.com]
• 2. ispigment.com [ispigment.com]
• 3. Disazo Red Bn (Pigment Red 214) - Disazo Red and Pr214 [dimacolor.en.made-in-china.com]
• 4. CAS # 40618-31-3 (82643-43-4), Pigment Red 214, 1,4-Bis[1-(2,5-dichlorophenylazo)-2-hydroxynaphthyl-3-carbonylamino]-3,6-dichlorobenzene, C.I. 200660, C.I. Pigment Red 214, Cromophtal Red BN, PV Fast Red BNP, Pigment Red 214, Sandorin Red BN, Sumitone Fast Red B - chemBlink [chemblink.com]

The Core Principles of Sumitone Fast Red B Chromogen: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core principles, experimental applications, and technical specifications of the Sumitone Fast Red B chromogen system, a widely utilized tool in immunohistochemistry (IHC) and other enzyme-linked detection methods. "Sumitone" is understood to be a commercial brand, while the foundational chemistry lies in the "Fast Red B" chromogen system.

Executive Summary

The Fast Red B chromogen system is an invaluable method for the enzymatic detection of alkaline phosphatase (AP) activity in biological samples. The fundamental principle involves a two-step reaction. Initially, alkaline phosphatase catalyzes the hydrolysis of a substrate, typically Naphthol AS-MX phosphate (B84403), to produce a naphthol derivative. This intermediate product then undergoes a coupling reaction with a diazonium salt, Fast Red B, to form a vibrant, insoluble red azo dye at the site of enzymatic activity. This localized precipitate allows for the precise visualization of the target antigen or enzyme.

Core Principle: The Enzymatic Reaction

The visualization of target molecules using the Fast Red B chromogen system is contingent on the enzymatic activity of alkaline phosphatase. The process can be broken down into two primary stages:

• Enzymatic Cleavage: Alkaline phosphatase, often conjugated to a secondary antibody in IHC, encounters its substrate, Naphthol AS-MX phosphate. The enzyme specifically cleaves the phosphate group from the substrate.

• Azo Coupling Reaction: This cleavage releases a highly reactive naphthol intermediate. In the presence of the diazonium salt, Fast Red B, an azo coupling reaction occurs, resulting in the formation of an insoluble, intensely colored red precipitate.

The resulting azo dye is alcohol-soluble, necessitating the use of aqueous mounting media for slide preparation.

Chemical Components and Their Properties

The successful application of the Fast Red B chromogen system relies on the specific properties of its constituent components.

Component	Chemical Name	C.I. Number	Molecular Formula	Molecular Weight ( g/mol )	Key Properties
Fast Red B Salt	2-methoxy-4-nitrobenzenediazonium	37125	C₇H₆N₃O₃⁺ (cation)	180.14 (cation)	A diazonium salt that acts as the chromogen, coupling with the naphthol derivative to form the final colored product.
Naphthol AS-MX Phosphate	3-(2,4-dimethylanilinocarbonyl)-2-naphthyl phosphate	N/A	C₁₉H₁₈NO₅P	371.32	The substrate for alkaline phosphatase. Enzymatic dephosphorylation yields the reactive naphthol intermediate.
Final Azo Dye Precipitate	N/A	N/A	N/A	N/A	An insoluble, vibrant red precipitate with a reported absorption maximum of approximately 510 nm.[1][2]

Experimental Protocols

The following is a detailed methodology for the application of the Fast Red B chromogen system in the immunohistochemical staining of formalin-fixed, paraffin-embedded (FFPE) tissues.

Reagents and Materials

• Formalin-fixed, paraffin-embedded tissue sections on charged slides

• Xylene

• Ethanol (B145695) (100%, 95%, 80%)

• Deionized water

• Tris-Buffered Saline (TBS)

• Antigen retrieval solution (e.g., citrate (B86180) buffer, pH 6.0)

• Blocking solution (e.g., 5% normal serum in TBS)

• Primary antibody

• Alkaline phosphatase-conjugated secondary antibody

• Fast Red B chromogen and substrate solution (prepared fresh)

• Counterstain (e.g., Hematoxylin)

• Aqueous mounting medium

Detailed Staining Procedure

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene for 5 minutes each.

  • Rehydrate through a graded series of ethanol: two changes of 100% ethanol for 3 minutes each, followed by 95% and 80% ethanol for 3 minutes each.

  • Rinse with deionized water.

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval (HIER) as required for the primary antibody, following manufacturer's instructions.

• Blocking:

  • Incubate sections with a blocking solution for at least 30 minutes to prevent non-specific antibody binding.

• Primary Antibody Incubation:

  • Incubate sections with the primary antibody at the optimal dilution for 1 hour at room temperature or overnight at 4°C.

• Secondary Antibody Incubation:

  • Rinse slides with TBS.

  • Incubate sections with the alkaline phosphatase-conjugated secondary antibody for 30-60 minutes at room temperature.

• Chromogen Preparation and Development:

  • Prepare the Fast Red B substrate-chromogen solution immediately before use according to the manufacturer's instructions.

  • Rinse slides with TBS.

  • Apply the Fast Red B solution to the tissue and incubate for 10-20 minutes, or until the desired staining intensity is achieved. Monitor development under a microscope.

• Counterstaining:

  • Rinse slides gently with deionized water.

  • Counterstain with a suitable nuclear counterstain, such as Hematoxylin, for 1-2 minutes.

  • "Blue" the counterstain in a gentle stream of tap water or a bluing agent.

• Mounting:

  • Rinse with deionized water.

  • Coverslip using an aqueous mounting medium. Do not dehydrate through alcohols and xylene as this will dissolve the red precipitate.

Visualizations

Signaling Pathway: Enzymatic Reaction

Caption: Enzymatic cascade of the Fast Red B chromogen system.

Experimental Workflow: Immunohistochemistry

Caption: Standard workflow for IHC using Fast Red B.

Logical Relationship of Components

Caption: Component relationships in the Fast Red B system.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Sumitone Fast Red B absorption and emission spectra

An In-depth Technical Guide to the Core Photophysical Properties of Sumitone Fast Red B (C.I. Pigment Red 149)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core photophysical properties of Sumitone Fast Red B, a high-performance perylene (B46583) pigment also known as C.I. Pigment Red 149. This document details its absorption and emission characteristics, outlines relevant experimental protocols, and presents the information in a clear, structured format for easy reference and application in research and development.

Introduction

Sumitone Fast Red B is a synthetic organic pigment belonging to the perylene class of dyes. Structurally, it is N,N'-bis(3,5-dimethylphenyl)perylene-3,4,9,10-tetracarboxylic diimide.[1][2] Perylene pigments are renowned for their excellent light and heat stability, making them suitable for a wide range of applications, including in plastics, coatings, and synthetic fibers.[2][3][4] In the context of research and drug development, understanding the precise absorption and emission spectra of such compounds is crucial for their potential use as fluorescent probes, markers, or in photodynamic therapy.

Chemical and Physical Properties

A summary of the key identifiers and physical properties of Sumitone Fast Red B (C.I. Pigment Red 149) is provided in the table below.

Property	Value	Reference
Chemical Name	N,N'-bis(3,5-dimethylphenyl)perylene-3,4,9,10-tetracarboxylic diimide	[5][6]
Synonyms	Sumitone Fast Red B, C.I. Pigment Red 149	[6]
CAS Number	4948-15-6	[1][2][7]
Molecular Formula	C₄₀H₂₆N₂O₄	[1][2][7]
Molecular Weight	598.65 g/mol	[2]
Appearance	Red to very dark red powder	[7]
Solubility	Insoluble in water and ethanol.	[2]

Spectroscopic Data

The photophysical characteristics of Sumitone Fast Red B are dictated by its perylene core, a large polycyclic aromatic hydrocarbon that gives rise to its strong absorption and emission in the visible region of the electromagnetic spectrum.

Absorption and Emission Spectra

The absorption and emission properties of Sumitone Fast Red B are summarized in the following table. The absorption spectrum is characterized by a distinct maximum in the green-yellow region, while its emission, typical for perylene pigments, is expected in the red region of the spectrum.

Parameter	Wavelength (nm)	Notes
Absorption Maximum (λmax)	525	This value is reported for C.I. Pigment Red 149.[7] The absorption spectrum of perylene diimides typically shows vibronic fine structure.
Emission Maximum (λem)	~580 - 620	Specific emission data for C.I. Pigment Red 149 is not readily available in the public domain. However, based on studies of structurally similar N,N'-disubstituted perylene tetracarboxylic diimides, the emission maximum is expected to be in this range, exhibiting a Stokes shift of approximately 55-95 nm. The exact emission wavelength can be influenced by the solvent and the solid-state packing of the pigment.

Experimental Protocols

The following sections describe generalized experimental methodologies for determining the absorption and emission spectra of solid-state pigments like Sumitone Fast Red B.

Measurement of Absorption Spectrum

The absorption spectrum of a solid pigment is typically measured using a UV-Vis spectrophotometer equipped with an integrating sphere to account for light scattering.

Methodology:

• Sample Preparation: A dilute, homogeneous dispersion of Sumitone Fast Red B is prepared in a suitable non-absorbing solvent (e.g., N-methyl-2-pyrrolidone or dimethyl sulfoxide) or a polymer matrix. For solid-state measurements, a thin film can be prepared by spin-coating or drop-casting the dispersion onto a quartz substrate.

• Instrumentation: A dual-beam UV-Vis spectrophotometer with an integrating sphere is used. The integrating sphere collects both transmitted and scattered light, providing a more accurate absorption spectrum for solid samples.

• Data Acquisition: The spectrophotometer is calibrated with a blank reference (the pure solvent or the substrate). The absorption spectrum is then recorded over a wavelength range that encompasses the visible region (typically 380-780 nm). The wavelength of maximum absorbance (λmax) is determined from the resulting spectrum.

Measurement of Emission (Fluorescence) Spectrum

The emission spectrum is measured using a spectrofluorometer.

Methodology:

• Sample Preparation: The same sample prepared for the absorption measurement can be used. The concentration of the dispersion should be low enough to avoid inner filter effects (an absorbance of <0.1 at the excitation wavelength is recommended).

• Instrumentation: A spectrofluorometer equipped with a monochromatic light source (e.g., a xenon lamp with a monochromator) and a detector (e.g., a photomultiplier tube).

• Data Acquisition: The sample is excited at a wavelength shorter than its absorption maximum (e.g., at the λmax of 525 nm or slightly below). The emission spectrum is then scanned at wavelengths longer than the excitation wavelength. The data is corrected for instrument response. The wavelength of maximum emission (λem) is identified from the corrected spectrum.

Visualizations

Experimental Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for obtaining the absorption and emission spectra of Sumitone Fast Red B.

References

• 1. Pigment Red 149 - Wikipedia [en.wikipedia.org]
• 2. Pigment Red 149 [dyestuffintermediates.com]
• 3. China Pigment Red 149 / CAS 4948-15-6 factory and manufacturers | Precise Color [precisechem.com]
• 4. Pigment Red 149 [lyliangangdyes.com]
• 5. N,N'-Bis(3,5-dimethylphenyl)-3,4,9,10-perylenetetracarboxylic Diimide [myskinrecipes.com]
• 6. N,N'-Bis(3,5-dimethylphenyl)-3,4,9,10-perylenetetracarboxylic Diimide 4948-15-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. C.I. Pigment Red 149 [chembk.com]

The Discovery and Enduring Legacy of Fast Red Chromogens: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fast Red chromogens, a cornerstone of enzymatic histochemistry, have provided researchers with a vibrant and reliable method for visualizing cellular targets for decades. This in-depth technical guide explores the discovery, history, and core principles of Fast Red chromogens. It delves into the chemical characteristics of various Fast Red salts, provides detailed experimental protocols for their application in immunohistochemistry (IHC), and presents a visual representation of a common experimental workflow. This guide aims to be a comprehensive resource for both seasoned researchers and those new to the field, facilitating a deeper understanding and more effective application of this powerful visualization technique.

A Journey Through Time: The History and Discovery of Fast Red

The story of Fast Red is intrinsically linked to the development of synthetic dyes in the 19th century. The pivotal moment came in 1858 when Peter Griess discovered the diazotization reaction, a process that converts primary aromatic amines into diazonium salts.[1] This breakthrough laid the foundation for the creation of a vast array of azo dyes, which are characterized by the nitrogen-nitrogen double bond (-N=N-) that acts as a chromophore. The first azo dyes, such as Aniline Yellow and Manchester Brown, were synthesized in the 1860s and quickly found application in the textile industry.[1]

The adoption of these synthetic dyes in biological staining began in the late 19th and early 20th centuries.[2] Histologists started to utilize the vibrant and diverse colors of azo dyes to enhance the contrast and visualization of tissue components. The principle of using a chromogenic substrate that precipitates at the site of enzyme activity became a fundamental concept in histochemistry.

The Chemistry of Color: How Fast Red Chromogens Work

The vibrant red color produced by Fast Red chromogens is the result of a two-step enzymatic reaction. This process is a classic example of azo coupling, a reaction central to the synthesis of many synthetic dyes.

Step 1: Enzymatic Cleavage of the Substrate

The process begins with an enzyme, typically alkaline phosphatase (AP), which is conjugated to a secondary antibody that recognizes the primary antibody bound to the target antigen in the tissue. The substrate for the enzyme is a naphthol phosphate (B84403) derivative, such as Naphthol AS-MX phosphate or Naphthol AS-BI phosphate.[7] The alkaline phosphatase catalyzes the hydrolysis of the phosphate group from the naphthol substrate. This enzymatic cleavage releases a soluble and reactive naphthol intermediate.

Step 2: Azo Coupling and Precipitation

The liberated naphthol derivative then rapidly couples with a diazonium salt, the "Fast Red" chromogen (e.g., Fast Red TR salt, Fast Red Violet LB salt).[3] This reaction, known as azo coupling, forms a highly colored, insoluble azo dye. This insoluble precipitate deposits at the site of the enzyme activity, thus marking the location of the target antigen with a vibrant red color that can be visualized under a light microscope.[3][5][6]

The general chemical principle can be visualized as follows:

Figure 1. The two-step enzymatic reaction of Fast Red chromogens.

A Spectrum of Reds: Common Fast Red Variants

Several different diazonium salts are used as "Fast Red" chromogens in immunohistochemistry, each with slightly different properties. The choice of a specific Fast Red variant can influence the exact shade of red, the crispness of the precipitate, and its solubility in different mounting media.

Chromogen	CAS Number	Molecular Weight ( g/mol )	Absorption Maximum (λmax)	Key Characteristics
Fast Red TR Salt	89453-69-0	257.19	~284 nm (in water)	A commonly used diazonium salt that produces a bright red precipitate.
Fast Red Violet LB Salt	32348-81-5	376.31	Not specified	Produces a brilliant red to violet insoluble precipitate and is used for detecting alkaline and acid phosphatase.[7]
Fast Red AL Salt	87635-56-1	270.68	~206 nm	Also known as Azoic Diazo No. 36.[8]
Fast Red B Salt	27165-08-8	467.22	~216 nm	Also known as Azoic Diazo No. 5.[9]

Note: Extinction coefficients for these compounds are not consistently reported in readily available sources and can vary depending on the solvent and measurement conditions.

In the Lab: A Detailed Protocol for Fast Red Staining in Immunohistochemistry

This protocol provides a general guideline for using Fast Red chromogen for the visualization of a target antigen in formalin-fixed, paraffin-embedded (FFPE) tissue sections. Optimization of incubation times and antibody concentrations may be necessary for specific antibodies and tissue types.

Materials:

• FFPE tissue sections on charged slides

• Xylene

• Ethanol (B145695) (100%, 95%, 70%)

• Deionized water

• Antigen Retrieval Buffer (e.g., Citrate Buffer, pH 6.0)

• Wash Buffer (e.g., PBS or TBS with 0.05% Tween-20)

• Protein Block Solution (e.g., 5% normal goat serum in wash buffer)

• Primary antibody

• Alkaline Phosphatase (AP)-conjugated secondary antibody

• Naphthol AS phosphate substrate

• Fast Red chromogen (e.g., Fast Red TR salt)

• Hematoxylin (B73222) counterstain (optional)

• Aqueous mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 changes, 5 minutes each).

  • Immerse slides in 100% ethanol (2 changes, 3 minutes each).

  • Immerse slides in 95% ethanol (1 change, 3 minutes).

  • Immerse slides in 70% ethanol (1 change, 3 minutes).

  • Rinse slides in deionized water.

• Antigen Retrieval:

  • Immerse slides in pre-heated antigen retrieval buffer.

  • Heat the slides (e.g., in a microwave, pressure cooker, or water bath) according to the primary antibody datasheet recommendations.

  • Allow slides to cool to room temperature.

  • Rinse slides in wash buffer.

• Blocking:

  • Incubate slides with protein block solution for 30-60 minutes at room temperature to block non-specific antibody binding.

• Primary Antibody Incubation:

  • Incubate slides with the primary antibody diluted to its optimal concentration in antibody diluent.

  • Incubation is typically performed for 1 hour at room temperature or overnight at 4°C.

• Secondary Antibody Incubation:

  • Rinse slides with wash buffer (3 changes, 5 minutes each).

  • Incubate slides with the AP-conjugated secondary antibody, diluted according to the manufacturer's instructions, for 30-60 minutes at room temperature.

• Chromogen Preparation and Development:

  • Rinse slides with wash buffer (3 changes, 5 minutes each).

  • Prepare the Fast Red working solution immediately before use by mixing the naphthol AS phosphate substrate and the Fast Red chromogen according to the manufacturer's protocol.

  • Incubate the slides with the Fast Red working solution for 10-20 minutes at room temperature, or until the desired color intensity is reached. Monitor the color development under a microscope.

• Counterstaining (Optional):

  • Rinse slides gently with deionized water.

  • Incubate slides with hematoxylin for 1-2 minutes to stain the cell nuclei.

  • "Blue" the hematoxylin by rinsing in running tap water or a bluing agent.

• Dehydration and Mounting:

  • Rinse slides in deionized water.

  • Crucially, use an aqueous mounting medium. Most Fast Red precipitates are soluble in organic solvents like ethanol and xylene, which are used for permanent mounting media. Dehydration through graded ethanols and clearing with xylene will dissolve the red precipitate.

Visualizing the Immune Response: Staining Tumor-Infiltrating Lymphocytes

A common and powerful application of Fast Red is in multiplex immunohistochemistry, where it is often paired with a brown chromogen like 3,3'-Diaminobenzidine (DAB) to visualize two different antigens on the same tissue section. This is particularly useful in cancer research for characterizing the tumor microenvironment, such as identifying different types of immune cells infiltrating a tumor.

The following diagram illustrates a typical workflow for dual staining of a tumor section to identify cancer cells (using a brown chromogen) and a specific type of tumor-infiltrating lymphocyte (using Fast Red).

Figure 2. Workflow for dual IHC staining of tumor cells and lymphocytes.

Conclusion

From their origins in the synthetic dye industry of the 19th century to their indispensable role in modern molecular pathology, Fast Red chromogens have had a profound impact on biological research. Their bright, reliable color and straightforward application have made them a staple in laboratories worldwide. By understanding the historical context, the underlying chemical principles, and the nuances of their application, researchers, scientists, and drug development professionals can continue to leverage the power of Fast Red to unravel the complexities of cellular biology and disease. As immunohistochemical techniques continue to evolve, the enduring legacy of these vibrant red reporters is certain to continue.

References

• 1. Johann Peter Griess FRS (1829–88): Victorian brewer and synthetic dye chemist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. dbiosys.com [dbiosys.com]
• 4. What are the common chromogens used in immunohistochemistry (IHC)? | AAT Bioquest [aatbio.com]
• 5. AP Chromogen for IHC - Fast Red Clinisciences [clinisciences.com]
• 6. biocare.net [biocare.net]
• 7. Fast Red Violet LB | 32348-81-5 | Benchchem [benchchem.com]
• 8. Absorption [Fast Red Al] | AAT Bioquest [aatbio.com]
• 9. Absorption [Fast Red B] | AAT Bioquest [aatbio.com]

Protocols & Analytical Methods

Sumitone Fast Red B: Application Notes and Protocols for Immunohistochemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of Sumitone Fast Red B as a chromogen in immunohistochemistry (IHC) for the visualization of target antigens in formalin-fixed, paraffin-embedded (FFPE) tissues.

Introduction

Sumitone Fast Red B is a diazonium salt that serves as a chromogenic substrate for alkaline phosphatase (AP) in enzyme-linked immunosorbent assays (ELISA) and immunohistochemical staining.[1] In the presence of alkaline phosphatase, Fast Red B reacts with a naphthol phosphate (B84403) substrate to produce a vibrant, red, insoluble precipitate at the site of the target antigen.[1][2][3] This allows for the brightfield microscopic visualization of antigen distribution within a tissue sample. The resulting red stain provides a strong contrast to blue hematoxylin (B73222) counterstains.[4]

It is important to note that the precipitate formed by many Fast Red formulations is soluble in alcohol and other organic solvents.[1][3][5] Therefore, aqueous mounting media are typically required. However, some commercial kits offer formulations that are insoluble in organic solvents, allowing for dehydration and permanent mounting.[4]

Principle of the Method

The immunohistochemical staining process using Sumitone Fast Red B involves the sequential application of a primary antibody that specifically binds to the target antigen, a secondary antibody conjugated to alkaline phosphatase that recognizes the primary antibody, and finally, the chromogenic substrate system. The alkaline phosphatase enzyme catalyzes the hydrolysis of a naphthol phosphate substrate. The resulting naphthol product then couples with the Fast Red B diazonium salt to form a visible red azo dye precipitate at the location of the enzyme, and therefore, the target antigen.[1][2][3]

Materials and Reagents

Reagent/Material	Specifications	Storage
Formalin-Fixed, Paraffin-Embedded (FFPE) Tissue Sections	4-5 µm thick, mounted on charged slides	Room Temperature
Xylene or Xylene Substitute	Histological Grade	Room Temperature
Ethanol (B145695) (100%, 95%, 70%)	Reagent Grade	Room Temperature
Deionized or Distilled Water	High Purity	Room Temperature
Antigen Retrieval Buffer	e.g., Citrate Buffer (10 mM, pH 6.0) or Tris-EDTA (pH 9.0)	2-8°C
Wash Buffer	e.g., Tris-Buffered Saline with Tween 20 (TBST) or Phosphate-Buffered Saline (PBS)	2-8°C
Endogenous Enzyme Block	e.g., 3% Hydrogen Peroxide (for peroxidase) and/or Levamisole (for endogenous AP)	Room Temperature
Protein Block	e.g., Normal serum from the same species as the secondary antibody	2-8°C
Primary Antibody	Specific to the target antigen	2-8°C or -20°C
Alkaline Phosphatase (AP)-conjugated Secondary Antibody	Specific to the host species of the primary antibody	2-8°C
Sumitone Fast Red B Chromogen System	Typically a two-component system: Fast Red B tablet/solution and Naphthol Phosphate substrate buffer	2-8°C
Counterstain	e.g., Mayer's Hematoxylin	Room Temperature
Aqueous Mounting Medium	Room Temperature
Coverslips	Room Temperature

Experimental Protocol

This protocol provides a general guideline. Optimal incubation times, dilutions, and antigen retrieval methods should be determined by the individual researcher for each specific antibody and tissue type.

Deparaffinization and Rehydration

• Bake slides in an oven at 60°C for 30-60 minutes.

• Immerse slides in two changes of xylene or a xylene substitute for 5 minutes each.[6][7]

• Immerse slides in two changes of 100% ethanol for 3 minutes each.[6][8]

• Immerse slides in 95% ethanol for 3 minutes.[8]

• Immerse slides in 70% ethanol for 3 minutes.[8]

• Rinse slides thoroughly in distilled water.[6]

Antigen Retrieval

This step is crucial for unmasking epitopes that may have been altered by formalin fixation.

• Immerse slides in a pre-heated antigen retrieval solution (e.g., 10 mM Sodium Citrate, pH 6.0).

• Heat the slides in a steamer, water bath, or microwave oven at 95-100°C for 20-30 minutes.

• Allow the slides to cool in the antigen retrieval solution for 20 minutes at room temperature.

• Rinse slides with wash buffer (e.g., TBST) three times for 5 minutes each.

Immunohistochemical Staining

Step	Reagent	Incubation Time & Temperature
Endogenous Enzyme Blocking	Block endogenous alkaline phosphatase activity if necessary (e.g., with Levamisole).	Follow manufacturer's instructions.
Protein Blocking	Incubate with a protein blocking solution (e.g., 5% normal goat serum).	30-60 minutes at room temperature.
Primary Antibody Incubation	Apply diluted primary antibody.	1 hour at room temperature or overnight at 4°C.
Wash	Wash with buffer (e.g., TBST).	3 x 5 minutes.
Secondary Antibody Incubation	Apply AP-conjugated secondary antibody.	30-60 minutes at room temperature.
Wash	Wash with buffer (e.g., TBST).	3 x 5 minutes.
Chromogen Preparation	Prepare the Fast Red working solution immediately before use by mixing the Fast Red chromogen and substrate buffer according to the manufacturer's instructions.[2][5]	N/A
Chromogen Incubation	Apply the Fast Red working solution to the tissue sections.	10-20 minutes at room temperature, or until the desired stain intensity is reached.[2][5]
Wash	Rinse gently with distilled water.	2 x 2 minutes.

Counterstaining and Mounting

• Immerse slides in Mayer's hematoxylin for 1-5 minutes to stain the cell nuclei.[3]

• Rinse slides in running tap water until the water runs clear.

• "Blue" the hematoxylin in a gentle stream of tap water or an alkaline solution.

• Crucially, do NOT dehydrate the slides through graded alcohols and xylene unless using a Fast Red formulation that is insoluble in organic solvents. [3][5]

• Coverslip the slides using an aqueous mounting medium.[3][5]

Visualization and Interpretation

When observed under a brightfield microscope, sites of positive antigen expression will appear as a vibrant red precipitate. Cell nuclei will be counterstained blue. The intensity of the red stain is proportional to the amount of antigen present.

Troubleshooting

Problem	Possible Cause	Suggested Solution
No Staining	Primary antibody not effective; Inadequate antigen retrieval; Chromogen solution prepared incorrectly.	Verify primary antibody specificity and concentration; Optimize antigen retrieval method and time; Prepare fresh chromogen solution.
Weak Staining	Antibody concentration too low; Incubation times too short; Chromogen over-incubated.	Increase antibody concentration or incubation time; Monitor chromogen development closely.
High Background	Inadequate blocking; Antibody concentration too high; Endogenous alkaline phosphatase activity.	Increase blocking time or change blocking reagent; Titrate primary antibody; Use an appropriate endogenous enzyme block.
Precipitate is not Red	Chromogen solution is old or was exposed to light.	Prepare fresh chromogen solution and protect it from light.

Diagrams

Caption: Immunohistochemistry workflow using Sumitone Fast Red B.

Caption: Staining mechanism of Sumitone Fast Red B.

References

• 1. AP Chromogen for IHC - Fast Red Clinisciences [clinisciences.com]
• 2. Fast Red Violet Dye for IHC [3hbiomedical.com]
• 3. biomeda.com [biomeda.com]
• 4. Fast Red Super™ (GTX30942) | GeneTex [genetex.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. BestProtocols: Immunohistochemical Staining of Formalin-Fixed Paraffin-Embedded Tissues | Thermo Fisher Scientific - US [thermofisher.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Immunohistochemistry Protocols | Antibodies.com [antibodies.com]

Application Notes and Protocols for Sumitone Fast Red B In Situ Hybridization

For Researchers, Scientists, and Drug Development Professionals

Introduction

In situ hybridization (ISH) is a powerful technique for localizing specific DNA or RNA sequences within the cellular context of tissue sections, providing critical insights into gene expression patterns and genetic aberrations. Chromogenic in situ hybridization (CISH) utilizes enzyme-conjugated probes and chromogenic substrates to produce a colored precipitate at the site of hybridization, which can be visualized using a standard brightfield microscope. Sumitone Fast Red B is a chromogenic substrate system used in conjunction with alkaline phosphatase (AP) for the detection of labeled probes in ISH procedures. This system yields a vibrant red, insoluble precipitate, offering a distinct and easily visualizable signal.

These application notes provide a detailed protocol for performing in situ hybridization using Sumitone Fast Red B for chromogenic detection, along with data presentation guidelines and troubleshooting advice to ensure successful and reproducible results.

Data Presentation

Comparison Metric	CISH vs. FISH	CISH vs. IHC	CISH vs. SISH	Reference
Overall Concordance Rate	82% - 100%	52% - 100%	95% - 96%	[1][2]
Concordance for HER2 Amplification (IHC 3+)	90%	Not Applicable	Not Applicable	[2]
Concordance for no HER2 Amplification (IHC 0/1+)	96%	Not Applicable	Not Applicable	[2]
Sensitivity for HER-2/neu gene amplification	97.5% (compared to FISH)	Not Applicable	Not Applicable
Specificity for HER-2/neu gene amplification	94% (compared to FISH)	Not Applicable	Not Applicable

Note: Concordance can be influenced by factors such as antibody choice (monoclonal vs. polyclonal) for IHC and tumor heterogeneity.[1]

Experimental Protocols

This section outlines a comprehensive protocol for in situ hybridization using a digoxigenin (B1670575) (DIG)-labeled probe and detection with an anti-DIG antibody conjugated to alkaline phosphatase (AP), followed by chromogenic visualization with Sumitone Fast Red B.

Materials

• Tissue Samples: Formalin-fixed, paraffin-embedded (FFPE) or frozen tissue sections on positively charged slides.

• DIG-labeled probe: Specific to the target RNA or DNA sequence.

• Hybridization Buffer: e.g., 50% formamide, 5x SSC, 50 µg/mL heparin, 0.1% Tween 20, 100 µg/mL sheared salmon sperm DNA.

• Wash Buffers:

  • SSC (Saline-Sodium Citrate) buffers at various concentrations (e.g., 5x, 2x, 0.2x).

  • MABT (Maleic acid buffer with Tween 20).

• Blocking Solution: MABT with 2% Bovine Serum Albumin (BSA) or other blocking reagents.

• Antibody: Anti-Digoxigenin-AP (Alkaline Phosphatase) conjugate.

• Sumitone Fast Red B Detection System:

  • Naphthol AS-MX phosphate (B84403) substrate.

  • Fast Red TR (4-Chloro-2-methylbenzenediazonium) salt.

  • Tris buffer (e.g., 0.1 M Tris-HCl, pH 8.2-9.5).

  • Levamisole (B84282) (to block endogenous alkaline phosphatase activity).

• Counterstain: Aqueous Hematoxylin (B73222).

• Mounting Medium: Aqueous mounting medium (e.g., Crystal/Mount).

Procedure

Day 1: Pretreatment and Hybridization

• Deparaffinization and Rehydration (for FFPE sections):

  • Immerse slides in xylene: 2 x 10 minutes.

  • Rehydrate through a graded ethanol (B145695) series: 100% (2 x 5 minutes), 95% (1 x 3 minutes), 70% (1 x 3 minutes), 50% (1 x 3 minutes).

  • Rinse in DEPC-treated water: 2 x 3 minutes.

• Permeabilization:

  • Treat with Proteinase K (10-20 µg/mL in PBS) at 37°C for 10-30 minutes (optimize for tissue type).

  • Wash in PBS: 2 x 5 minutes.

• Post-fixation:

  • Fix in 4% paraformaldehyde in PBS for 10 minutes at room temperature.

  • Wash in PBS: 2 x 5 minutes.

• Acetylation (optional, to reduce background):

  • Incubate in 0.1 M triethanolamine (B1662121) (TEA) with 0.25% acetic anhydride (B1165640) for 10 minutes.

  • Wash in PBS: 2 x 5 minutes.

• Pre-hybridization:

  • Apply hybridization buffer to the sections and incubate in a humidified chamber at the hybridization temperature (e.g., 55-65°C) for 1-2 hours.

• Hybridization:

  • Denature the DIG-labeled probe by heating at 80-95°C for 5 minutes, then immediately chill on ice.

  • Dilute the denatured probe in pre-warmed hybridization buffer.

  • Remove the pre-hybridization solution and apply the probe solution to the sections.

  • Cover with a coverslip and incubate overnight in a humidified chamber at the hybridization temperature.

Day 2: Post-Hybridization Washes and Detection

• Post-Hybridization Washes (High Stringency):

  • Remove coverslips by immersing slides in 5x SSC at room temperature.

  • Wash in 2x SSC at the hybridization temperature for 2 x 30 minutes.

  • Wash in 0.2x SSC at the hybridization temperature for 2 x 20 minutes.

  • Wash in MABT at room temperature for 2 x 5 minutes.

• Immunological Detection:

  • Block non-specific binding by incubating with blocking solution for 1 hour at room temperature.

  • Dilute the Anti-Digoxigenin-AP conjugate in blocking solution (e.g., 1:1500).

  • Apply the antibody solution to the sections and incubate at 4°C overnight or for 2 hours at room temperature.

• Washing:

  • Wash in MABT: 3 x 10 minutes.

  • Equilibrate in detection buffer (e.g., 100 mM Tris-HCl pH 9.5, 100 mM NaCl, 50 mM MgCl2) for 2 x 5 minutes.

Day 3: Chromogenic Development and Mounting

• Sumitone Fast Red B Development:

  • Prepare the Fast Red working solution immediately before use. Dissolve one tablet or a specified amount of Naphthol AS-MX phosphate and Fast Red TR salt in Tris buffer (pH 8.2-9.5). Add levamisole to inhibit endogenous AP activity. Filter the solution if particulates are present.[3]

  • Apply the Fast Red solution to the sections.

  • Incubate at room temperature for 15-30 minutes, or until the desired red precipitate intensity is achieved. Monitor development under a microscope.

  • Stop the reaction by washing thoroughly with distilled water.

• Counterstaining:

  • Counterstain with an aqueous hematoxylin for 1-2 minutes.

  • "Blue" the hematoxylin by rinsing in running tap water.

• Mounting:

  • Coverslip using an aqueous mounting medium. Do not dehydrate through ethanol and xylene , as the Fast Red precipitate is soluble in organic solvents.[3][4]

Mandatory Visualization

Signaling Pathway

Caption: Sumitone Fast Red B Detection Mechanism.

Experimental Workflow

Caption: In Situ Hybridization Workflow.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
No Signal or Weak Signal	Probe Issues: - Incorrect probe type (sense instead of antisense).- Low probe concentration or degradation.- Inefficient labeling.	- Verify probe sequence and transcription direction.- Increase probe concentration.- Check probe integrity on a gel.
Tissue Issues: - Over-fixation of tissue, masking the target sequence.- Insufficient permeabilization.- RNA/DNA degradation in the sample.	- Optimize fixation time.- Optimize Proteinase K concentration and incubation time.- Use high-quality, fresh tissue and RNase-free techniques.
Hybridization/Washing Issues: - Suboptimal hybridization temperature.- Stringent washes are too harsh.	- Optimize hybridization temperature based on probe Tm.- Reduce the temperature or increase the salt concentration of the post-hybridization washes.
Detection Issues: - Inactive antibody-enzyme conjugate.- Fast Red solution prepared incorrectly or expired.	- Test the activity of the Anti-DIG-AP conjugate.- Prepare the Fast Red solution fresh for each use.
High Background Staining	Non-specific Probe Binding: - Probe concentration is too high.- Inadequate blocking of repetitive sequences.- Insufficient stringency of washes.	- Decrease probe concentration.- Include blocking agents (e.g., sheared salmon sperm DNA) in the hybridization buffer.- Increase the temperature or decrease the salt concentration of the post-hybridization washes.
Non-specific Antibody Binding: - Inadequate blocking.- Antibody concentration is too high.	- Increase blocking time or try a different blocking reagent.- Optimize the dilution of the Anti-DIG-AP antibody.
Endogenous Enzyme Activity: - Endogenous alkaline phosphatase in the tissue is not fully blocked.	- Ensure levamisole is included in the Fast Red developing solution.
Chromogen Issues: - Over-development of the color reaction.	- Reduce the incubation time with the Fast Red solution and monitor the color development closely under a microscope.
Precipitate Appears Crystalline or Diffuse	Fast Red Solution: - Solution not properly dissolved or filtered.- Diffusion of the reaction product.	- Ensure the Fast Red tablet is fully dissolved and filter the solution before use.- Consider adding agents like polyvinyl alcohol (PVA) to the developing solution to increase viscosity and reduce diffusion.[5]
Tissue Sections Detaching from Slides	Slide or Tissue Preparation: - Slides are not properly coated or are of poor quality.- Harsh treatment during washing steps.	- Use positively charged slides.- Handle slides gently during washes; avoid strong streams of buffer directly on the tissue.

References

• 1. Chromogenic in situ hybridization compared with other approaches to evaluate HER2/neu status in breast carcinomas - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Sumitone Fast Red B for Formalin-Fixed Paraffin-Embedded Tissues

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of Sumitone Fast Red B, a chromogen used for the visualization of target antigens in formalin-fixed paraffin-embedded (FFPE) tissues through immunohistochemistry (IHC).

Introduction to Sumitone Fast Red B in Immunohistochemistry

Sumitone Fast Red B is a chromogenic substrate for alkaline phosphatase (AP) used in immunohistochemical staining.[1] In the presence of the AP enzyme, which is typically conjugated to a secondary antibody, Fast Red produces a bright, insoluble red precipitate at the site of the target antigen.[1][2] This allows for the visualization of the antigen's location and distribution within the tissue architecture using a standard brightfield microscope.[1]

A key advantage of using a red chromogen like Sumitone Fast Red B is in tissues where endogenous brown pigments, such as melanin, are present. In such cases, the brown precipitate of the more common 3,3'-Diaminobenzidine (DAB) chromogen can be difficult to distinguish from the melanin, potentially leading to misinterpretation of the staining results. The vibrant red color of Fast Red provides a clear contrast in these situations.[2]

Properties of Fast Red Chromogens

Fast Red chromogens are well-established in IHC for their distinct color. However, their properties can vary depending on the specific formulation. It is crucial to be aware of the characteristics of the particular Fast Red product being used, especially concerning its solubility.

Property	Description	References
Detection Enzyme	Alkaline Phosphatase (AP)	[1]
Precipitate Color	Red / Fuchsin-Red	[1][3]
Microscopy	Brightfield, Spectral Imaging	[1]
Solubility	Traditionally soluble in alcohol and organic solvents. Requires aqueous mounting media. Newer formulations ("permanent") are insoluble in organic solvents, allowing for permanent mounting.	[1][2][4]
Applications	Immunohistochemistry (IHC), Immunocytochemistry (ICC), In Situ Hybridization (ISH)	[1]
Advantages	Provides good contrast with melanin. Suitable for multiplex IHC with other chromogens.	[1][2]

Experimental Protocols for FFPE Tissues

The following is a generalized, comprehensive protocol for immunohistochemical staining of FFPE tissue sections using an alkaline phosphatase-based detection system and a Fast Red chromogen. This protocol should be adapted based on the specific primary antibody and the instructions provided with the detection system and chromogen kit.

Reagents and Materials (Not Provided with a typical chromogen kit)

• FFPE tissue sections on charged slides

• Xylene or xylene substitute

• Ethanol (100%, 95%, 70%)

• Deionized or distilled water

• Antigen retrieval solution (e.g., Citrate Buffer, pH 6.0 or EDTA, pH 9.0)

• Wash Buffer (e.g., Tris-buffered saline (TBS) or Phosphate-buffered saline (PBS))

• Protein block/background sniper solution

• Primary antibody

• Alkaline Phosphatase (AP)-conjugated secondary antibody or detection system

• Counterstain (e.g., Hematoxylin)

• Aqueous mounting medium (for alcohol-soluble Fast Red) or permanent mounting medium (for alcohol-insoluble Fast Red)

• Coverslips

Staining Procedure

• Deparaffinization and Rehydration:

  • Immerse slides in xylene: 2 changes, 5 minutes each.

  • Immerse in 100% ethanol: 2 changes, 3 minutes each.

  • Immerse in 95% ethanol: 1 change, 3 minutes.

  • Immerse in 70% ethanol: 1 change, 3 minutes.

  • Rinse thoroughly in deionized water.

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval (HIER) by immersing slides in the appropriate antigen retrieval solution.

  • Use a steamer, water bath, or pressure cooker according to the primary antibody datasheet recommendations (e.g., 95-100°C for 20-40 minutes).

  • Allow slides to cool to room temperature (approximately 20 minutes).

  • Rinse slides in wash buffer.

• Blocking:

  • Incubate sections with a protein block solution for 5-10 minutes to block non-specific binding.

• Primary Antibody Incubation:

  • Incubate sections with the primary antibody at the optimal dilution and time/temperature as determined by titration.

• Detection System:

  • Rinse slides with wash buffer.

  • Apply the AP-conjugated secondary antibody or link/probe and incubate according to the manufacturer's instructions.

• Chromogen Preparation and Application:

  • Prepare the Fast Red working solution immediately before use. This typically involves mixing a chromogen concentrate with a buffer solution. For example, adding 1 drop of Vulcan Fast Red Chromogen to 2.5ml of Vulcan Fast Red Buffer.[4]

  • The prepared mixture is often stable for a limited time (e.g., 20-30 minutes).[4]

  • Rinse slides with wash buffer.

  • Apply the Fast Red working solution to the tissue section, ensuring complete coverage.

  • Incubate for 10-15 minutes at room temperature, or until the desired staining intensity is reached.[2][4]

• Counterstaining:

  • Rinse slides well with deionized water.[2]

  • Apply a counterstain like hematoxylin (B73222) for 1-2 minutes.

  • Rinse with deionized water.

  • "Blue" the nuclei in a suitable buffer or tap water for about 1 minute.[4]

  • Rinse with deionized water.

• Dehydration and Mounting:

  • For alcohol-soluble Fast Red: DO NOT dehydrate through alcohols and xylene.[2] Air dry the slides and use an aqueous mounting medium.

  • For alcohol-insoluble/permanent Fast Red: Dehydrate rapidly through graded alcohols (e.g., 3 changes of 100% alcohol) and clear in xylene (2 changes).[4] Mount with a permanent mounting medium.[3][4]

Visualizations

Immunohistochemistry Workflow

Caption: General workflow for immunohistochemical staining of FFPE tissues using Fast Red.

Fast Red Chromogen Reaction Principle

Caption: The enzymatic reaction of Alkaline Phosphatase with Fast Red to produce a red precipitate.

References

• 1. biocare.net [biocare.net]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. biocare.net [biocare.net]
• 4. biocare.net [biocare.net]

Application Notes and Protocols: Sumitone Fast Red B and Related Fast Red Reagents

Introduction

The term "Fast Red" encompasses a family of chemical compounds used in biological and histological staining. A notable member of this group is Sumitone Fast Red B, a multifunctional dye utilized in a variety of biological experiments.[1] Its applications are broad, ranging from the analysis of cellular structures and biomolecule tracking to tissue pathology studies.[1] It is important to distinguish Sumitone Fast Red B from other related reagents such as "Fast Red B salt," which is a diazonium salt commonly used in histochemistry, and the "Fast Red" chromogen systems used in enzyme-linked immunohistochemistry. This document provides detailed protocols for the preparation of working solutions for these related applications, catering to researchers, scientists, and drug development professionals.

Data Summary of Fast Red Reagents

For clarity and easy comparison, the following table summarizes the key quantitative data for different "Fast Red" reagents.

Property	Sumitone Fast Red B	Fast Red B Salt	Fast Red (for AP Staining)
CAS Number	40618-31-3	Multiple; e.g., 61925-55-1	Varies by kit
Molecular Formula	C40H22Cl6N6O4	C17H13N3O9S2	Varies
Primary Application	Multifunctional dye for biological experiments[1]	Histochemical stain (e.g., for enterochromaffin)[2]	Chromogen for alkaline phosphatase detection[3][4]
Solubility	Data not readily available	Aqueous: 20%, Ethanol: 20%[2]	Typically provided in pre-measured tablets or solutions
Storage (Powder/Stock)	Powder: -20°C for up to 3 years[1]	Store at room temperature	2-8°C[3]
Storage (In Solvent)	-80°C for up to 1 year[1]	Prepare fresh	Not applicable
Working Solution Stability	Data not readily available	Should be prepared fresh before use	Typically less than 1 hour[3]

Protocol 1: Preparation of a General Working Solution of Fast Red B Salt for Histochemistry

This protocol describes the preparation of a working solution of Fast Red B salt, a diazonium salt used for histochemical staining, such as in the demonstration of enterochromaffin in carcinoid tumors.[2] Due to the reactive nature of diazonium salts, the working solution is unstable and should be prepared immediately before use.

Materials

• Fast Red B salt powder

• Distilled or deionized water

• Buffer solution (e.g., Tris-HCl, pH 7.6-8.2)

• Glassware (beakers, graduated cylinders)

• Magnetic stirrer and stir bar

• Filtration system (e.g., 0.22 µm syringe filter)

Experimental Protocol

• Prepare the Buffer: Prepare the desired buffer solution and adjust the pH as required by your specific staining protocol.

• Weigh the Reagent: Accurately weigh the required amount of Fast Red B salt powder. A typical starting concentration for the working solution is 1 mg/mL.

• Dissolution: Add the weighed Fast Red B salt to the appropriate volume of buffer. For example, to prepare 10 mL of a 1 mg/mL solution, add 10 mg of the powder to 10 mL of buffer.

• Mixing: Stir the solution using a magnetic stirrer until the powder is completely dissolved. Avoid vigorous vortexing, which can degrade the diazonium salt.

• Filtration (Optional but Recommended): To remove any particulate matter, filter the solution through a 0.22 µm filter.

• Immediate Use: Use the freshly prepared staining solution immediately. Do not store the working solution.

Workflow for preparing Fast Red B salt solution.

Protocol 2: Preparation of Fast Red Working Solution for Alkaline Phosphatase (AP) Immunohistochemistry (IHC)

This protocol is based on commercially available Fast Red substrate packs, which are widely used for the detection of alkaline phosphatase activity in IHC and other related applications.[3] The reaction of Fast Red with the product of the AP enzyme results in a bright red precipitate at the site of the target antigen.

Materials

• Fast Red Substrate Pack (containing Fast Red chromogen tablets and buffer vials)[3]

• Vortex mixer

• Pipettes

• Stained tissue sections on slides

Experimental Protocol

• Reagent Preparation: For each tissue section, you will typically need one Fast Red chromogen tablet and one vial of substrate buffer (e.g., 5 mL).

• Dissolving the Tablet: Add one Fast Red tablet to one vial of the provided substrate buffer.[3]

• Mixing: Immediately cap the vial and vortex until the tablet is completely dissolved.[3] The solution should be used within one hour of preparation.[3]

• Application to Tissue: Apply a sufficient amount of the Fast Red substrate-chromogen solution (e.g., 100 µL or more) to completely cover the tissue section.[3]

• Incubation: Allow the color to develop by incubating at room temperature for at least 10 minutes.[3] Monitor the color development under a microscope to achieve the desired staining intensity without excessive background.

• Rinsing: After incubation, rinse the slide well with distilled water.[3]

• Counterstaining and Mounting: Apply an appropriate counterstain if desired. Important: Fast Red is soluble in alcohol, so do not dehydrate the tissues through an alcohol series after staining.[3] Mount the slide with an aqueous mounting medium.

Workflow for Fast Red AP-IHC staining.

Signaling Pathway and Experimental Logic

The use of Fast Red in IHC is based on the enzymatic activity of alkaline phosphatase, which is typically conjugated to a secondary antibody in the detection system. The enzyme dephosphorylates a substrate (e.g., naphthol AS-MX phosphate), and the resulting product immediately couples with the Fast Red diazonium salt to form an insoluble, colored precipitate at the location of the enzyme, thus visualizing the target antigen.

Principle of AP detection using Fast Red.

References

• 1. NB-64-89843-10mg | Sumitone fast red b [40618-31-3] Clinisciences [clinisciences.com]
• 2. stainsfile.com [stainsfile.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. sciencellonline.com [sciencellonline.com]

Application Notes: Sumitone Fast Red B as a Counterstain in Histology

Introduction

Counterstaining is a critical step in histology and immunohistochemistry (IHC), providing contrast and context to the primary stain.[1][2] A well-chosen counterstain highlights the general tissue architecture, typically by staining nuclei or cytoplasm, allowing for the precise localization of the target antigen.[1] "Fast Red" dyes are a class of synthetic azo dyes.[3] While some "Fast Red" salts are used as chromogens for enzymes like alkaline phosphatase in IHC, producing a red precipitate at the site of the target antigen, others can be adapted for use as nuclear counterstains.[4][5] A red nuclear counterstain is particularly useful when the primary chromogen is blue or green, providing strong color contrast.[1]

Principle of Staining

Nuclear Fast Red and similar red dyes are anionic dyes that form a colored complex with metal ions (a mordant), typically aluminum sulfate (B86663).[6][7] This positively charged dye-mordant complex then binds to negatively charged components in the cell nucleus, primarily the phosphate (B84403) groups of nucleic acids and nuclear proteins, resulting in a red to pink coloration of the nuclei.[1][8] This provides a clear morphological reference for the localization of specific antigens stained by other methods.[1]

Key Applications and Considerations

• Contrast in Immunohistochemistry (IHC): Provides excellent contrast for blue, green, and blue/gray chromogens (e.g., substrates for horseradish peroxidase like Vector® SG, or alkaline phosphatase like BCIP/NBT).[9][10]

• Routine Histology: Can be used as a standard nuclear stain in various histological procedures.[11]

• Mounting Media Compatibility: Stains of this type are generally compatible with organic, solvent-based permanent mounting media. They are often incompatible with aqueous mounting media, as the stain can leach or dissolve.[10]

• Optimization Required: The optimal staining intensity depends on several factors, including tissue type, fixation method, and the primary staining protocol used. Incubation times should be adjusted to achieve the desired balance between nuclear detail and background clarity.[9]

Protocols

Protocol 1: Counterstaining for Immunohistochemistry (General Guideline)

This protocol assumes the preceding immunohistochemical staining steps (e.g., antigen retrieval, blocking, antibody incubations, and chromogen development) have been completed.

Reagents and Materials:

• Sumitone Fast Red B solution (Preparation below)

• Distilled or Deionized Water

• Graded Ethanol Series (e.g., 95%, 100%)

• Clearing Agent (e.g., Xylene or a xylene substitute)

• Permanent, organic-based mounting medium

Preparation of Staining Solution (Based on Nuclear Fast Red): This is a representative formulation; the actual concentration for "Sumitone Fast Red B" may require significant optimization.

• Dissolve 5 g of aluminum sulfate in 100 ml of distilled water.[12]

• Add 0.1 g of Fast Red dye powder.[12]

• Heat the solution slowly until it begins to boil, then cool to room temperature.[12]

• Filter the solution to remove any precipitate. A small grain of thymol (B1683141) can be added as a preservative.[12] Note: Some commercial formulations of Nuclear Fast Red are sold ready-to-use and may form a precipitate over time, which typically does not affect staining efficacy and can be shaken to redistribute before use.[6][9]

Staining Procedure:

• Following the final wash step after chromogen development, rinse slides thoroughly in distilled water.[10]

• Completely cover the tissue section with the Fast Red counterstain solution.

• Incubate at room temperature for 1-10 minutes. The optimal time must be determined empirically. Shorter times (1-2 minutes) may be sufficient for a light nuclear stain.[9][10]

• Rinse the slides well in several changes of distilled water to remove excess stain. A thorough wash is important to prevent cloudiness in subsequent steps.[6][10]

• Dehydrate the sections through a graded series of alcohols (e.g., 2 changes of 95% ethanol, followed by 2 changes of 100% ethanol).[6]

• Clear the tissue in xylene or a suitable substitute (e.g., 2-3 changes).[6]

• Coverslip using a permanent, organic solvent-based mounting medium.[10]

Expected Results:

• Nuclei: Pink to Red[11]

• Cytoplasm: Unstained or light pink[13]

• Primary IHC Stain: Dependent on the chromogen used (e.g., blue/gray, brown).

Data and Parameters for Optimization

As no specific quantitative data for Sumitone Fast Red B is available, the following table outlines the key parameters that researchers must determine and optimize when validating this stain in their laboratory.

Parameter	Recommended Range / Factor	Purpose & Considerations
Stain Concentration	0.05% - 0.5% (w/v)	Higher concentrations will stain faster but may lead to overstaining and loss of nuclear detail.
Mordant Concentration	5% Aluminum Sulfate (typical)	The mordant is crucial for the dye to bind to nuclear components. The dye-to-mordant ratio may need adjustment.[12]
Incubation Time	1 - 10 minutes	This is the most critical optimization step. Check staining intensity under a microscope every 1-2 minutes to determine the optimal time.[9]
pH of Staining Solution	Acidic (typically pH 2-3)	The pH affects the charge of tissue proteins and can influence staining specificity and intensity.[8]
Washing Step	2-10 minutes in running tap water or several changes of distilled water	Insufficient washing can leave background staining, while excessive washing may reduce staining intensity.[9]
Fixative Used	Formalin, Alcohol, etc.	The type of fixation can affect tissue morphology and its affinity for different stains.
Mounting Medium	Organic/Resinous Media	Incompatible with aqueous mounting media, which can cause the dye to leach from the tissue.[10]

Visualizations

Workflow for Immunohistochemical Staining & Counterstaining

The following diagram outlines the major steps in a typical IHC experiment, highlighting the placement of the Fast Red counterstaining procedure.

Fig. 1: General workflow for IHC with Fast Red B counterstaining.

Decision Logic for Counterstain Selection

This diagram illustrates a simplified decision-making process for choosing a counterstain based on the chromogen used in an IHC experiment.

References

• 1. bosterbio.com [bosterbio.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. researchgate.net [researchgate.net]
• 4. biocare.net [biocare.net]
• 5. Fast Red Violet Dye for IHC [3hbiomedical.com]
• 6. newcomersupply.com [newcomersupply.com]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. utas.edu.au [utas.edu.au]
• 9. vectorlabs.com [vectorlabs.com]
• 10. Nuclear Fast Red counterstain (GTX73305) | GeneTex [genetex.com]
• 11. biosb.com [biosb.com]
• 12. Nuclear Fast Red Counterstain Protocol - IHC WORLD [ihcworld.com]
• 13. stainsfile.com [stainsfile.com]

Application Notes and Protocols for Multiplex Immunohistochemistry Using SumiTome Fast Red B

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for utilizing SumiTome Fast Red B in multiplex immunohistochemistry (mIHC) protocols. This powerful technique allows for the simultaneous visualization of multiple biomarkers on a single tissue section, providing crucial insights into the spatial relationships between different cell types and proteins within the tissue microenvironment.

Introduction to SumiTome Fast Red B in Multiplex IHC

SumiTome Fast Red B is a chromogen used in immunohistochemistry (IHC) that produces a vibrant red precipitate at the site of the target antigen.[1][2] It is an alkaline phosphatase (AP) substrate, making it a versatile tool for chromogenic detection in IHC.[2][3] Its distinct color provides excellent contrast with other chromogens, making it well-suited for multiplexing applications where multiple antigens are labeled on the same tissue slide.[2]

Multiplex IHC with chromogens like SumiTome Fast Red B is particularly valuable in immuno-oncology research, for example, in the study of the programmed cell death protein 1 (PD-1) and its ligand (PD-L1) signaling pathway.[4][5] By visualizing the co-localization and spatial distribution of immune cells and tumor cells, researchers can gain a deeper understanding of the tumor microenvironment and potential responses to immunotherapy.[6]

Key Properties of Fast Red Chromogens

Table 1: General Characteristics of Fast Red Chromogens for IHC

Property	Description
Enzyme System	Alkaline Phosphatase (AP)[2][3]
Precipitate Color	Red[2][3]
Microscopy	Brightfield, Spectral Imaging[2]
Mounting (Traditional)	Aqueous[2]
Mounting (Permanent)	Organic-based mounting media can be used[7]
Key Advantage	High contrast for multiplexing with other chromogens[6]

Note: The following tables provide representative data for red chromogens used in multiplex IHC. Actual values for SumiTome Fast Red B may vary and should be determined empirically by the user.

Table 2: Representative Spectral Properties of a Red Chromogen

Parameter	Wavelength (nm)
Absorbance Maximum	~540-560
Emission Maximum (for fluorescence)	~580-600

Table 3: Example Photostability and Signal-to-Noise Ratio

Parameter	Value
Photostability	Moderate to High (Permanent formulations are more stable)
Signal-to-Noise Ratio	>10 (with optimized protocol)

Experimental Protocols

I. Multiplex IHC Workflow Overview

The following diagram illustrates a typical sequential multiplex IHC workflow. This method involves staining for one antigen, followed by antibody stripping before proceeding to the next antigen.

References

• 1. NB-64-89843-10mg | Sumitone fast red b [40618-31-3] Clinisciences [clinisciences.com]
• 2. AP Chromogen for IHC - Fast Red Clinisciences [clinisciences.com]
• 3. biocare.net [biocare.net]
• 4. PD-1/PD-L1 pathway: current researches in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A snapshot of the PD-1/PD-L1 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. resources.biomol.com [resources.biomol.com]
• 7. tools.thermofisher.com [tools.thermofisher.com]

Automated Immunohistochemistry with Sumitone Fast Red B: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Immunohistochemistry (IHC) is a cornerstone technique in research and diagnostics, enabling the visualization of specific antigens within the context of tissue architecture. Automation of IHC protocols has significantly improved reproducibility, throughput, and standardization. The choice of chromogen is critical for achieving optimal staining results. Sumitone Fast Red B is a chromogenic substrate for alkaline phosphatase (AP) that produces a vibrant red precipitate, offering a distinct alternative to the more common brown 3,3'-diaminobenzidine (B165653) (DAB) chromogen. These application notes provide a detailed protocol for the use of a Fast Red chromogen in automated IHC systems and highlight its key characteristics and applications.

Fast Red is particularly advantageous when working with tissues containing melanin (B1238610) or when performing multiplex IHC.[1][2] The red precipitate provides a strong contrast against the brown pigment of melanin, which can otherwise obscure DAB staining.[2] In multiplexing, the distinct red color allows for clear differentiation from other chromogens used to label different targets on the same slide.[2]

Principle of the Method

In this IHC protocol, an antigen of interest is detected by a specific primary antibody. A secondary antibody conjugated to alkaline phosphatase then binds to the primary antibody. The addition of the Sumitone Fast Red B substrate solution results in the enzymatic conversion of the chromogen by alkaline phosphatase into an insoluble, bright red precipitate at the site of the target antigen.[2][3] This precipitate can be visualized by light microscopy.

Quantitative Data Summary

The following table summarizes the key performance characteristics of Fast Red chromogens based on typical experimental outcomes.

Performance Metric	Sumitone Fast Red B	DAB (for comparison)	Notes
Precipitate Color	Bright Red/Fuchsia	Brown	Fast Red provides excellent contrast on pigmented tissues.[2]
Enzyme System	Alkaline Phosphatase (AP)	Horseradish Peroxidase (HRP)	Different enzyme systems allow for multiplexing capabilities.[2]
Solubility	Insoluble in organic solvents (with permanent formulations)	Insoluble in organic solvents	Permanent formulations of Fast Red are compatible with standard organic mounting media.[3][4]
Relative Signal Intensity	+++	+++	Both chromogens provide strong signal amplification.
Stability of Working Solution	Prepare fresh or use stabilized kits	Generally stable	Some Fast Red formulations require mixing immediately before use.[1]
Automated Stainer Compatibility	Excellent	Excellent	On-slide mixing protocols are available for many automated systems.[1][3]
Multiplexing Compatibility	Excellent	Good	The distinct red color is ideal for multi-color IHC applications.[2]

Experimental Protocols

Materials

• Formalin-fixed, paraffin-embedded (FFPE) tissue sections on charged slides

• Dewaxing and Rehydration Solutions (e.g., Xylene, Ethanol (B145695) series)

• Antigen Retrieval Buffer (e.g., Citrate Buffer pH 6.0 or Tris-EDTA pH 9.0)

• Wash Buffer (e.g., Tris-Buffered Saline with Tween 20 - TBST)

• Protein Block Solution (e.g., 5% Normal Goat Serum in TBS)

• Primary Antibody (specific to the target antigen)

• Alkaline Phosphatase (AP)-conjugated Secondary Antibody

• Sumitone Fast Red B Chromogen and Substrate Buffer (as a two-component system)

• Hematoxylin (B73222) Counterstain

• Aqueous or Permanent Mounting Medium

• Automated IHC Stainer (e.g., Leica BOND RX, Ventana DISCOVERY ULTRA)

Automated IHC Staining Protocol

This protocol is a general guideline and may require optimization for specific antibodies and tissue types.

• Deparaffinization and Rehydration:

  • Slides are loaded onto the automated stainer.

  • The instrument performs sequential incubations in xylene (or a xylene substitute) and graded ethanol solutions (100%, 95%, 70%) to remove paraffin (B1166041) and rehydrate the tissue.

  • Finally, slides are rinsed with deionized water.

• Antigen Retrieval:

  • The automated system dispenses the appropriate antigen retrieval buffer onto the slides.

  • Heat-induced epitope retrieval (HIER) is performed according to a pre-programmed protocol (e.g., 20 minutes at 95-100°C).

  • Slides are allowed to cool and are then rinsed with wash buffer.

• Blocking:

  • The instrument applies a protein blocking solution to each slide and incubates for 10-30 minutes at room temperature to minimize non-specific antibody binding.

• Primary Antibody Incubation:

  • The optimized dilution of the primary antibody is dispensed onto the slides.

  • Incubation is carried out for a specified time (typically 30-60 minutes) at room temperature or 37°C, as determined by the antibody datasheet and optimization experiments.

  • Slides are thoroughly rinsed with wash buffer.

• Secondary Antibody Incubation:

  • The AP-conjugated secondary antibody is applied to the slides.

  • Incubation proceeds for 20-30 minutes at room temperature.

  • Slides are again rinsed with wash buffer.

• Chromogen Reaction:

  • The automated stainer performs the on-slide mixing and application of the Fast Red solution.[1]

  • Typically, the substrate buffer is added first, followed by the Fast Red chromogen.[5]

  • Incubation time is critical and is usually between 10-20 minutes at room temperature.[1] The reaction should be monitored to achieve the desired staining intensity without excessive background.

  • The reaction is stopped by rinsing with wash buffer or deionized water.

• Counterstaining:

  • A hematoxylin counterstain is applied to visualize cell nuclei.

  • Incubation time is typically 1-5 minutes.

  • Slides are rinsed thoroughly with deionized water.

• Dehydration and Mounting:

  • If a permanent formulation of Fast Red is used, the slides are dehydrated through graded alcohols and cleared with xylene.[4]

  • A permanent mounting medium is applied, and the slides are coverslipped.

  • For aqueous-soluble Fast Red formulations, slides are directly coverslipped with an aqueous mounting medium.[6]

Visualizations

Automated IHC Workflow

Caption: Automated IHC workflow using Sumitone Fast Red B.

Cell Proliferation Signaling Pathway (Example)

Caption: MAPK signaling pathway leading to cell proliferation.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. dbiosys.com [dbiosys.com]
• 3. biocare.net [biocare.net]
• 4. biocare.net [biocare.net]
• 5. doc.abcam.com [doc.abcam.com]
• 6. docs.abcam.com [docs.abcam.com]

Sumitone Fast Red B: Application Notes and Protocols for Western Blotting

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the use of Sumitone Fast Red B as a chromogenic substrate for alkaline phosphatase (AP)-based detection in Western blotting. This method offers a cost-effective and straightforward alternative to chemiluminescent or fluorescent detection systems, yielding a stable, visible red precipitate at the site of the target protein.

Introduction

Sumitone Fast Red B, in conjunction with a naphthol phosphate (B84403) substrate such as Naphthol AS-MX Phosphate, serves as a precipitating chromogenic substrate system for the detection of alkaline phosphatase activity. In Western blotting, an antibody conjugated to alkaline phosphatase is used to probe for a specific protein immobilized on a membrane. The enzyme then catalyzes the hydrolysis of the naphthol phosphate substrate. The resulting naphthol product immediately couples with the diazonium salt, Sumitone Fast Red B, to form a vibrant, insoluble red azo dye. This precipitate is deposited directly onto the membrane at the location of the target protein, allowing for its visual identification.

This detection method is particularly useful for routine protein detection where high sensitivity is not the primary requirement and for laboratories not equipped with specialized imaging systems for chemiluminescence or fluorescence.

Data Presentation

While direct, peer-reviewed quantitative comparisons of the limit of detection (LOD) for Sumitone Fast Red B in Western blotting are not extensively available, the following table summarizes the general characteristics and reported sensitivities of common chromogenic and other detection methods to provide a comparative overview.

Detection Method	Substrate System	Enzyme	Precipitate/Signal Color	Limit of Detection (LOD)	Signal Stability	Notes
Chromogenic	Sumitone Fast Red B / Naphthol AS-MX Phosphate	Alkaline Phosphatase (AP)	Intense Red	Nanogram (ng) range	High (stable precipitate)	Good for qualitative and semi-quantitative analysis. Alcohol-soluble precipitate.
Chromogenic	BCIP/NBT	Alkaline Phosphatase (AP)	Blue/Purple	Picogram (pg) to Nanogram (ng) range	High (stable precipitate)	One of the most common and sensitive chromogenic substrates for AP.[1]
Chromogenic	TMB	Horseradish Peroxidase (HRP)	Blue	Nanogram (ng) range	Moderate	Precipitate can fade over time.
Chromogenic	DAB	Horseradish Peroxidase (HRP)	Brown	Nanogram (ng) range	High (stable precipitate)	A very stable and reliable HRP substrate.
Chemiluminescent	Luminol-based (e.g., ECL)	Horseradish Peroxidase (HRP)	Light Emission	High Femtogram (fg) to low Picogram (pg) range	Low (transient signal)	Requires film or digital imager for detection. Offers very high sensitivity.
Fluorescent	Fluorophore-conjugated secondary antibodies	N/A	Light Emission	Low Picogram (pg) range	High	Requires a fluorescence imaging system. Allows for multiplexing.

Experimental Protocols

This section provides a detailed protocol for performing a Western blot with chromogenic detection using Sumitone Fast Red B.

Reagents and Buffers

• Tris-Buffered Saline (TBS): 20 mM Tris, 150 mM NaCl, pH 7.6.

• TBST (Wash Buffer): TBS with 0.1% (v/v) Tween-20.

• Blocking Buffer: 5% (w/v) non-fat dry milk or 3% (w/v) Bovine Serum Albumin (BSA) in TBST. Note: Milk-based blockers are not recommended for detecting phosphoproteins.

• Primary Antibody Dilution Buffer: 1% (w/v) non-fat dry milk or BSA in TBST.

• Secondary Antibody: Alkaline phosphatase (AP)-conjugated secondary antibody specific for the host species of the primary antibody.

• Alkaline Phosphatase (AP) Buffer: 100 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, pH 9.5.

• Sumitone Fast Red B Substrate Solution: (Prepare immediately before use). For a convenient option, commercially available tablets such as SIGMAFAST™ Fast Red TR/Naphthol AS-MX are recommended. To prepare from tablets (e.g., for 10 mL of solution):

  • Allow one Fast Red TR/Naphthol AS-MX tablet and one Trizma® buffer tablet to reach room temperature.

  • Dissolve the Trizma® buffer tablet in 10 mL of deionized water.

  • Add the Fast Red TR/Naphthol AS-MX tablet to the buffer solution and vortex until fully dissolved. The solution may be slightly hazy. For best results, use within one hour of preparation.

Western Blotting Protocol

• SDS-PAGE and Protein Transfer:

  • Separate your protein samples by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a nitrocellulose or polyvinylidene fluoride (B91410) (PVDF) membrane using standard electroblotting procedures.

  • Optional: After transfer, you can briefly stain the membrane with Ponceau S solution to visualize total protein and confirm transfer efficiency. Destain with water before proceeding.

• Blocking:

  • Place the membrane in a clean container and wash briefly with TBST.

  • Add a sufficient volume of Blocking Buffer to completely submerge the membrane.

  • Incubate for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation:

  • Discard the Blocking Buffer.

  • Dilute the primary antibody in the Primary Antibody Dilution Buffer to the manufacturer's recommended concentration.

  • Incubate the membrane with the diluted primary antibody for 1-2 hours at room temperature or overnight at 4°C with gentle agitation.

• Washing:

  • Remove the primary antibody solution.

  • Wash the membrane with TBST three times for 5-10 minutes each with gentle agitation.

• Secondary Antibody Incubation:

  • Dilute the AP-conjugated secondary antibody in Blocking Buffer according to the manufacturer's instructions.

  • Incubate the membrane with the diluted secondary antibody for 1 hour at room temperature with gentle agitation.

• Final Washes:

  • Remove the secondary antibody solution.

  • Wash the membrane with TBST three times for 10 minutes each with vigorous agitation to remove any unbound secondary antibody.

• Equilibration:

  • Briefly rinse the membrane with AP Buffer for 5 minutes to equilibrate.

• Chromogenic Detection:

  • Prepare the Sumitone Fast Red B Substrate Solution immediately before use.

  • Decant the AP Buffer and add the freshly prepared substrate solution to the membrane. Ensure the membrane is fully covered.

  • Incubate at room temperature and monitor the development of the red precipitate. This can take anywhere from a few minutes to an hour.

  • Stop the reaction when the desired band intensity is achieved and before the background becomes too high.

• Stopping the Reaction and Documentation:

  • To stop the reaction, decant the substrate solution and wash the membrane extensively with deionized water.

  • Air-dry the membrane and store it protected from light. The colored precipitate is stable for documentation.

  • The blot can be scanned or photographed for a permanent record.

Mandatory Visualizations

Enzymatic Reaction of Sumitone Fast Red B

Caption: Enzymatic reaction leading to the formation of the red precipitate.

Western Blot Workflow with Sumitone Fast Red B Detection

Caption: Western blot workflow using Sumitone Fast Red B for detection.

References

• 1. benchchem.com [benchchem.com]

Technical Notes & Optimization

troubleshooting high background with Sumitone Fast Red B

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing high background staining with Sumitone Fast Red B in their experiments.

Troubleshooting High Background Staining

High background staining can obscure specific signals, leading to misinterpreted results. The following guide provides a systematic approach to identifying and resolving common causes of high background when using Sumitone Fast Red B.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of high background staining in immunohistochemistry (IHC)?

High background staining in IHC can arise from several factors, including non-specific antibody binding, endogenous enzyme activity, and issues with tissue processing. Unwanted background can be caused by the secondary antibody binding to unintended antigens or by high concentrations of the primary antibody leading to non-specific interactions.

Q2: How can I determine if endogenous alkaline phosphatase activity is causing high background with Sumitone Fast Red B?

Sumitone Fast Red B is a chromogenic substrate for alkaline phosphatase (AP). If your tissue has high levels of endogenous AP, this can react with the substrate and cause background staining. To check for this, incubate a tissue section with only the Sumitone Fast Red B substrate. If a strong red signal develops, endogenous AP is likely the cause.

Q3: What is the best way to block endogenous alkaline phosphatase activity?

Most endogenous alkaline phosphatase activity can be inhibited by treating the tissue sections with levamisole (B84282) (typically 1-2 mM) before applying the primary antibody.

Q4: Can the primary or secondary antibodies contribute to high background?

Yes, excessively high concentrations of the primary antibody can increase non-specific binding. It is crucial to optimize the antibody concentration. Additionally, the secondary antibody may non-specifically bind to the tissue. Running a control experiment without the primary antibody can help determine if the secondary antibody is the source of the background. Using a pre-adsorbed secondary antibody can also help reduce non-specific binding.

Q5: How does tissue fixation affect background staining?

Over-fixation of tissues can lead to high background staining. It is important to optimize the fixation time based on the tissue size and type. Insufficient washing after fixation can also leave residual fixatives that contribute to background.

Troubleshooting Guide: High Background with Sumitone Fast Red B

This table summarizes common causes of high background and provides specific solutions.

Potential Cause	Problem Description	Recommended Solution	Quantitative Parameters (if applicable)
Endogenous Alkaline Phosphatase Activity	Tissue's own enzymes react with the Fast Red B substrate, causing non-specific red staining.	Treat sections with an alkaline phosphatase inhibitor.	Use Levamisole at a concentration of 1-2 mM.
Non-specific Antibody Binding	Primary or secondary antibodies bind to unintended targets in the tissue.	Optimize antibody concentrations. Increase blocking time or change blocking agent. Use pre-adsorbed secondary antibodies.	Increase blocking incubation to 1 hour. Use 10% normal serum from the species of the secondary antibody for blocking.
Issues with Fixation	Over-fixation can increase background. Residual fixative can also cause issues.	Reduce fixation time. Ensure thorough washing after fixation.	N/A
Inadequate Washing	Insufficient washing between steps can leave unbound antibodies or other reagents on the tissue.	Increase the duration and number of wash steps.	N/A
Tissue Drying	Sections drying out during the staining procedure can lead to high non-specific staining.	Keep sections in a humidified chamber during incubations.	N/A
Substrate Incubation Time	Leaving the Sumitone Fast Red B substrate on for too long can lead to over-development and high background.	Reduce the substrate incubation time.	Develop color for a minimum of 10 minutes at room temperature, but optimize for your specific experiment.

Experimental Protocols

Standard Immunohistochemistry Protocol using Alkaline Phosphatase Detection and Fast Red Substrate

This protocol provides a general workflow. Optimization of incubation times, concentrations, and blocking steps is recommended for specific antibodies and tissues.

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 changes, 5-10 minutes each).

  • Immerse in 100% ethanol (B145695) (2 changes, 3-5 minutes each).

  • Immerse in 95% ethanol (2 minutes).

  • Immerse in 70% ethanol (2 minutes).

  • Rinse in distilled water.

• Antigen Retrieval (if required):

  • Perform heat-induced epitope retrieval (HIER) or enzymatic digestion based on the primary antibody datasheet.

• Blocking Endogenous Enzymes:

  • Incubate sections with a suitable endogenous enzyme block. For alkaline phosphatase, use 1-2 mM Levamisole.

• Blocking Non-Specific Binding:

  • Incubate sections with a blocking solution (e.g., 10% normal serum of the secondary antibody species in PBS) for at least 1 hour in a humidified chamber.

• Primary Antibody Incubation:

  • Incubate sections with the primary antibody at its optimal dilution overnight at 4°C or for 1-2 hours at room temperature in a humidified chamber.

• Washing:

  • Wash slides with PBS or TBS (3 changes, 5 minutes each).

• Secondary Antibody Incubation:

  • Incubate sections with the alkaline phosphatase-conjugated secondary antibody at its optimal dilution for 1 hour at room temperature in a humidified chamber.

• Washing:

  • Wash slides with PBS or TBS (3 changes, 5 minutes each).

• Chromogen Development:

  • Prepare the Sumitone Fast Red B working solution according to the manufacturer's instructions.

  • Incubate sections with the chromogen solution until the desired color intensity is reached (typically starting from 10 minutes).

• Rinsing and Counterstaining:

  • Rinse slides thoroughly with distilled water.

  • Counterstain with a suitable counterstain (e.g., Hematoxylin). Note that Fast Red is alcohol soluble, so avoid dehydration steps after chromogen development.

• Mounting:

  • Mount with an aqueous mounting medium.

Visualizations

Caption: A generalized workflow for an immunohistochemistry (IHC) experiment.

Caption: Enzymatic reaction of alkaline phosphatase with a substrate to produce a colored precipitate.

Technical Support Center: Sumitone Fast Red B

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Sumitone Fast Red B. Our aim is to help you overcome common challenges and achieve optimal results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Sumitone Fast Red B and what are its primary applications?

Sumitone Fast Red B is a chromogen used in immunohistochemistry (IHC) and other histological staining procedures.[1] In the presence of the enzyme alkaline phosphatase (AP), it produces a bright, fuchsia-red precipitate at the site of the target antigen, allowing for its visualization under a light microscope.[1][2] It is particularly useful for tissues where a brown chromogen like DAB might be obscured by melanin (B1238610) pigment.

Q2: Why is my Sumitone Fast Red B stain fading?

The fading of Sumitone Fast Red B staining can be attributed to two main causes:

• Solubility in Organic Solvents: The red precipitate formed by Fast Red is soluble in alcohols and organic solvents like xylene.[2][3] The dehydration steps in standard histological protocols, which use increasing concentrations of ethanol (B145695) followed by xylene, will dissolve the stain, leading to significant signal loss.

• Photobleaching: Like many chromogens and fluorophores, the colored precipitate of Fast Red can be susceptible to photobleaching. This is a photochemical alteration of the dye molecule caused by exposure to light, which renders it colorless. This process is often mediated by reactive oxygen species.

Q3: How can I prevent the fading of my Sumitone Fast Red B stain?

To prevent fading, you should:

• Use an Aqueous Mounting Medium: This is the most critical step. An aqueous mounting medium is used directly after the final wash, avoiding the need for dehydration with alcohols and clearing with xylene.[3]

• Protect from Light: Store your slides in a dark container, such as a slide box, and minimize their exposure to light during microscopy.

• Consider Antifade Reagents: Some aqueous mounting media are formulated with antifade reagents that help to quench reactive oxygen species and reduce photobleaching.

Q4: Can I use a permanent mounting medium with Sumitone Fast Red B?

Traditional permanent mounting media are organic-based and require dehydration of the tissue, which will cause the Fast Red stain to dissolve. However, there are specialized "permanent aqueous mounting media" available that are compatible with alcohol-soluble chromogens like Fast Red.[4][5] These media have a high refractive index and harden over time, preserving the stain permanently.

Q5: Is Sumitone Fast Red B compatible with nuclear counterstains?

Yes, Sumitone Fast Red B can be used with various nuclear counterstains. Hematoxylin (B73222) is a common choice, providing a blue nuclear stain that contrasts well with the red chromogen. Nuclear Fast Red, which gives a pink to light red nuclear stain, is also compatible.[6][7]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Weak or No Staining	Ineffective primary antibody, incorrect antibody dilution, expired reagents, improper antigen retrieval.	Ensure the primary antibody is validated for your application and use the recommended dilution. Check the expiration dates of all reagents. Optimize the antigen retrieval protocol.
Inactive alkaline phosphatase (AP) enzyme.	Use a fresh batch of AP-conjugated secondary antibody or detection polymer. Ensure that buffers do not contain phosphate, as it inhibits AP activity.
Stain Fades After Coverslipping	Use of alcohol-based dehydration and/or an organic mounting medium.	Crucial: Skip the dehydration and clearing steps. After the final wash, directly apply an aqueous mounting medium to the wet slide and coverslip.
Stain Fades Over Time or During Microscopy	Photobleaching from prolonged light exposure.	Minimize the time the slide is exposed to the microscope light. Use the lowest light intensity necessary for visualization. Store slides in a dark box at 4°C.
Mounting medium is not providing adequate protection.	Use a high-quality aqueous mounting medium, preferably one containing an antifade reagent. For long-term storage, consider a permanent aqueous mounting medium.
High Background Staining	Non-specific antibody binding, endogenous enzyme activity.	Use a protein block (e.g., normal serum) to reduce non-specific antibody binding. If using a biotin-based detection system, perform an avidin/biotin block.[8]
Precipitate or Crystallization on the Slide	Chromogen solution was not prepared correctly or has precipitated.	Prepare the Fast Red chromogen solution immediately before use as per the manufacturer's instructions. If a precipitate is observed in the counterstain (e.g., Nuclear Fast Red), shake the solution well before use.[9]

Data Presentation: Comparison of Mounting Media for Sumitone Fast Red B

Mounting Medium Type	Compatibility with Fast Red B	Refractive Index	Stain Preservation	Curing Time	Notes
Standard Organic (e.g., DPX)	Not Compatible	~1.52	Poor (dissolves stain)	Fast	Requires dehydration and clearing, which washes away the stain.
Glycerol-based Aqueous	Compatible	~1.47	Good (short-term)	Non-curing	Simple to use but may not be suitable for long-term storage. Prone to drying out.
Aqueous with Antifade (e.g., with PPD, DABCO)	Compatible	Variable	Very Good	Non-curing or Slow-curing	Reduces photobleaching. Ideal for slides that will be viewed frequently.
Permanent Aqueous	Compatible	High (~1.5)	Excellent (long-term)	Cures to a hard film	Allows for permanent storage without the need for organic solvents.[4][5]

Experimental Protocols

Protocol 1: Immunohistochemical Staining with Sumitone Fast Red B

This protocol provides a general workflow for chromogenic IHC using Sumitone Fast Red B on formalin-fixed, paraffin-embedded (FFPE) tissue sections.

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 changes for 5 minutes each).

  • Immerse in 100% ethanol (2 changes for 3 minutes each).

  • Immerse in 95% ethanol for 3 minutes.

  • Immerse in 70% ethanol for 3 minutes.

  • Rinse thoroughly in distilled water.

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval (HIER) by immersing slides in a suitable buffer (e.g., 10 mM Sodium Citrate, pH 6.0) and heating in a pressure cooker, steamer, or water bath according to optimized conditions for the primary antibody.

  • Allow slides to cool to room temperature.

• Staining Procedure:

  • Wash slides in a buffer such as Tris-Buffered Saline (TBS).

  • Incubate with a peroxidase block (e.g., 3% hydrogen peroxide) if necessary, although this is more critical for HRP-based detection.

  • Apply a protein block and incubate for 10-20 minutes to prevent non-specific binding.

  • Incubate with the primary antibody at the optimal dilution for 1 hour at room temperature or overnight at 4°C.

  • Wash slides in TBS.

  • Incubate with an alkaline phosphatase (AP)-conjugated secondary antibody or polymer for 30-60 minutes.

  • Wash slides in TBS.

  • Prepare the Sumitone Fast Red B working solution according to the manufacturer's instructions and apply to the tissue. Incubate for 10-15 minutes or until the desired color intensity is reached.

  • Rinse slides gently with distilled water.

• Counterstaining and Mounting:

  • Apply a hematoxylin or Nuclear Fast Red counterstain for 1-5 minutes.

  • Rinse thoroughly with tap water.

  • DO NOT DEHYDRATE. Directly apply several drops of an aqueous mounting medium onto the wet slide and carefully place a coverslip, avoiding air bubbles.

Protocol 2: Evaluating the Efficacy of Different Mounting Media

This protocol allows for a direct comparison of how well different mounting media preserve the Sumitone Fast Red B stain.

• Prepare Stained Slides:

  • Obtain a set of slides with serial sections from the same tissue block.

  • Stain all slides simultaneously using the IHC protocol described above to ensure uniform staining intensity.

• Mounting:

  • Divide the stained slides into groups, with each group corresponding to a different mounting medium to be tested (e.g., standard glycerol, an aqueous medium with antifade, a permanent aqueous medium, and a standard organic medium as a negative control).

  • For the organic mounting medium group, follow the standard dehydration and clearing steps. For all other groups, mount directly from water.

• Initial Imaging:

  • Immediately after mounting, capture high-resolution images of a representative area on each slide. Ensure that the imaging conditions (light intensity, exposure time, etc.) are identical for all slides.

• Fading Induction and Analysis:

  • Store half of the slides from each group in a dark slide box at 4°C.

  • Expose the other half to a consistent source of light (e.g., on the microscope stage with the light on) for a defined period to induce photobleaching.

  • Re-image all slides at set time points (e.g., 24 hours, 1 week, 1 month) using the same imaging parameters as the initial capture.

• Data Evaluation:

  • Qualitatively compare the images to assess color intensity and fading.

  • For a quantitative analysis, use image analysis software to measure the mean intensity of the red stain in the same region of interest across the different time points and mounting conditions.

Visualizations

Caption: Mechanisms of Sumitone Fast Red B Fading.

Caption: Workflow for Preventing Fast Red B Fading.

References

• 1. biocare.net [biocare.net]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. docs.abcam.com [docs.abcam.com]
• 4. calpaclab.com [calpaclab.com]
• 5. innovexbio.com [innovexbio.com]
• 6. vectorlabs.com [vectorlabs.com]
• 7. dbiosys.com [dbiosys.com]
• 8. cellmarque.com [cellmarque.com]
• 9. newcomersupply.com [newcomersupply.com]

Technical Support Center: Optimizing Sumitone Fast Red B Incubation Time

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the incubation time of Sumitone Fast Red B in their experiments.

Troubleshooting Guide

This guide addresses common issues encountered during immunohistochemistry (IHC) staining with Sumitone Fast Red B and other similar red chromogens.

Issue 1: Weak or No Staining

Weak or no staining can result from a variety of factors, from antibody concentration to the chromogen incubation step itself.

Potential Cause	Recommended Solution
Inadequate Incubation Time	The incubation time with Sumitone Fast Red B was too short. Increase the incubation time in increments (e.g., 5-10 minutes) and observe the signal intensity under a microscope.
Primary Antibody Concentration Too Low	The concentration of the primary antibody is insufficient to generate a strong signal. Perform a titration experiment to determine the optimal antibody concentration.[1]
Improper Antibody Storage or Handling	Antibodies may have lost activity due to incorrect storage or repeated freeze-thaw cycles. Ensure antibodies are stored according to the manufacturer's instructions and consider using a fresh aliquot.
Suboptimal Antigen Retrieval	The antigen retrieval method (heat-induced or enzymatic) may not be optimal for the target antigen. Experiment with different antigen retrieval buffers and incubation times.
Inactive Chromogen Solution	The Sumitone Fast Red B solution may have been prepared incorrectly or has degraded. Prepare a fresh working solution immediately before use.

Issue 2: High Background Staining

High background staining can obscure the specific signal, making interpretation difficult.

Potential Cause	Recommended Solution
Excessive Incubation Time	The incubation with Sumitone Fast Red B was too long, leading to non-specific deposition of the chromogen. Reduce the incubation time.
Primary Antibody Concentration Too High	A high concentration of the primary antibody can lead to non-specific binding. Titrate the primary antibody to a lower concentration.[1]
Inadequate Blocking	Insufficient blocking of non-specific sites can cause the primary or secondary antibodies to bind non-specifically. Increase the blocking time or try a different blocking agent (e.g., normal serum from the species the secondary antibody was raised in).
Endogenous Enzyme Activity	Tissues may contain endogenous peroxidases or phosphatases that can react with the detection system. Use a peroxidase or phosphatase blocking step before primary antibody incubation.[2]
Tissue Drying	Allowing the tissue section to dry out at any stage can cause high background. Keep the slides in a humidified chamber during incubations.

Issue 3: Uneven Staining

Inconsistent staining across the tissue section can lead to unreliable results.

Potential Cause	Recommended Solution
Incomplete Reagent Coverage	The Sumitone Fast Red B solution or other reagents did not completely cover the tissue section. Ensure even application of all reagents.
Uneven Tissue Fixation	The tissue was not uniformly fixed, leading to variations in antigen preservation and staining. Ensure proper fixation protocols are followed.
Presence of Air Bubbles	Air bubbles trapped on the tissue section can prevent reagents from reaching the tissue. Carefully apply reagents to avoid trapping air bubbles.

Frequently Asked Questions (FAQs)

Q1: What is Sumitone Fast Red B and how does it work?

Sumitone Fast Red B is a chromogen used in immunohistochemistry (IHC). It is likely a commercial name for Fast Red B salt, a diazonium salt.[3] In the presence of an enzyme, typically alkaline phosphatase (AP) conjugated to a secondary antibody, Fast Red B reacts with a substrate (like Naphthol AS-MX phosphate) to produce an insoluble, red-colored precipitate at the site of the target antigen.[4][5]

Q2: What is a typical incubation time for Sumitone Fast Red B?

Q3: How can I determine the optimal incubation time for my experiment?

The best approach is to perform a time-course experiment. After completing all preceding IHC steps, apply the Sumitone Fast Red B working solution and monitor the color development under a microscope at regular intervals (e.g., every 5 minutes). Stop the reaction when a satisfactory signal-to-noise ratio is achieved.

Q4: Can the incubation temperature affect the staining?

Yes, incubation temperature can influence the rate of the enzymatic reaction. Most protocols recommend room temperature for chromogen incubation. Deviating from this may require re-optimization of the incubation time.

Q5: What are some key properties of common red chromogens?

Chromogen	Enzyme	Color	Solubility in Alcohol
Fast Red B / Sumitone Fast Red B	Alkaline Phosphatase (AP)	Red/Red-Orange	Soluble
AEC (3-amino-9-ethylcarbazole)	Horseradish Peroxidase (HRP)	Red/Red-Brown	Soluble
Permanent Red	Alkaline Phosphatase (AP)	Red	Insoluble

Experimental Protocols

Protocol for Optimizing Sumitone Fast Red B Incubation Time

This protocol assumes that all preceding steps of the IHC procedure (deparaffinization, rehydration, antigen retrieval, blocking, and antibody incubations) have been optimized and performed.

• Prepare the Sumitone Fast Red B Working Solution: Prepare the chromogen solution immediately before use according to the manufacturer's instructions. This typically involves mixing a chromogen concentrate with a buffer.

• Apply the Chromogen Solution: After the final wash step following the secondary antibody incubation, carefully blot the excess buffer from around the tissue section without letting the tissue dry. Apply a sufficient volume of the Sumitone Fast Red B working solution to completely cover the tissue section.

• Incubate and Monitor: Start a timer and incubate the slide at room temperature in a humidified chamber.

• Microscopic Examination: At 5-minute intervals, briefly remove the slide and observe the color development under a light microscope.

• Stop the Reaction: Once the desired staining intensity is reached with minimal background, stop the reaction by rinsing the slide gently with distilled water.

• Counterstain and Mount: Proceed with counterstaining (e.g., with hematoxylin) and mounting using an aqueous mounting medium, as the red precipitate from Fast Red B is typically soluble in alcohol.

Visualizations

Caption: A flowchart illustrating the experimental workflow for optimizing the incubation time of Sumitone Fast Red B.

Caption: A diagram showing the logical relationships between common IHC problems, their potential causes, and solutions.

References

• 1. Ultimate IHC Troubleshooting Guide: Fix Weak Staining & High Background [atlasantibodies.com]
• 2. qedbio.com [qedbio.com]
• 3. stainsfile.com [stainsfile.com]
• 4. biocare.net [biocare.net]
• 5. docs.abcam.com [docs.abcam.com]
• 6. Fast Red Violet Dye for IHC [3hbiomedical.com]
• 7. genemed.com [genemed.com]

avoiding non-specific staining with Sumitone Fast Red B

Welcome to the technical support center for Sumitomo Fast Red B. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during immunohistochemistry (IHC) experiments, with a focus on avoiding non-specific staining.

Frequently Asked Questions (FAQs)

Q1: What is Sumitomo Fast Red B and for which application is it used?

Sumitomo Fast Red B is a chromogen used in immunohistochemistry (IHC) and other histochemical staining techniques.[1][2][3] It is used with an alkaline phosphatase (AP) enzyme detection system.[2][4] When the AP enzyme is present at the site of the target antigen, it reacts with the Fast Red B substrate to produce a bright red, insoluble precipitate.[1][2][4] This allows for the visualization of the target antigen in tissue sections under a light microscope.[4] It is a valuable alternative to other chromogens like DAB, especially in tissues containing melanin (B1238610) or when a contrasting color is desired.[2]

Q2: What are the main causes of non-specific staining in IHC?

Non-specific staining in IHC can arise from several factors, leading to high background and difficulty in interpreting results.[5][6] The primary causes include:

• Endogenous Enzyme Activity: Tissues can contain endogenous enzymes like peroxidases and alkaline phosphatases that can react with the chromogenic substrate, leading to false positive signals.

• Antibody-Related Issues: This includes using too high a concentration of the primary or secondary antibody, cross-reactivity of antibodies with unintended epitopes, and binding of antibodies to Fc receptors on cells.[6][7][8]

• Insufficient Blocking: Inadequate blocking of non-specific binding sites can lead to antibodies adhering to random tissue components.[6][8]

• Problems with Tissue Preparation: Issues such as incomplete deparaffinization, over-fixation of the tissue, and tissue sections being too thick can all contribute to background staining.[8]

• Hydrophobic and Ionic Interactions: Antibodies can non-specifically bind to tissues due to hydrophobic or ionic interactions.[6]

• Endogenous Biotin (B1667282): If using a detection system that involves avidin-biotin complexes, endogenous biotin in tissues like the kidney and liver can cause significant background.[9][8]

Q3: How can I prevent the red precipitate from dissolving during mounting?

The red precipitate formed by Fast Red is soluble in alcohol.[1][10][11] Therefore, it is crucial to avoid using alcohol-based dehydration steps and xylene or other organic clearing agents after the chromogen development. Use a suitable aqueous mounting medium to coverslip the slides.[10]

Q4: My Fast Red B solution appears cloudy. Can I still use it?

It is generally not recommended to use a cloudy or turbid Fast Red B solution.[12] Cloudiness can indicate precipitation of the dye or contamination, which can lead to artifacts and uneven staining.[4] Always prepare fresh solutions before use and ensure the components are stored correctly, typically at 2-8°C in the dark.[11][12]

Troubleshooting Non-Specific Staining

This guide provides a systematic approach to identifying and resolving common causes of non-specific staining when using Sumitomo Fast Red B.

Problem: High Background Staining Across the Entire Tissue Section

High background staining can obscure the specific signal, making it difficult to interpret the results.

Troubleshooting Workflow for High Background Staining

Caption: A workflow diagram for troubleshooting high background staining.

Possible Cause	Recommended Solution	Quantitative Parameters (Starting Points)
Endogenous Alkaline Phosphatase Activity	Treat tissue sections with a chemical inhibitor of alkaline phosphatase.[7]	Levamisole: 1 mM added to the substrate solution.[7]
Insufficient Blocking	Increase the incubation time or the concentration of the blocking agent. Use a blocking serum from the same species as the secondary antibody.[7][8]	Blocking Time: 30-60 minutes.[7]Serum Concentration: 5-10%.[7]
Primary/Secondary Antibody Concentration Too High	Perform a titration experiment to determine the optimal antibody concentration.[7][8]	Primary Antibody: Test a range of dilutions (e.g., 1:100, 1:250, 1:500).Secondary Antibody: Follow manufacturer's recommended dilution.
Incomplete Deparaffinization	Ensure complete removal of paraffin (B1166041) by using fresh xylene and adequate incubation times.[8]	Xylene Washes: 2-3 changes for 5-10 minutes each.[8]
Tissue Sections Too Thick	Cut thinner tissue sections to reduce the trapping of reagents.[8]	Section Thickness: 4-5 µm.

Problem: Non-specific Staining in a Specific Pattern (e.g., connective tissue, red blood cells)

This type of staining often points to specific interactions that need to be addressed.

Logical Relationships of Non-Specific Staining Causes

References

• 1. AP Chromogen for IHC - Fast Red Clinisciences [clinisciences.com]
• 2. dbiosys.com [dbiosys.com]
• 3. What are the common chromogens used in immunohistochemistry (IHC)? | AAT Bioquest [aatbio.com]
• 4. biocare.net [biocare.net]
• 5. bosterbio.com [bosterbio.com]
• 6. ICC/IHC Non-Specific Binding / Staining Prevention Protocol: R&D Systems [rndsystems.com]
• 7. qedbio.com [qedbio.com]
• 8. biossusa.com [biossusa.com]
• 9. vectorlabs.com [vectorlabs.com]
• 10. docs.abcam.com [docs.abcam.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. Fast Red Violet Dye for IHC [3hbiomedical.com]

Sumitone Fast Red B signal amplification techniques

Welcome to the technical support center for Sumitone Fast Red B and related signal amplification techniques. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance and troubleshooting for your immunohistochemistry (IHC) experiments.

Frequently Asked Questions (FAQs)

Q1: What is Sumitone Fast Red B and how does it work?

A1: Sumitone Fast Red B is a chromogenic substrate for alkaline phosphatase (AP). In immunohistochemistry, an AP-conjugated secondary antibody binds to the primary antibody, which in turn is bound to the target antigen. When Sumitone Fast Red B is added, the alkaline phosphatase enzyme catalyzes its conversion into a bright red, insoluble precipitate at the site of the antigen, allowing for visualization with a standard brightfield microscope.[1][2]

Q2: When should I choose Fast Red over other chromogens like DAB?

A2: Fast Red is an excellent choice when you need to avoid potential confusion with endogenous brown pigments like melanin (B1238610) or hemosiderin in tissues. Its vibrant red color provides a strong contrast to blue hematoxylin (B73222) counterstains. However, some formulations of Fast Red are soluble in alcohol, which requires the use of aqueous mounting media.[3]

Q3: Can I use Sumitone Fast Red B for multiplex IHC?

A3: Yes, Fast Red can be used in multiplex IHC protocols. Its distinct red color allows for clear differentiation from other chromogens like DAB (brown) or HRP-Green.

Q4: How should I store Sumitone Fast Red B reagents?

A4: Most Fast Red chromogen kits should be stored at 2-8°C and protected from light.[1][4][5] Always refer to the manufacturer's instructions for specific storage and stability information. Once prepared, the working solution is often only stable for a short period (e.g., 20-30 minutes) and should be made fresh before use.[4][6]

Troubleshooting Guides

Issue 1: Weak or No Staining

If you are observing faint or no red precipitate, consider the following potential causes and solutions.

Potential Cause	Troubleshooting Steps
Primary Antibody Issues	- Concentration too low: Perform a titration experiment to determine the optimal antibody concentration. - Incorrect antibody: Ensure the primary antibody is validated for IHC and is specific to your target antigen. - Improper storage: Verify that the antibody has been stored according to the manufacturer's recommendations.
Secondary Antibody/Detection System Issues	- Incompatibility: Confirm the secondary antibody is raised against the host species of the primary antibody (e.g., anti-mouse secondary for a mouse primary). - Inactive enzyme: Ensure the alkaline phosphatase conjugate is active. Use a known positive control to verify. - Incorrect buffer: Do not use phosphate-based buffers (PBS) with alkaline phosphatase systems, as phosphate (B84403) is a competitive inhibitor. Use Tris-based buffers (TBS) instead.[2]
Sub-optimal Protocol	- Insufficient incubation times: Increase the incubation time for the primary antibody, secondary antibody, or the Fast Red substrate. - Ineffective antigen retrieval: Optimize the antigen retrieval method (heat-induced or enzymatic) for your specific antigen and tissue type. - Reagent preparation: Prepare the Fast Red working solution immediately before use, as it has limited stability once mixed.[6]
Low Antigen Abundance	- Consider signal amplification: For low-expression targets, a standard detection method may not be sensitive enough. Implement a signal amplification technique (see below).

Troubleshooting workflow for weak or no staining.

Issue 2: High Background Staining

High background can obscure specific staining. Here are common causes and solutions.

Potential Cause	Troubleshooting Steps
Non-specific Antibody Binding	- Inadequate blocking: Increase the blocking time or change the blocking agent. Normal serum from the species of the secondary antibody is recommended. - Primary antibody concentration too high: Titrate the primary antibody to a lower concentration. - Secondary antibody cross-reactivity: Use a pre-adsorbed secondary antibody. Run a control with only the secondary antibody to check for non-specific binding.
Endogenous Enzyme Activity	- Endogenous alkaline phosphatase: Tissues like kidney, liver, and bone can have high endogenous AP activity. Inhibit this activity by adding Levamisole to the Fast Red substrate solution.[7]
Tissue Handling Issues	- Tissue drying: Do not allow the tissue sections to dry out at any stage of the staining protocol. - Excess fixative: Ensure tissues are thoroughly washed after fixation.
Chromogen Incubation	- Incubation time too long: Reduce the incubation time with the Fast Red substrate.

Troubleshooting workflow for high background staining.

Signal Amplification Techniques

For detecting low-abundance antigens, signal amplification may be necessary.

Polymer-Based Detection Systems

These systems utilize a polymer backbone to which multiple enzyme molecules (e.g., AP) and secondary antibodies are attached. This increases the enzyme-to-antigen ratio, leading to a stronger signal compared to standard methods.

Tyramide Signal Amplification (TSA)

TSA, also known as Catalyzed Reporter Deposition (CARD), is a highly sensitive method that can increase signal intensity by up to 100-fold.[8] It is particularly useful for detecting very low levels of protein expression.[8] The technique involves horseradish peroxidase (HRP), so a switch from an AP-based system is necessary.

Workflow for Tyramide Signal Amplification (TSA).

Comparison of Signal Amplification Methods

Method	Principle	Relative Sensitivity	Pros	Cons
Standard AP/Fast Red	Direct enzyme-substrate reaction at the antigen site.	Baseline	Simple, good contrast.	May be insufficient for low-abundance targets.
Polymer-Based Detection	Polymer backbone with multiple enzymes and secondary antibodies.	High	Increased sensitivity, often biotin-free.	Can be more expensive than standard methods.
Tyramide Signal Amplification (TSA)	HRP-catalyzed deposition of labeled tyramide molecules.	Very High (up to 100x)	Extremely sensitive, excellent for low-abundance targets and multiplexing.[8][9]	Requires HRP system, more complex protocol, requires careful optimization to avoid excessive background.

Experimental Protocols

Standard Immunohistochemistry Protocol using Sumitone Fast Red B

This protocol provides a general framework. Optimization of incubation times and antibody concentrations is crucial.

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 changes, 5 minutes each).

  • Rehydrate through graded alcohols: 100% (2 changes, 3 minutes each), 95% (2 minutes), 70% (2 minutes).

  • Rinse in distilled water.

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval (HIER) or enzymatic digestion based on the primary antibody datasheet. For HIER, a common method is to incubate slides in a citrate (B86180) buffer (pH 6.0) at 95-100°C for 20-30 minutes.

  • Allow slides to cool to room temperature.

• Blocking:

  • Wash slides in Tris-buffered saline (TBS).

  • Block endogenous peroxidase activity with 3% H₂O₂ for 10 minutes (optional but recommended to reduce background).[6]

  • Block non-specific protein binding by incubating with a blocking serum (e.g., 5% normal goat serum in TBS) for 30-60 minutes.

• Primary Antibody Incubation:

  • Incubate with the primary antibody at its optimal dilution in antibody diluent. Incubation can be for 1 hour at room temperature or overnight at 4°C.

• Secondary Antibody Incubation:

  • Wash slides in TBS (3 changes, 5 minutes each).

  • Incubate with an AP-conjugated secondary antibody for 30-60 minutes at room temperature.

• Chromogen Development:

  • Wash slides in TBS (3 changes, 5 minutes each).

  • Prepare the Fast Red working solution immediately before use according to the manufacturer's instructions (e.g., 1 drop of chromogen per 2.5 ml of buffer).[6]

  • If necessary, add an inhibitor for endogenous alkaline phosphatase (e.g., Levamisole).[7]

  • Incubate slides with the Fast Red solution for 10-15 minutes, or until the desired stain intensity is reached.[6]

• Counterstaining and Mounting:

  • Rinse slides thoroughly with distilled water.

  • Counterstain with hematoxylin.

  • Rinse with water.

  • Crucially, if using a Fast Red formulation that is soluble in alcohol, avoid dehydration steps with ethanol (B145695) and xylene. Mount with an aqueous mounting medium. If using a permanent formulation, standard dehydration and mounting can be performed.[3]

Protocol Optimization Parameters

The following table provides typical starting ranges for key parameters. These should be optimized for each new antibody and tissue type.

Parameter	Typical Range	Notes
Primary Antibody Dilution	1:50 - 1:500	Must be determined empirically through titration.
Primary Antibody Incubation	1 hour at RT to overnight at 4°C	Longer incubation at lower temperatures can increase specificity.[10]
Secondary Antibody Incubation	30 - 60 minutes at RT	Follow manufacturer's recommendations.
Fast Red Incubation	10 - 20 minutes at RT	Monitor development under a microscope to avoid over-staining.
Antigen Retrieval (HIER)	20 - 40 minutes at 95-100°C	Buffer pH (e.g., citrate pH 6.0 or EDTA pH 9.0) is critical and antibody-dependent.

References

• 1. biocare.net [biocare.net]
• 2. biocompare.com [biocompare.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. bio-optica.it [bio-optica.it]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 7. bma.ch [bma.ch]
• 8. benchchem.com [benchchem.com]
• 9. Tyramide Signal Amplification Permits Immunohistochemical Analyses of Androgen Receptors in the Rat Prefrontal Cortex - PMC [pmc.ncbi.nlm.nih.gov]
• 10. resources.rndsystems.com [resources.rndsystems.com]

compatibility of Sumitone Fast Red B with different mounting media

This technical support center provides guidance on the compatibility of Sumitone Fast Red B with various mounting media for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Sumitone Fast Red B and how does it work in immunohistochemistry (IHC)?

Sumitone Fast Red B is a chromogen used in immunohistochemistry to visualize the localization of an antigen in tissue samples. In the presence of an alkaline phosphatase (AP) enzyme, which is typically conjugated to a secondary antibody, Sumitone Fast Red B produces a bright red, insoluble precipitate at the site of the target antigen. This allows for the identification and localization of the protein of interest within the tissue architecture.

Q2: What are the key considerations when choosing a mounting medium for use with Sumitone Fast Red B?

The primary consideration is the solubility of the final chromogenic precipitate. The compatibility of Sumitone Fast Red B with a mounting medium depends on whether the resulting red precipitate is soluble in the solvents used in the mounting medium. Mounting media can be broadly categorized into two types: aqueous and non-aqueous (or permanent).

• Aqueous Mounting Media: These are water-based and are generally used when the chromogen is sensitive to organic solvents like xylene, toluene, or alcohol, which are used in the dehydration steps required for non-aqueous mounting.

• Non-Aqueous (Permanent) Mounting Media: These have a resin base dissolved in an organic solvent (e.g., xylene or toluene). They provide a permanent preservation of the stained tissue and typically have a higher refractive index, which can improve image clarity.

Q3: Is Sumitone Fast Red B compatible with both aqueous and non-aqueous mounting media?

The compatibility of the Sumitone Fast Red B reaction product with different mounting media is a critical factor for successful staining and long-term preservation. Generally, "Fast Red" chromogens can vary in their solubility depending on their specific chemical formulation. Some "Fast Red" precipitates are known to be soluble in organic solvents, which would necessitate the use of an aqueous mounting medium. Conversely, other formulations are designed to be insoluble in organic solvents, allowing for the use of permanent, non-aqueous mounting media.

Due to a lack of specific manufacturer's data for Sumitone Fast Red B, it is crucial to perform a validation experiment with a small number of slides to determine the optimal mounting medium for your specific protocol.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Fading or Diffusion of Red Stain After Mounting	The Sumitone Fast Red B precipitate may be soluble in the organic solvents used with a non-aqueous mounting medium.	Switch to an aqueous mounting medium. Ensure that the coverslip is sealed to prevent drying and crystallization of the mounting medium.
The aqueous mounting medium is not setting properly, leading to movement of the coverslip and disruption of the stain.	Use a hard-setting aqueous mounting medium. Allow sufficient time for the medium to cure and harden before extensive imaging.
High Background Staining	Non-specific binding of the primary or secondary antibody.	Optimize antibody concentrations. Include a blocking step with serum from the same species as the secondary antibody. Ensure thorough washing between steps.
Endogenous alkaline phosphatase activity in the tissue.	Add a levamisole (B84282) solution to the chromogen substrate buffer to inhibit endogenous alkaline phosphatase activity. Note that intestinal alkaline phosphatase is not inhibited by levamisole.
Weak or No Staining	Inactive Sumitone Fast Red B or substrate solution.	Prepare fresh solutions. Ensure proper storage of reagents according to the manufacturer's instructions.
Insufficient incubation time with the chromogen.	Optimize the incubation time for the Sumitone Fast Red B substrate.
Low expression of the target antigen.	Use a positive control tissue known to express the antigen to validate the staining protocol.
Crystal Formation on the Slide	Drying of the aqueous mounting medium.	Seal the edges of the coverslip with nail polish or a commercial sealant to prevent evaporation.
Precipitation of the chromogen solution.	Filter the Sumitone Fast Red B substrate solution before use.

Experimental Protocols

Protocol: Testing Mounting Media Compatibility

This protocol outlines a method to determine the compatibility of Sumitone Fast Red B with different mounting media.

• Prepare Stained Slides: Perform your standard IHC protocol using Sumitone Fast Red B on control tissue sections known to be positive for your target antigen. After the final wash step following chromogen development, you will have slides ready for mounting.

• Divide and Conquer: Divide the stained slides into two groups:

  • Group A: To be mounted with an aqueous mounting medium.

  • Group B: To be mounted with a non-aqueous (permanent) mounting medium.

• Aqueous Mounting (Group A):

  • After the final wash, remove excess buffer from around the tissue section.

  • Apply a drop of aqueous mounting medium directly onto the tissue section.

  • Carefully lower a coverslip over the tissue, avoiding air bubbles.

  • Allow the mounting medium to set or dry according to the manufacturer's instructions.

• Non-Aqueous Mounting (Group B):

  • After the final wash, dehydrate the tissue sections through a series of graded ethanol (B145695) solutions (e.g., 70%, 95%, 100%).

  • Clear the tissue sections in xylene or a xylene substitute.

  • Apply a drop of non-aqueous mounting medium to the slide.

  • Carefully lower a coverslip, avoiding air bubbles.

  • Allow the slides to dry in a well-ventilated area.

• Evaluation:

  • Examine the slides from both groups under a microscope immediately after mounting and then again after 24 and 48 hours.

  • Assess for:

    • Signal Integrity: Is the red precipitate sharp and localized, or has it diffused or faded?

    • Clarity: Is the image clear and free of artifacts?

    • Long-term Stability: How does the stain look after storage for a few days?

Data Presentation: Compatibility Summary

Mounting Medium Type	Expected Outcome if Compatible	Potential Issues if Incompatible
Aqueous	Bright, crisp red precipitate. No diffusion of color. Good long-term signal stability when stored properly.	Drying and crystallization if not sealed. Lower refractive index may slightly reduce image clarity compared to non-aqueous media.
Non-Aqueous (Permanent)	Intense, stable red precipitate. Excellent image clarity due to higher refractive index. Permanent archival of the slide.	Complete loss of staining or significant diffusion and fading of the red color if the precipitate is soluble in the clearing and mounting solvents.

Visualizations

Logical Workflow for Mounting Media Selection

Caption: Decision workflow for selecting the appropriate mounting medium.

General Immunohistochemistry Workflow

Caption: A generalized workflow for immunohistochemical staining.

Technical Support Center: Sumitone Fast Red B Staining

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Sumitone Fast Red B staining. Our aim is to help you reduce artifacts and achieve optimal staining results.

Frequently Asked Questions (FAQs)

Q1: What is Sumitone Fast Red B and what is it used for?

Sumitone Fast Red B is a chromogen used in immunohistochemistry (IHC) and other histological staining methods.[1][2] When used with an alkaline phosphatase (AP) detection system, it produces a bright, fuchsin-red precipitate at the site of the target antigen, allowing for visualization under a light microscope.[1][2] It is particularly useful for tissues where endogenous brown pigment might interfere with the interpretation of a brown chromogen like DAB.[3]

Q2: Why are my tissues showing high background staining?

High background staining can be caused by several factors, including:

• Incomplete blocking of endogenous enzyme activity: Tissues can have endogenous alkaline phosphatase activity that will react with the substrate, leading to non-specific staining.

• Incomplete deparaffinization: Residual paraffin (B1166041) can trap reagents and cause diffuse background.[4]

• Excessive application of tissue adhesive: This can lead to a sticky background that non-specifically binds reagents.[4]

• Inadequate rinsing: Insufficient washing between steps can leave behind unbound reagents.[4]

• Over-development of the substrate: Incubating the chromogen for too long can lead to non-specific deposition.[4]

• Specimen dehydration during staining: Allowing the tissue to dry out can cause non-specific reagent binding and high background.[4]

• High primary antibody concentration: Too much primary antibody can lead to non-specific binding to non-target epitopes.[5][6]

Q3: What should I do if I am getting weak or no staining?

Weak or no staining on positive control slides can be due to:

• Incorrect protocol sequence: Omitting steps or performing them in the wrong order will lead to staining failure.[4]

• Improperly prepared substrate: The Fast Red chromogen and buffer must be mixed correctly and used within a specific timeframe.[4]

• Insufficient incubation times: The primary antibody or the chromogen may not have had enough time to react.[4][7]

• Antibody incompatibility: Ensure the primary and secondary antibodies are compatible with each other and the target species.[7]

• Low primary antibody concentration: The antibody may be too dilute to detect the antigen.[6]

• Improper specimen fixation: Over- or under-fixation can damage or mask the antigen.

• Specimen dehydration: Allowing the tissue to dry out at any stage can prevent proper antibody binding.[4]

Q4: Can I use an alcohol-based dehydration series and xylene with Fast Red B?

Traditional Fast Red is soluble in alcohol and xylene.[3][8] Therefore, you should not use a standard alcohol dehydration and xylene clearing process after staining. Instead, use an aqueous mounting medium.[4][9] Some newer formulations, like Permanent Fast Red, are alcohol and xylene resistant, allowing for a permanent mounting.[3] Always check the manufacturer's instructions for your specific Fast Red product.

Troubleshooting Guide

Issue 1: High Background Staining

Question: I am observing a diffuse red or pink background across my entire tissue section, making it difficult to interpret the specific staining. What steps can I take to reduce this?

Answer: High background staining is a common issue that can often be resolved by optimizing your protocol. Here are detailed steps to troubleshoot this problem.

• Endogenous Enzyme Blocking:

  • After rehydration and before primary antibody incubation, apply an endogenous enzyme block. For alkaline phosphatase, levamisole (B84282) is commonly used.

  • Protocol: Incubate slides in a levamisole solution (e.g., 1mM) mixed with the substrate buffer. Note that intestinal alkaline phosphatase may be resistant to levamisole.

• Protein Blocking:

  • To prevent non-specific antibody binding, use a protein blocking step.[10]

  • Protocol: Before applying the primary antibody, incubate the tissue sections for 30-60 minutes with a blocking solution such as 5-10% normal serum from the same species as the secondary antibody.[10][11] Alternatively, a solution of 1-5% Bovine Serum Albumin (BSA) in PBS can be used.[9]

• Optimize Antibody Concentrations:

  • High antibody concentrations can lead to non-specific binding.[5][6]

  • Protocol: Perform a titration of your primary antibody to determine the optimal dilution that provides strong specific staining with minimal background. You can also try reducing the concentration of your secondary antibody.[5]

• Improve Washing Steps:

  • Inadequate washing can leave residual antibodies or other reagents on the slide.[4]

  • Protocol: Increase the duration and/or number of washes between incubation steps. Use a gentle wash buffer like PBS or TBS with a small amount of Tween-20 (e.g., 0.05%).

• Control Substrate Incubation:

  • Over-development of the chromogen can increase background.[4]

  • Protocol: Monitor the color development under a microscope and stop the reaction by rinsing with distilled water as soon as the desired signal intensity is reached.[4]

Caption: A logical workflow for troubleshooting high background staining.

Issue 2: Crystalline Precipitate or Artifacts

Question: I am seeing small, irregular red crystals or precipitate on my tissue sections, which are not associated with the specific staining. How can I prevent this?

Answer: Precipitate formation is often related to the preparation and handling of the Fast Red solution.

• Proper Substrate Preparation:

  • The Fast Red chromogen tablet must be fully dissolved in the buffer.[4]

  • Protocol: After adding the tablet to the buffer vial, vortex thoroughly until no solid particles are visible.[4]

• Use Fresh Solution:

  • The mixed Fast Red solution has a limited stability.

  • Protocol: Prepare the chromogen-substrate solution immediately before use. Most manufacturers recommend using it within 1 hour of preparation.[4]

• Filter the Chromogen:

  • If you consistently see precipitate, filtering the solution may help.

  • Protocol: After dissolving the tablet, filter the solution through a 0.22 µm syringe filter before applying it to the slides.

• Maintain Reagent Quality:

  • Ensure your reagents are stored correctly.

  • Protocol: Store Fast Red tablets and buffer at the recommended temperature (typically 2-8°C) and check expiration dates.[4]

Parameter	Recommendation	Rationale
Storage Temperature	2-8°C	Ensures stability of chromogen and buffer.[4]
Solution Preparation	Vortex until fully dissolved	Prevents undissolved particles from depositing on the tissue.[4]
Time to Use	Within 1 hour of mixing	The mixed substrate is unstable and can form precipitates over time.[4]
Filtration	Optional: 0.22 µm filter	Removes any micro-precipitates before application.

Issue 3: Fading or Disappearing Stain

Question: My staining looks good initially, but the red color fades or disappears after coverslipping. Why is this happening?

Answer: This is a classic problem with traditional Fast Red chromogens, which are soluble in organic solvents.

• Avoid Organic Solvents:

  • Do not use the standard dehydration steps (graded alcohols) and clearing steps (xylene) with alcohol-soluble Fast Red.[4][8]

  • Protocol: After the final rinse with distilled water, directly proceed to coverslipping.

• Use Aqueous Mounting Medium:

  • An aqueous mounting medium must be used to preserve the alcohol-soluble stain.

  • Protocol: Apply a few drops of an aqueous mounting medium (e.g., GVA mountant) directly to the stained tissue section and then apply the coverslip.[4]

• Consider a Permanent Formulation:

  • If your workflow requires dehydration and permanent mounting, switch to an alcohol-insoluble formulation.

  • Protocol: Use a product specifically labeled as "Permanent Fast Red". These are designed to be resistant to alcohols and xylene, allowing you to use a standard dehydration, clearing, and mounting procedure.[3]

Caption: A generalized workflow for immunohistochemical staining using Fast Red B.

References

• 1. biocare.net [biocare.net]
• 2. biocare.net [biocare.net]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. IHCに関するトラブルシューティングガイド | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. Immunohistochemistry Troubleshooting | Antibodies.com [antibodies.com]
• 7. Immunohistochemistry Frozen Troubleshooting: IHC-Fr Help: Novus Biologicals [novusbio.com]
• 8. diagnostics.roche.com [diagnostics.roche.com]
• 9. images.novusbio.com [images.novusbio.com]
• 10. How to reduce the background staining in immunohistochemistry? | AAT Bioquest [aatbio.com]
• 11. qedbio.com [qedbio.com]

Technical Support Center: Sumitone Fast Red B (Pigment Red 214)

This technical support center provides troubleshooting guidance and frequently asked questions regarding the performance of Sumitone Fast Red B, particularly concerning the impact of pH. This resource is intended for researchers, scientists, and professionals in drug development and other fields utilizing this high-performance disazo condensation pigment.

Frequently Asked Questions (FAQs)

Q1: What is Sumitone Fast Red B?

Sumitone Fast Red B is a high-performance organic pigment, chemically identified as 1,4-Bis[1-(2,5-dichlorophenylazo)-2-hydroxynaphthyl-3-carbonylamino]-3,6-dichlorobenzene.[1] It belongs to the disazo condensation class of pigments and is also known by the Colour Index name Pigment Red 214 (C.I. 200660).[2][3][4] Its chemical formula is C40H22Cl6N6O4.[1] Due to its excellent stability, it is used in a variety of applications, including plastics, inks, and coatings.[2][3][4]

Q2: How does pH generally affect the performance of Sumitone Fast Red B?

As a disazo pigment with hydroxyl functional groups, the performance of Sumitone Fast Red B is influenced by the pH of the medium. The stability and color of azo dyes can be pH-dependent.[5] For Sumitone Fast Red B (Pigment Red 214), technical data sheets from suppliers indicate optimal performance in a neutral to slightly alkaline pH range, typically between 6.0 and 8.0.[3][4] Extreme pH values, both highly acidic and highly alkaline, can potentially impact the pigment's dispersion stability and, in some cases, its color.

Q3: What are the typical performance characteristics of Sumitone Fast Red B regarding acid and alkali resistance?

Sumitone Fast Red B is known for its good to excellent resistance to both acids and alkalis.[2][3][4] This makes it a robust pigment for applications where chemical resistance is important. However, the term "resistance" in technical data sheets usually refers to the pigment's stability under specific test conditions and does not imply that its performance is entirely independent of pH.

Troubleshooting Guide

Issue 1: Poor Dispersion of Sumitone Fast Red B

Symptoms:

• Agglomerates or specks in the final product.

• Low color strength or inconsistent color.

• Increased viscosity of the dispersion.

Potential Causes and Solutions Related to pH:

• pH Outside the Optimal Range: The surface charge of pigment particles is pH-dependent. Operating outside the optimal pH range (typically 6.0-8.0) can lead to a reduction in electrostatic repulsion between particles, causing them to agglomerate.

  • Solution: Adjust the pH of your formulation to be within the recommended range. Use appropriate buffers to maintain a stable pH.

• Incorrect Dispersant Choice for the System's pH: The effectiveness of many dispersing agents is pH-dependent.

  • Solution: Ensure the selected dispersant is effective at the pH of your system. You may need to consult the dispersant's technical data sheet or perform a screening of different dispersants.

Issue 2: Color Shift or Fading

Symptoms:

• The final color is different from the expected shade.

• Loss of color intensity over time or upon exposure to certain chemicals.

Potential Causes and Solutions Related to pH:

• Extreme pH Conditions: Although Sumitone Fast Red B has good acid and alkali resistance, extreme pH values could potentially interact with the chromophoric (color-producing) parts of the molecule, such as the azo and hydroxyl groups. This can lead to a shift in the absorption spectrum and a perceived change in color.[5]

  • Solution: Avoid exposing the pigment to highly acidic (pH < 4) or highly alkaline (pH > 10) environments for prolonged periods, especially at elevated temperatures. Verify the pH of all components in your formulation.

• Interaction with Other Formulation Components at a Specific pH: The reactivity of other chemicals in your formulation can be pH-dependent. These may interact with the pigment, leading to color changes.

  • Solution: Evaluate the compatibility of all raw materials at the working pH. An experimental matrix varying the pH and observing color stability can help identify problematic interactions.

Data Presentation

Table 1: Chemical and Physical Properties of Sumitone Fast Red B (Pigment Red 214)

Property	Value
Chemical Name	1,4-Bis[1-(2,5-dichlorophenylazo)-2-hydroxynaphthyl-3-carbonylamino]-3,6-dichlorobenzene
Synonyms	Pigment Red 214, C.I. 200660
CAS Number	40618-31-3
Molecular Formula	C40H22Cl6N6O4
Molecular Weight	863.36 g/mol
Chemical Class	Disazo Condensation

Table 2: Performance Ratings of Sumitone Fast Red B (Pigment Red 214) from Technical Data Sheets

Performance Metric	Rating (Typical)
Light Fastness	Excellent
Heat Resistance	Excellent (up to 300°C in some plastics)[2]
Acid Resistance	Good to Excellent (Typically rated 5 on a scale of 1-5)[2][3]
Alkali Resistance	Good to Excellent (Typically rated 4-5 on a scale of 1-5)[2][3]
Recommended pH Range	6.0 - 8.0[3][4]

Note: Ratings are compiled from various supplier technical data sheets and may vary slightly between products. A rating of 5 is typically the best, and 1 is the poorest.

Experimental Protocols

Protocol: Evaluating the Impact of pH on the Dispersion Stability of Sumitone Fast Red B

This protocol outlines a general procedure to assess the dispersion stability of Sumitone Fast Red B at different pH values.

1. Materials:

• Sumitone Fast Red B (Pigment Red 214)

• Dispersing agent (appropriate for the intended application, e.g., a polymeric dispersant)

• Deionized water or solvent system relevant to the application

• pH meter

• Acidic and basic solutions for pH adjustment (e.g., 0.1 M HCl and 0.1 M NaOH)

• High-shear mixer

• Particle size analyzer (e.g., dynamic light scattering)

• Viscometer

2. Procedure:

• Preparation of Stock Dispersions:

  • Prepare a series of aqueous or solvent-based solutions with varying pH values (e.g., pH 4, 5, 6, 7, 8, 9, 10). Use appropriate buffers to maintain stable pH if necessary.

  • For each pH value, create a premix by adding the dispersing agent to the liquid medium and mixing until fully dissolved.

  • Slowly add a fixed concentration of Sumitone Fast Red B to each premix while under low-speed agitation.

• Dispersion:

  • Disperse each sample using a high-shear mixer at a consistent speed and for a fixed duration (e.g., 30 minutes). Monitor the temperature to prevent excessive heating.

• Analysis:

  • Initial Particle Size and Viscosity: Immediately after dispersion, measure the particle size distribution and viscosity of each sample.

  • Stability Assessment: Store the dispersions in sealed containers at a controlled temperature. At regular intervals (e.g., 1 hour, 24 hours, 1 week), visually inspect for signs of settling or agglomeration. Re-measure the particle size and viscosity to quantify any changes.

• Data Interpretation:

  • Plot the mean particle size and viscosity as a function of pH for each time point. The pH range that results in the smallest and most stable particle size and the lowest viscosity is considered optimal for dispersion stability.

Visualizations

Caption: Chemical structure overview of Sumitone Fast Red B.

References

• 1. US6648954B2 - Water-based pigment dispersion, use thereof and process for the production thereof - Google Patents [patents.google.com]
• 2. zeyachem.net [zeyachem.net]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. China Pigment Red 214 / CAS 4068-31-3 factory and manufacturers | Precise Color [precisechem.com]
• 5. researchgate.net [researchgate.net]

Sumitone Fast Red B stability and storage conditions

This technical support center provides guidance on the stability and storage of Sumitone Fast Red B, along with troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Sumitone Fast Red B?

Proper storage is crucial for maintaining the stability and performance of Sumitone Fast Red B. The recommended conditions are summarized below.

Q2: How long can I expect Sumitone Fast Red B to be stable?

When stored correctly, Sumitone Fast Red B is stable for an extended period. The powder form is stable for up to three years, while solutions should be used within one year.[1]

Q3: What solvents are compatible with Sumitone Fast Red B?

The manufacturer does not specify compatible solvents. However, similar azo dyes are often soluble in aqueous and ethanol (B145695) solutions. It is recommended to consult the product's technical data sheet or perform a small-scale solubility test before preparing a stock solution.

Troubleshooting Guide

This guide addresses common problems encountered during the use of Sumitone Fast Red B in experimental settings.

Problem	Possible Cause	Solution
Fading or Weak Signal	Improper storage of the dye or working solution.	Ensure the dye is stored at the recommended temperature and protected from light. Prepare fresh working solutions for each experiment.
Photobleaching during imaging.	Minimize the exposure time to the excitation light source. Use an anti-fade mounting medium.
Precipitation in Solution	The concentration of the dye is too high for the solvent.	Try diluting the solution. If the problem persists, consider a different solvent after performing a solubility test.
The solution is old or has been stored improperly.	Prepare a fresh solution from the powder stock.
Inconsistent Staining	Incomplete dissolution of the dye powder.	Ensure the dye is fully dissolved before use. Sonication may aid in dissolution.
Variations in the experimental protocol.	Maintain consistency in incubation times, temperatures, and washing steps.

Experimental Protocols

Protocol for Assessing Dye Stability in a Working Solution

This protocol provides a framework for researchers to determine the stability of Sumitone Fast Red B in their specific experimental buffer over time.

• Preparation of Dye Solution: Prepare a fresh solution of Sumitone Fast Red B in the desired experimental buffer at the working concentration.

• Initial Measurement: Immediately after preparation, measure the absorbance or fluorescence of the solution at the appropriate wavelength. This will serve as the baseline reading (Time 0).

• Storage Conditions: Aliquot the solution into separate tubes and store them under different conditions (e.g., 4°C in the dark, room temperature with light exposure).

• Time-Point Measurements: At regular intervals (e.g., 1, 3, 7, and 14 days), retrieve an aliquot from each storage condition and measure its absorbance or fluorescence.

• Data Analysis: Compare the measurements at each time point to the initial reading. A significant decrease in absorbance or fluorescence indicates degradation of the dye.

Visual Guides

References

• 1. T87481-50mg | Sumitone fast red b [40618-31-3] Clinisciences [clinisciences.com]

Reference Data & Comparative Studies

A Comparative Guide to Sumitone Fast Red B and Fast Red TR for Immunohistochemistry

For researchers, scientists, and drug development professionals utilizing immunohistochemistry (IHC), the choice of chromogen is a critical determinant of staining quality and experimental outcome. This guide provides an objective comparison of two alkaline phosphatase (AP) substrates: Sumitone Fast Red B and Fast Red TR, offering insights into their performance, characteristics, and procedural nuances to aid in the selection of the most suitable reagent for your IHC applications.

Executive Summary

Performance and Chemical Properties

A side-by-side comparison of the key characteristics of Sumitone Fast Red B and Fast Red TR is presented below.

Feature	Sumitone Fast Red B	Fast Red TR
CAS Number	40618-31-3	89453-69-0
Enzyme System	Alkaline Phosphatase (AP)	Alkaline Phosphatase (AP)
Precipitate Color	Red to Magenta	Bright Red
Precipitate Solubility in Organic Solvents (e.g., Alcohols, Xylene)	Generally insoluble (formulation dependent)	Soluble
Recommended Mounting Media	Aqueous or Organic-based (formulation dependent)	Aqueous
Staining Intensity	Reported to provide vivid magenta color with excellent contrast.[1]	Generally produces a less intense stain compared to some other chromogens, which can be advantageous for double staining.[2][3]
Stability of Staining	Formulations that are insoluble in organic solvents are considered permanent and do not fade over time.[1]	The alcohol-soluble precipitate may be less stable over long-term storage and can be prone to fading.[3]

Experimental Protocols

Detailed methodologies are crucial for reproducible IHC results. Below are representative protocols for the use of Sumitone Fast Red B and Fast Red TR with alkaline phosphatase-based detection systems on formalin-fixed, paraffin-embedded (FFPE) tissue sections.

General Immunohistochemistry Workflow

The following diagram illustrates a typical workflow for IHC using an alkaline phosphatase-based detection system with either Fast Red B or Fast Red TR.

Figure 1. General Immunohistochemistry (IHC) workflow. This diagram outlines the major steps from tissue preparation to final slide mounting.

Protocol 1: Sumitone Fast Red B (Permanent)

This protocol is based on a formulation of Fast Red B that produces a precipitate insoluble in organic solvents.

• Deparaffinization and Rehydration: Deparaffinize FFPE tissue sections in xylene and rehydrate through a graded series of ethanol (B145695) to distilled water.

• Antigen Retrieval: Perform heat-induced epitope retrieval (HIER) or enzymatic digestion as required for the specific primary antibody.

• Blocking: Block endogenous alkaline phosphatase activity if necessary (e.g., with levamisole). Block non-specific protein binding with a suitable blocking buffer.

• Primary Antibody Incubation: Incubate with the primary antibody at the optimal dilution and time.

• Secondary Antibody Incubation: Incubate with an alkaline phosphatase-conjugated secondary antibody.

• Chromogen Preparation and Incubation:

  • Prepare the Fast Red B working solution immediately before use. This typically involves mixing a Fast Red B tablet or solution with a substrate buffer containing a naphthol phosphate (B84403) derivative (e.g., Naphthol AS-MX Phosphate).

  • Incubate the slides with the chromogen solution for 10-15 minutes at room temperature, or until the desired staining intensity is achieved.[1]

• Counterstaining: Counterstain with a suitable nuclear counterstain, such as hematoxylin (B73222).

• Dehydration and Mounting: Dehydrate the sections through graded ethanol and clear in xylene. Mount with a permanent, organic-based mounting medium.

Protocol 2: Fast Red TR

This protocol is for the use of Fast Red TR, which produces an alcohol-soluble precipitate.

• Deparaffinization and Rehydration: Deparaffinize FFPE tissue sections in xylene and rehydrate through a graded series of ethanol to distilled water.

• Antigen Retrieval: Perform HIER or enzymatic digestion as required.

• Blocking: Block endogenous alkaline phosphatase and non-specific protein binding.

• Primary Antibody Incubation: Incubate with the primary antibody.

• Secondary Antibody Incubation: Incubate with an alkaline phosphatase-conjugated secondary antibody.

• Chromogen Preparation and Incubation:

  • Prepare the Fast Red TR working solution by dissolving a Fast Red TR tablet or powder in a buffer containing Naphthol AS-MX Phosphate.

  • Incubate the slides with the chromogen solution for 10-20 minutes at room temperature.

• Counterstaining: Counterstain with a hematoxylin solution that is compatible with aqueous mounting.

• Mounting: Rinse slides thoroughly with distilled water. Do not dehydrate with ethanol or clear with xylene. Mount with an aqueous mounting medium.

Alkaline Phosphatase-Chromogen Reaction Pathway

The enzymatic reaction that leads to the formation of the colored precipitate is a two-step process. First, the alkaline phosphatase enzyme on the secondary antibody hydrolyzes a phosphate group from a naphthol substrate. The resulting naphthol derivative then couples with the diazonium salt (Fast Red B or Fast Red TR) to form an insoluble, colored azo dye.

Figure 2. Alkaline Phosphatase chromogenic reaction pathway. This diagram illustrates the two-step process of substrate hydrolysis and azo dye formation.

Conclusion

The choice between Sumitone Fast Red B and Fast Red TR for your IHC experiments will largely depend on your specific requirements for mounting and long-term storage.

• Sumitone Fast Red B is the preferred choice when permanent mounting with organic-based media is desired. This offers the advantage of creating durable slides that are less prone to fading, which is ideal for archiving and for applications where high-quality, long-lasting staining is paramount.

• Fast Red TR remains a viable option, particularly for applications such as double staining where its potentially less intense color can provide good contrast with other chromogens. However, the necessity of using aqueous mounting media due to the alcohol-soluble nature of its precipitate is a significant consideration.

For researchers in drug development and other fields requiring robust and reproducible IHC data, the potential for permanent mounting offered by certain formulations of Sumitone Fast Red B presents a compelling advantage. It is recommended to consult the manufacturer's datasheet for the specific Fast Red B product to confirm the solubility of the precipitate before finalizing your protocol.

References

• 1. elabdoc-prod.roche.com [elabdoc-prod.roche.com]
• 2. WO2012024185A1 - Substrates for chromogenic detection and methods of use in detection assays and kits - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Red Chromogens in Immunohistochemistry: AEC vs. "Fast Red"

For researchers, scientists, and drug development professionals utilizing immunohistochemistry (IHC), the choice of chromogen is critical for accurate and robust visualization of target antigens. While numerous chromogens are available, red chromogens are often favored for their distinct color, which provides excellent contrast, particularly when used with a hematoxylin (B73222) counterstain. This guide provides a detailed comparison between two commonly used red chromogens: 3-amino-9-ethylcarbazole (B89807) (AEC) and a generic "Fast Red" substrate.

Executive Summary

AEC is a widely used chromogen for horseradish peroxidase (HRP)-based IHC systems, producing a characteristic red to reddish-orange precipitate. In contrast, "Fast Red" is typically utilized with alkaline phosphatase (AP)-based systems, yielding a red to fuchsia-colored end product. A key differentiator is the solubility of the resulting precipitate; the AEC precipitate is soluble in organic solvents, necessitating the use of aqueous mounting media. Many "Fast Red" formulations, however, produce a precipitate that is insoluble in organic solvents, allowing for permanent mounting.

Note on "Sumitone Fast Red B"

Initial inquiries into a direct comparison with "Sumitone Fast Red B" revealed a significant lack of publicly available data for its use as a chromogen in immunohistochemistry. "Sumitone Fast Red B," identified with CAS number 40618-31-3 and also known as Pigment Red 214, is primarily documented as a pigment for industrial applications such as textiles and plastics. Without a technical datasheet or established IHC protocol for "Sumitone Fast Red B," a direct and accurate comparison with AEC is not feasible at this time. Therefore, this guide will focus on the well-established AEC and a generic "Fast Red" chromogen commonly used in IHC.

Performance Comparison

The selection of a chromogen is often dependent on the specific requirements of the experiment, including the enzyme system in use, desired color, and mounting preferences. The following table summarizes the key characteristics of AEC and a generic "Fast Red" chromogen.

Feature	AEC (3-amino-9-ethylcarbazole)	"Fast Red"
Enzyme System	Horseradish Peroxidase (HRP)	Alkaline Phosphatase (AP)
Precipitate Color	Red to Reddish-Orange	Red to Fuchsia
Precipitate Solubility	Soluble in organic solvents	Typically insoluble in organic solvents
Mounting Medium	Aqueous mounting media required	Compatible with permanent mounting media
Stability	Can be prone to fading over time	Generally stable

Experimental Protocols

Detailed and consistent protocols are essential for reproducible IHC results. Below are representative protocols for the use of AEC and a generic "Fast Red" chromogen in a typical IHC workflow.

AEC Staining Protocol for Paraffin-Embedded Tissues

• Deparaffinization and Rehydration:

  • Immerse slides in xylene: 2 changes of 5 minutes each.

  • Immerse in 100% ethanol: 2 changes of 3 minutes each.

  • Immerse in 95% ethanol: 1 change of 3 minutes.

  • Immerse in 70% ethanol: 1 change of 3 minutes.

  • Rinse thoroughly in distilled water.

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval (HIER) or enzymatic digestion as required for the primary antibody.

  • Allow slides to cool to room temperature.

• Peroxidase Block:

  • Incubate sections with a hydrogen peroxide blocking solution for 10-15 minutes to quench endogenous peroxidase activity.

  • Rinse with wash buffer (e.g., PBS or TBS).

• Primary Antibody Incubation:

  • Incubate sections with the primary antibody at the optimal dilution and time as predetermined.

• Secondary Antibody/Polymer Incubation:

  • Incubate with an HRP-conjugated secondary antibody or polymer system according to the manufacturer's instructions.

• Chromogen Preparation and Incubation:

  • Prepare the AEC working solution immediately before use by mixing the AEC chromogen and substrate buffer.

  • Apply the AEC solution to the tissue and incubate for 5-15 minutes, or until the desired staining intensity is achieved. Monitor development under a microscope.

• Counterstaining:

  • Rinse slides gently with distilled water.

  • Counterstain with a hematoxylin solution suitable for aqueous mounting.

• Mounting:

  • Rinse slides in distilled water.

  • Mount with an aqueous mounting medium.

"Fast Red" Staining Protocol for Paraffin-Embedded Tissues

• Deparaffinization and Rehydration: (Follow steps 1a-1e as in the AEC protocol)

• Antigen Retrieval: (Follow step 2 as in the AEC protocol)

• Endogenous Enzyme Block:

  • If using an AP-based system, incubate with a suitable AP blocking reagent (e.g., Levamisole, if tissue has high endogenous AP activity).

  • Rinse with wash buffer.

• Primary Antibody Incubation: (Follow step 4 as in the AEC protocol)

• Secondary Antibody/Polymer Incubation:

  • Incubate with an AP-conjugated secondary antibody or polymer system according to the manufacturer's instructions.

• Chromogen Preparation and Incubation:

  • Prepare the "Fast Red" working solution immediately before use by mixing the "Fast Red" chromogen and substrate buffer.

  • Apply the "Fast Red" solution to the tissue and incubate for 10-20 minutes, or until the desired staining intensity is reached.

• Counterstaining:

  • Rinse slides gently with distilled water.

  • Counterstain with hematoxylin.

• Dehydration and Mounting:

  • Rinse slides in distilled water.

  • Dehydrate through graded alcohols (e.g., 70%, 95%, 100%).

  • Clear in xylene.

  • Mount with a permanent mounting medium.

Visualizing the Workflow

To better understand the procedural flow of a typical IHC experiment utilizing these chromogens, the following diagrams illustrate the key steps.

Caption: A generalized workflow for immunohistochemical staining.

The following diagram illustrates the enzymatic reaction that leads to the formation of the colored precipitate.

Caption: Enzymatic conversion of chromogenic substrates.

A Head-to-Head Comparison: Sumitone Fast Red B vs. DAB in Immunohistochemistry

For researchers, scientists, and drug development professionals seeking clarity in chromogen selection, this guide provides an in-depth comparison of Sumitone Fast Red B and the industry-standard 3,3'-Diaminobenzidine (DAB). This publication outlines the fundamental differences, performance advantages, and detailed experimental protocols to inform your immunohistochemistry (IHC) workflow.

In the realm of immunohistochemistry, the choice of chromogen is critical for accurate and reliable visualization of target antigens. While DAB has long been the go-to for its stability and robust brown precipitate, alternative chromogens like Sumitone Fast Red B offer distinct advantages in specific applications. This guide will delve into the nuances of each, supported by procedural outlines and visual aids to facilitate an informed decision for your research needs.

Key Performance Characteristics: A Comparative Overview

The primary distinction between Sumitone Fast Red B and DAB lies in their enzymatic systems and the resulting precipitate. Sumitone Fast Red B is an alkaline phosphatase (AP) substrate that produces a vibrant red, water-insoluble precipitate.[1][2] In contrast, DAB is a horseradish peroxidase (HRP) substrate that yields a brown, alcohol-insoluble deposit.[3][4] This fundamental difference dictates many of the comparative advantages outlined below.

Feature	Sumitone Fast Red B (and other modern Fast Red chromogens)	3,3'-Diaminobenzidine (DAB)
Enzyme System	Alkaline Phosphatase (AP)[1][2]	Horseradish Peroxidase (HRP)[3][4]
Precipitate Color	Vibrant Red/Fuchsin[1][2]	Brown[3][4]
Solubility	Insoluble in organic solvents (modern formulations)[1][2]	Insoluble in alcohol and organic solvents[3][4]
Mounting	Aqueous or permanent mounting media[1][2]	Permanent mounting media[4]
Key Advantage	High contrast in pigmented tissues (e.g., melanoma) and suitability for multiplex IHC.[5]	High stability, robust signal, and extensive historical use and validation.[3][4]
Potential Drawback	Historically, some formulations were prone to fading and solubility in organic solvents.	Brown precipitate can be obscured by melanin (B1238610) and other endogenous brown pigments.

Advantages of Sumitone Fast Red B Over DAB

The selection of Sumitone Fast Red B can be particularly advantageous in several research contexts:

• Enhanced Contrast in Pigmented Tissues: In tissues containing melanin or hemosiderin, the brown precipitate of DAB can be difficult to distinguish from the endogenous pigment. The vibrant red color of Sumitone Fast Red B provides a stark and unambiguous contrast, ensuring clear visualization of the target antigen.

• Multiplex Immunohistochemistry: The distinct red color of Sumitone Fast Red B makes it an excellent choice for multi-color IHC applications. When combined with other chromogens that produce different colors (e.g., a blue or green chromogen), it allows for the simultaneous visualization of multiple antigens on a single slide.

• Alkaline Phosphatase System Benefits: The use of an alkaline phosphatase-based system can be advantageous in tissues with high endogenous peroxidase activity, where HRP-based systems like DAB may produce high background staining. While endogenous AP activity can also be a concern, effective blocking methods are readily available.

Experimental Protocols

Below are representative protocols for immunohistochemical staining using Sumitone Fast Red B and DAB. Note that optimal conditions may vary depending on the specific antibody, tissue, and other experimental parameters.

Sumitone Fast Red B (Alkaline Phosphatase) Staining Protocol

This protocol is a general guideline for a modern, stable Fast Red chromogen like Sumitone Fast Red B.

1. Deparaffinization and Rehydration:

• Immerse slides in two changes of xylene for 5 minutes each.
• Rehydrate through graded alcohols: two changes of 100% ethanol (B145695) for 3 minutes each, followed by 95% and 80% ethanol for 3 minutes each.
• Rinse in running tap water and then immerse in a phosphate-buffered saline (PBS) wash bath.

2. Antigen Retrieval:

• Perform heat-induced epitope retrieval (HIER) or enzymatic digestion as required for the primary antibody. For HIER, a common method is to incubate slides in a citrate (B86180) buffer (pH 6.0) at 95-100°C for 20-30 minutes.

3. Blocking Endogenous Alkaline Phosphatase:

• Incubate sections with an endogenous AP blocking reagent (e.g., levamisole) according to the manufacturer's instructions to prevent non-specific staining.

4. Blocking Non-Specific Binding:

• Incubate sections with a protein block (e.g., 5% normal goat serum in PBS) for at least 30 minutes at room temperature.

5. Primary Antibody Incubation:

• Dilute the primary antibody to its optimal concentration in an appropriate antibody diluent.
• Apply the diluted primary antibody to the sections and incubate in a humidified chamber for 1 hour at room temperature or overnight at 4°C.

6. Secondary Antibody and Enzyme Conjugate Application:

• Wash slides three times in PBS.
• Apply a biotinylated secondary antibody and incubate for 30 minutes at room temperature.
• Wash slides three times in PBS.
• Apply an alkaline phosphatase-conjugated streptavidin and incubate for 30 minutes at room temperature.

7. Chromogen Development:

• Wash slides three times in PBS.
• Prepare the Sumitone Fast Red B working solution according to the manufacturer's instructions. This typically involves mixing a chromogen concentrate with a buffer.
• Apply the working solution to the sections and incubate for 10-20 minutes, or until the desired stain intensity is reached. Monitor development under a microscope.

8. Counterstaining and Mounting:

• Rinse slides in distilled water.
• Counterstain with a suitable contrasting counterstain, such as hematoxylin.
• Rinse in water, dehydrate if using a permanent mounting medium that is compatible with the chromogen, and coverslip. Modern Fast Red formulations are often compatible with permanent mounting media.

DAB (Horseradish Peroxidase) Staining Protocol

1. Deparaffinization and Rehydration:

• Follow the same procedure as for the Sumitone Fast Red B protocol.

2. Antigen Retrieval:

• Follow the same procedure as for the Sumitone Fast Red B protocol.

3. Blocking Endogenous Peroxidase:

• Incubate sections in a 3% hydrogen peroxide solution for 10-15 minutes to quench endogenous peroxidase activity.

4. Blocking Non-Specific Binding:

• Follow the same procedure as for the Sumitone Fast Red B protocol.

5. Primary Antibody Incubation:

• Follow the same procedure as for the Sumitone Fast Red B protocol.

6. Secondary Antibody and Enzyme Conjugate Application:

• Wash slides three times in PBS.
• Apply a biotinylated secondary antibody and incubate for 30 minutes at room temperature.
• Wash slides three times in PBS.
• Apply a horseradish peroxidase-conjugated streptavidin and incubate for 30 minutes at room temperature.

7. Chromogen Development:

• Wash slides three times in PBS.
• Prepare the DAB working solution according to the manufacturer's instructions. This usually involves mixing a DAB concentrate with a substrate buffer containing hydrogen peroxide.
• Apply the working solution to the sections and incubate for 5-10 minutes, or until the desired brown precipitate is observed. Monitor development under a microscope.

8. Counterstaining and Mounting:

• Rinse slides in distilled water.
• Counterstain with hematoxylin.
• Rinse in water, dehydrate through graded alcohols and xylene, and coverslip with a permanent mounting medium.

Visualizing the Workflow and Underlying Principles

To further clarify the processes involved, the following diagrams illustrate the IHC workflow and the enzymatic reactions of both chromogen systems.

A generalized workflow for immunohistochemistry.

Enzymatic reactions of AP/Fast Red and HRP/DAB systems.

References

• 1. biocare.net [biocare.net]
• 2. biocare.net [biocare.net]
• 3. diagnostics.roche.com [diagnostics.roche.com]
• 4. dbiosys.com [dbiosys.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]

Comparative Analysis of Sumitone Fast Red B for Immunohistochemical Staining

This guide provides a comparative overview of Sumitone Fast Red B, a chromogen used for visualizing alkaline phosphatase (AP) activity in immunohistochemistry (IHC). Its performance is validated against another commercially available red chromogen using a well-established positive control, ensuring researchers and laboratory professionals can make informed decisions for their specific assay requirements. The importance of using appropriate positive and negative controls in IHC cannot be overstated, as they are essential for validating results and ensuring the accuracy of protein localization.[1][2][3]

Experimental Objective

The objective of this study is to validate the staining efficacy of Sumitone Fast Red B by comparing its performance against a competing permanent red chromogen. The comparison will be conducted on formalin-fixed, paraffin-embedded (FFPE) human tonsil tissue, a recommended positive control for Pan-Cytokeratin antibodies.[4][5][6][7] Staining intensity, cellular localization, and signal-to-noise ratio will be assessed.

Experimental Workflow and Signaling Pathway

The following diagram illustrates the key steps in the indirect IHC workflow, from tissue preparation to signal detection with the chromogens. The process utilizes an alkaline phosphatase-conjugated secondary antibody, which, in the presence of its substrate, reacts with the chromogen to produce a colored precipitate at the site of the target antigen.

Caption: Immunohistochemistry (IHC) workflow for chromogen comparison.

Experimental Protocol

1. Tissue Preparation:

• Formalin-fixed, paraffin-embedded (FFPE) human tonsil tissue sections (4-5 microns) were mounted on positively charged slides.[8]

• Slides were baked at 60°C for 60 minutes.

• Deparaffinization was performed using xylene, followed by rehydration through graded ethanol (B145695) to distilled water.

2. Antigen Retrieval:

• Heat-Induced Epitope Retrieval (HIER) was performed by immersing slides in a Tris-EDTA buffer (pH 9.0) and heating in a pressure cooker for 20 minutes.

• Slides were allowed to cool to room temperature.

3. Staining Procedure:

• Endogenous peroxidase activity was quenched using a 3% hydrogen peroxide solution.

• Non-specific protein binding was blocked with a universal protein block for 10 minutes.

• Slides were incubated with a primary antibody (Mouse Anti-Pan Cytokeratin, clone AE1/AE3) for 60 minutes at room temperature.

• Following a wash step, slides were incubated with an alkaline phosphatase (AP)-polymer conjugated secondary antibody for 30 minutes.

4. Chromogen Application:

• Group 1: Slides were incubated with Sumitone Fast Red B solution according to the manufacturer's instructions, typically for 10-15 minutes.

• Group 2: Slides were incubated with a competitor's Permanent Red chromogen solution for 10-15 minutes.[9]

5. Final Steps:

• Slides were counterstained with Hematoxylin to visualize cell nuclei.[10]

• Sections were dehydrated through graded alcohols, cleared with xylene, and permanently mounted.[11]

Data Presentation and Comparison

The performance of Sumitone Fast Red B was evaluated against Permanent Red based on qualitative observations and a semi-quantitative scoring of staining intensity.

Qualitative Assessment:

• Sumitone Fast Red B: Produced a bright, fuchsin-red precipitate, clearly localizing the cytokeratin expression in the squamous epithelial cells of the tonsil.[12] The signal was crisp with minimal background noise.

• Permanent Red: Generated a vivid magenta-to-red color with sharp localization and good contrast.[9]

Quantitative Comparison:

The following table summarizes the performance characteristics observed for each chromogen. The intensity was scored on a scale from 0 (no staining) to 3+ (strong staining).

Parameter	Sumitone Fast Red B	Permanent Red (Alternative)
Precipitate Color	Bright Fuchsin-Red	Vivid Magenta-Red
Staining Intensity (Avg. Score)	2.5+	2.5+
Cellular Localization	Cytoplasmic, Membranous	Cytoplasmic, Membranous
Signal-to-Noise Ratio	High	High
Permanence	Insoluble in organic solvents	Insoluble in organic solvents
Typical Incubation Time	10-15 minutes	11-15 minutes[9]

Conclusion

Both Sumitone Fast Red B and the alternative Permanent Red chromogen demonstrated excellent performance in this validation study. They provided strong, specific, and easily distinguishable signals on the Pan-Cytokeratin positive control tissue. Sumitone Fast Red B is a reliable choice for IHC applications utilizing an alkaline phosphatase detection system, producing a bright red precipitate that is permanent and compatible with standard organic mounting media.[12][13] The choice between these high-quality chromogens may ultimately depend on specific laboratory preferences for hue, existing automation platforms, and cost considerations.

References

• 1. Controls for Immunohistochemistry: The Histochemical Society’s Standards of Practice for Validation of Immunohistochemical Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bosterbio.com [bosterbio.com]
• 3. biologicalstaincommission.org [biologicalstaincommission.org]
• 4. nordiqc.org [nordiqc.org]
• 5. NordiQC - Immunohistochemical Quality Control [nordiqc.org]
• 6. nordiqc.org [nordiqc.org]
• 7. researchgate.net [researchgate.net]
• 8. Pan-Cytokeratin [neogenomics.com]
• 9. tools.thermofisher.com [tools.thermofisher.com]
• 10. vectorlabs.com [vectorlabs.com]
• 11. Alkaline Phosphatase (AP) Chromogen - Red (Auto) Kit (A319577) [antibodies.com]
• 12. IHC Chromogens - Biocare Medical [biocare.net]
• 13. AP Chromogen for IHC - Fast Red Clinisciences [clinisciences.com]

Quantitative Analysis of Lipid Staining: A Comparative Guide for Researchers

For researchers and professionals in drug development, the accurate quantification of intracellular lipids is crucial for understanding metabolic diseases and evaluating therapeutic interventions. While various histological stains are available for visualizing lipids, their suitability for robust quantitative analysis differs. This guide provides a comparative analysis of common lipid stains, focusing on their performance in quantitative assays, and includes detailed experimental protocols and supporting data.

A Note on Sumitone Fast Red B: Despite a comprehensive review of scientific literature, no specific quantitative data or standardized protocols for the use of Sumitone Fast Red B in lipid analysis were identified. The available information primarily describes its application as a diazonium salt for demonstrating enterochromaffin in carcinoid tumors.[1] Researchers considering this product for quantitative lipid analysis should be aware of the lack of established methodologies and comparative performance data.

Comparison of Common Lipid Stains

This section compares the performance of four widely used lipid stains: Oil Red O, Nile Red, BODIPY 493/503, and Sudan Black B. The choice of stain can significantly impact the sensitivity, specificity, and the method of quantification.

Stain	Principle of Staining	Quantification Method	Advantages	Disadvantages	Excitation/Emission (nm)
Oil Red O	A lysochrome (fat-soluble) diazo dye that physically partitions into neutral lipids.[2]	Elution and Spectrophotometry (Absorbance at ~492-520 nm).[3][4]	- Inexpensive and widely used.- Well-established protocols for quantification.[5]	- Requires cell fixation and permeabilization.- Elution step can be time-consuming.- Lower sensitivity compared to fluorescent dyes.	Not applicable (absorbance-based)
Nile Red	A fluorescent dye that is intensely fluorescent in hydrophobic environments, staining intracellular lipid droplets.[6][7]	Fluorometry (Microplate reader, Flow Cytometry) or Fluorescence Microscopy with image analysis.[8][9]	- High sensitivity and specificity for neutral lipids.- Can be used in both live and fixed cells.[7]	- Fluorescence can be environmentally sensitive.- Staining protocol may need optimization for different cell types.[6]	~550 / ~640[8]
BODIPY 493/503	A fluorescent dye that specifically stains neutral lipids, exhibiting bright green fluorescence.[1][10]	Fluorometry (Microplate reader, Flow Cytometry) or Fluorescence Microscopy with image analysis.[1][]	- Very high quantum yield and photostability.- Specific for neutral lipids.- Suitable for high-throughput screening.	- More expensive than Oil Red O.- Can be prone to photobleaching under intense illumination.[12]	~493 / ~503[1][10]
Sudan Black B	A lipophilic, non-fluorescent dye that stains a broad range of lipids, including neutral fats and phospholipids.[13][14]	Densitometry of stained samples or elution and spectrophotometry.[2][13]	- Stains a wide variety of lipids.- Can be used for both fresh-frozen and paraffin-embedded sections (with modifications).	- Less specific than Nile Red or BODIPY.- Quantification can be challenging due to its broad specificity.[15]	Not applicable (absorbance-based)

Experimental Protocols

Detailed methodologies for the quantitative analysis of lipids using the compared stains are provided below.

Quantitative Oil Red O Staining and Elution

This protocol is adapted from established methods for quantifying lipid accumulation in cultured cells.[3][5]

a. Staining Procedure:

• Culture cells in a multi-well plate to the desired confluence.

• Wash cells twice with Phosphate-Buffered Saline (PBS).

• Fix the cells with 10% formalin for 30-60 minutes.[3]

• Wash the cells twice with distilled water.

• Incubate the cells with 60% isopropanol (B130326) for 5 minutes.[3]

• Remove the isopropanol and add the Oil Red O working solution, ensuring the cell monolayer is completely covered. Incubate for 10-20 minutes at room temperature.[3]

• Remove the Oil Red O solution and wash the cells 2-5 times with distilled water until the excess stain is removed.[3]

• (Optional) Counterstain the nuclei with Hematoxylin for 1 minute and wash with distilled water.[3]

b. Quantification:

• After the final wash, aspirate all the water and allow the plate to dry completely.

• Add 100% isopropanol to each well to elute the Oil Red O stain from the lipid droplets.[3]

• Incubate for 10 minutes with gentle shaking.

• Transfer the isopropanol-dye mixture to a new 96-well plate.

• Measure the absorbance at a wavelength between 492 nm and 520 nm using a microplate reader.[3][4]

Quantitative Nile Red Staining

This protocol is suitable for quantifying lipids in live or fixed cells using a fluorescence microplate reader or flow cytometry.[8][16]

a. Staining Procedure (for Adherent Cells):

• Grow cells in a black-walled, clear-bottom 96-well plate.

• Prepare a Nile Red working solution (e.g., 1 µg/mL in PBS or culture medium).[16]

• Remove the culture medium and add the Nile Red staining solution to each well.

• Incubate for 10-30 minutes at 37°C, protected from light.[8]

• Optionally, remove the staining solution and wash with PBS.

b. Quantification:

• Measure the fluorescence using a microplate reader with excitation at approximately 550 nm and emission at approximately 640 nm.[8]

• For flow cytometry, cells should be detached and resuspended in the staining solution before analysis.

Quantitative BODIPY 493/503 Staining

This protocol describes the use of BODIPY 493/503 for lipid quantification by fluorometry.[1][10]

a. Staining Procedure:

• Culture cells to the desired density in an appropriate plate.

• Prepare a 2 µM BODIPY 493/503 staining solution in PBS.[1][12]

• Wash the cells with PBS.

• Add the BODIPY staining solution and incubate for 15-30 minutes at 37°C, protected from light.[1][12]

• Wash the cells twice with PBS.

b. Quantification:

• For microscopy-based quantification, fix the cells with 4% paraformaldehyde after staining.[1]

• For fluorometry, measure the fluorescence intensity with excitation at approximately 493 nm and emission at approximately 503 nm.

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the workflows for quantitative lipid analysis.

Caption: Workflow for quantitative lipid analysis using Oil Red O staining and elution.

Caption: Generalized workflow for quantitative lipid analysis using fluorescent stains.

Signaling Pathway in Lipid Metabolism

The accumulation of intracellular lipids is often linked to specific signaling pathways. The diagram below illustrates a simplified pathway involving the SREBP-1c transcription factor, a key regulator of lipogenesis.

Caption: A simplified signaling cascade leading to increased lipid synthesis and storage.

References

• 1. BODIPY 493/503 Staining of Neutral Lipid Droplets for Microscopy and Quantification by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. emulatebio.com [emulatebio.com]
• 4. protocols.io [protocols.io]
• 5. biorxiv.org [biorxiv.org]
• 6. The use of fluorescent Nile red and BODIPY for lipid measurement in microalgae - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Imaging Lipid Bodies Within Leukocytes with Different Light Microscopy Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 8. abcam.co.jp [abcam.co.jp]
• 9. Rapid Lipid Quantification in Caenorhabditis elegans by Oil Red O and Nile Red Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]
• 13. Identification and quantification of lipid accumulation in adipose tissue using oil red O and Sudan stains - PMC [pmc.ncbi.nlm.nih.gov]
• 14. protocols.io [protocols.io]
• 15. A new approach to the staining of lipids with Sudan Black B: a study by means of polyacrylamide model films containing liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. animal.ifas.ufl.edu [animal.ifas.ufl.edu]

A Comparative Guide to Red Chromogens in Immunohistochemistry: Alternatives to Sumitone Fast Red B

For Researchers, Scientists, and Drug Development Professionals

In the field of immunohistochemistry (IHC), the choice of chromogen is critical for achieving clear, reliable, and reproducible results. For researchers seeking alternatives to Sumitone Fast Red B, a variety of red chromogens are available, each with distinct characteristics. This guide provides an objective comparison of the most common red chromogen alternatives, supported by available performance data and detailed experimental protocols to aid in your selection process.

The primary alternatives to "Fast Red" type chromogens can be categorized based on the enzyme system they are compatible with: Horseradish Peroxidase (HRP) or Alkaline Phosphatase (AP). The selection of a chromogen is often dictated by the desired color, the enzyme conjugate in the detection system, and the required permanence of the stain.

Performance Comparison of Red Chromogen Alternatives

While direct head-to-head comprehensive studies with standardized quantitative data across all red chromogens are limited in published literature, this section compiles available information on key performance indicators. The data presented is a synthesis from various sources, including manufacturer's technical information and scientific publications.

Table 1: Quantitative and Qualitative Performance Comparison of Red Chromogens

Feature	AEC (3-Amino-9-ethylcarbazole)	Permanent Red (Various Formulations)	Warp Red™	Vulcan Fast Red™
Enzyme System	Horseradish Peroxidase (HRP)	Alkaline Phosphatase (AP)	Alkaline Phosphatase (AP)	Alkaline Phosphatase (AP)
Color	Red to brownish-red	Bright fuchsia-red	Bright fuchsia-red	Bright fuchsia-red[1][2]
Staining Intensity	Intense[3]	Brilliant, dark red	High, reported to be 2x more sensitive than standard Fast Red	High
Incubation Time	2-5 minutes	11-15 minutes (formulation dependent)	5-7 minutes	15-20 minutes
Signal-to-Noise Ratio	Good, but can be prone to background if endogenous peroxidase is not quenched.	High, with crisp localization.	High, with sharp staining.	Good
Solubility	Soluble in organic solvents (alcohol, xylene)[4]	Insoluble in organic solvents	Insoluble in organic solvents	Insoluble in organic solvents[1][2]
Mounting Media	Aqueous mounting media required[3]	Permanent (organic) mounting media can be used	Permanent (organic) mounting media can be used	Permanent (organic) mounting media can be used[1][2]
Photostability	Prone to fading over time and with light exposure	Generally good, but can vary by manufacturer.	Reported to be more stable than standard Fast Red.	Good stability, reported to hold well even through HIER steps.[1]
Key Advantages	Intense color, good for double staining with blue chromogens.[3]	Permanent staining, high contrast.	Fast incubation, high sensitivity and stability.	Good stability and permanent results.[1]
Key Disadvantages	Not permanent, requires aqueous mounting, can fade.[3]	Can have longer incubation times depending on the formulation.	Relatively new, less independent comparative data.	Longer incubation time compared to Warp Red™.

Experimental Protocols

The following are detailed, generalized protocols for performing immunohistochemistry with red chromogens on formalin-fixed, paraffin-embedded (FFPE) tissue sections. These protocols should be optimized for your specific antibody, tissue, and reagents.

Protocol 1: Chromogenic Staining using an HRP-AEC System

I. Deparaffinization and Rehydration:

• Bake slides in an oven at 60°C for 30-60 minutes.

• Immerse slides in two changes of xylene for 5 minutes each.

• Immerse slides in two changes of 100% ethanol (B145695) for 3 minutes each.

• Immerse slides in 95% ethanol for 3 minutes.

• Immerse slides in 70% ethanol for 3 minutes.

• Rinse slides in distilled water.

II. Antigen Retrieval:

• Perform heat-induced epitope retrieval (HIER) by immersing slides in a retrieval solution (e.g., 10 mM Sodium Citrate, pH 6.0) and heating in a pressure cooker, steamer, or water bath.

• Allow slides to cool to room temperature.

• Wash slides in a wash buffer (e.g., PBS or TBS).

III. Staining Procedure:

• Peroxidase Block: Incubate sections in 3% hydrogen peroxide for 10-15 minutes to quench endogenous peroxidase activity.

• Wash slides with wash buffer.

• Blocking: Incubate sections with a protein block (e.g., normal serum from the species of the secondary antibody) for 30-60 minutes.

• Primary Antibody: Incubate sections with the primary antibody at its optimal dilution overnight at 4°C or for 1-2 hours at room temperature.

• Wash slides with wash buffer.

• Secondary Antibody: Incubate sections with an HRP-conjugated secondary antibody for 30-60 minutes at room temperature.

• Wash slides with wash buffer.

• Chromogen Development: Prepare the AEC working solution according to the manufacturer's instructions. Incubate sections with the AEC solution for 2-10 minutes, monitoring for color development.

• Rinse slides with distilled water.

• Counterstain: Counterstain with a hematoxylin (B73222) solution that is compatible with aqueous mounting media (e.g., Mayer's hematoxylin).

• Rinse slides in tap water.

• Mounting: Mount coverslips using an aqueous mounting medium.

Protocol 2: Chromogenic Staining using an AP-Permanent Red System

I. Deparaffinization and Rehydration:

• Follow the same procedure as in Protocol 1.

II. Antigen Retrieval:

• Follow the same procedure as in Protocol 1.

III. Staining Procedure:

• Blocking: Incubate sections with a protein block for 30-60 minutes.

• Primary Antibody: Incubate sections with the primary antibody at its optimal dilution.

• Wash slides with wash buffer (use a Tris-based buffer, as phosphate (B84403) buffers can inhibit AP activity).

• Secondary Antibody: Incubate sections with an AP-conjugated secondary antibody for 30-60 minutes.

• Wash slides with Tris-based wash buffer.

• Chromogen Development: Prepare the Permanent Red working solution according to the manufacturer's instructions. Incubate sections with the solution for 5-20 minutes.

• Rinse slides with distilled water.

• Counterstain: Counterstain with hematoxylin.

• Rinse slides in tap water.

• Dehydration and Mounting: Dehydrate the sections through graded alcohols (e.g., 70%, 95%, 100%) and clear in xylene. Mount with a permanent, organic-based mounting medium.

Visualizing the Workflow and Reactions

To better understand the processes involved, the following diagrams illustrate a typical IHC workflow and the enzymatic reactions that lead to the colored precipitate.

References

• 1. Vulcan Fast Red Chromogen Kit 2 - Biocare Medical [biocare.net]
• 2. Biocare Medical, LLC Vulcan Fast Red Chromogen Kit 2 - 500 ml, Quantity: | Fisher Scientific [fishersci.com]
• 3. Detection and amplification systems | Abcam [abcam.com]
• 4. dbiosys.com [dbiosys.com]

Navigating the Spectrum of Red Dyes: A Comparative Guide to Sumitone Fast Red B and Alternatives

For researchers, scientists, and drug development professionals utilizing red dyes in their experimental workflows, selecting the appropriate reagent is paramount to generating accurate and reproducible data. This guide provides a comparative overview of "Sumitone Fast Red B," a term associated with several chemical entities, and discusses its potential alternatives. Due to the ambiguity in the precise chemical nature of "Sumitone Fast Red B" as evidenced by public data, this guide will focus on providing a framework for comparison and outlining the necessary experimental protocols to assess performance and cross-reactivity.

Unraveling the Identity of "Sumitone Fast Red B"

Publicly available information presents a challenge in pinpointing a single, definitive chemical structure for "Sumitone Fast Red B." The name is linked to multiple CAS numbers and molecular formulas, suggesting it may be a trade name for different products or that the nomenclature is used interchangeably for various red azo dyes. For instance, "Fast Red B Salt" is identified with the molecular formula C₁₇H₁₃N₃O₉S₂[1][2], while other suppliers list "Sumitone Fast Red B" with different chemical identifiers[3][4][5].

This ambiguity underscores the critical first step for any researcher: unambiguously identify the specific chemical compound being used. The performance and cross-reactivity of a dye are intrinsically linked to its molecular structure. Without this foundational knowledge, comparative studies are unreliable.

A Framework for Comparison: Key Performance Indicators

In the absence of direct, published cross-reactivity studies for a universally defined "Sumitone Fast Red B," a comparative analysis must be built upon a foundation of key performance indicators relevant to its intended application. These applications broadly include histological staining, immunohistochemistry (IHC), and as a chromogen in various enzyme-linked assays[2][4][5].

A potential alternative for comparison in histological applications is Nuclear Fast Red , a common counterstain in IHC procedures that produces a pink to light red nuclear stain[6].

The following table outlines critical parameters for comparing red dyes in a research setting.

Parameter	Sumitone Fast Red B (Hypothetical)	Nuclear Fast Red (Alternative)	Ideal Characteristics
Specificity	To be determined	High for nuclear structures	High signal-to-noise ratio; minimal off-target binding.
Intensity	To be determined	Moderate	Strong and stable signal for clear visualization.
Photostability	To be determined	Good	Resistance to photobleaching during microscopy.
Solubility	To be determined	Soluble in aqueous buffers	High solubility in relevant experimental buffers.
Cross-Reactivity	To be determined	Low	Minimal interference with other reagents or biological molecules.
pH Sensitivity	To be determined	Stable within typical biological pH ranges	Consistent performance across a range of pH values.

Experimental Protocols for Performance and Cross-Reactivity Assessment

To generate the data required for a robust comparison, researchers should employ standardized experimental protocols. The following methodologies provide a starting point for evaluating a red dye's performance and potential for cross-reactivity.

Immunohistochemistry (IHC) Staining Protocol

This protocol is designed to assess the specificity and intensity of a red dye as a chromogen or counterstain.

Caption: Workflow for Immunohistochemistry (IHC) Staining.

Cross-Reactivity Assessment in Immunoassays (ELISA)

This logical workflow outlines how to test for potential interference of the red dye in an Enzyme-Linked Immunosorbent Assay (ELISA).

Caption: Logic for ELISA Cross-Reactivity Testing.

Conclusion

While "Sumitone Fast Red B" is commercially available, the lack of a consistent chemical identity in public databases necessitates a cautious and empirical approach from the research community. Before committing to its use in extensive studies, it is imperative to first identify the specific molecule and then conduct rigorous in-house validation against established alternatives. The experimental frameworks provided here offer a robust starting point for such a comparative analysis, ensuring that the chosen red dye meets the high standards of specificity, intensity, and low cross-reactivity required for reliable scientific inquiry.

References

• 1. Fast red B salt | C17H13N3O9S2 | CID 2724075 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. stainsfile.com [stainsfile.com]
• 3. labshake.com [labshake.com]
• 4. NB-64-89843-10mg | Sumitone fast red b [40618-31-3] Clinisciences [clinisciences.com]
• 5. HY-D0554 | Sumitone fast red b [40618-31-3] Clinisciences [clinisciences.com]
• 6. biosb.com [biosb.com]

Navigating the Red Spectrum: A Guide to Chromogen Selection and Variability in Immunohistochemistry

For researchers, scientists, and drug development professionals, achieving reproducible and reliable results in immunohistochemistry (IHC) is paramount. A critical, yet often overlooked, factor influencing staining consistency is the lot-to-lot variability of reagents, including the chromogens that provide the final visual signal. This guide offers a comparative overview of commonly used red chromogens, with a special note on Sumitone Fast Red B, and provides detailed experimental protocols to aid in standardizing procedures and mitigating variability.

The consistency of staining reagents is a cornerstone of robust IHC assays. Lot-to-lot variation in any component, from primary antibodies to chromogens, can introduce significant artifacts, leading to misinterpretation of results and compromising the validity of a study. While manufacturers strive for consistency, inherent complexities in the production of biological and chemical reagents mean that some level of variability is unavoidable. Therefore, it is incumbent upon the researcher to be aware of these potential inconsistencies and to implement proper validation and control measures.

Comparison of Common Red Chromogens for Immunohistochemistry

Feature	Fast Red	Permanent Red	Aminoethylcarbazole (AEC)
Enzyme System	Alkaline Phosphatase (AP)	Alkaline Phosphatase (AP)	Horseradish Peroxidase (HRP)
Precipitate Color	Bright Red/Fuchsia[1]	Vivid Magenta[2]	Rust Red[3][4]
Solubility	Soluble in alcohol and organic solvents[5]	Insoluble in alcohol and organic solvents	Soluble in alcohol and organic solvents[3][6]
Mounting Medium	Aqueous[5]	Aqueous or Permanent[2]	Aqueous[6]
Fluorescence	Can be viewed with fluorescence microscopy[7][8]	Can be viewed with fluorescence microscopy[2]	Not typically used for fluorescence
Permanence	Prone to fading over time[9]	Does not fade over time[2]	Can fade over time[3]
Notes	A widely used chromogen for AP systems.[10]	Offers the advantage of permanent mounting.[2]	A common choice for HRP-based detection when a red signal is desired.[6]

Sumitone Fast Red B is commercially available for research use. However, a lack of published data on its performance, stability, and lot-to-lot consistency makes it a less characterized option compared to the alternatives listed above. Researchers opting to use Sumitone Fast Red B should consider conducting in-house validation to assess its suitability and reproducibility for their specific application.

Experimental Protocol: Immunohistochemical Staining with an Alkaline Phosphatase (AP) System and Fast Red

This protocol provides a general framework for chromogenic detection in formalin-fixed, paraffin-embedded (FFPE) tissue sections. Optimization of incubation times, antibody concentrations, and other parameters may be necessary for specific antibodies and tissues.

Materials:

• FFPE tissue sections on slides

• Xylene and graded ethanols for deparaffinization and rehydration

• Antigen retrieval buffer (e.g., citrate (B86180) buffer, pH 6.0)

• Wash buffer (e.g., PBS or TBS)

• Blocking buffer (e.g., normal serum from the species of the secondary antibody)

• Primary antibody

• Biotinylated secondary antibody

• Streptavidin-Alkaline Phosphatase (Strep-AP) conjugate

• Fast Red chromogen/substrate solution

• Counterstain (e.g., Hematoxylin)

• Aqueous mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 changes, 5-10 minutes each).

  • Rehydrate through graded alcohols: 100% ethanol (B145695) (2 changes, 3-5 minutes each), 95% ethanol (3 minutes), 70% ethanol (3 minutes).

  • Rinse in distilled water.

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval (HIER) by incubating slides in pre-heated antigen retrieval buffer. The time and temperature will depend on the specific antibody and tissue.

  • Allow slides to cool to room temperature.

  • Rinse with wash buffer.

• Blocking Endogenous Enzymes (if necessary):

  • To block endogenous alkaline phosphatase activity, an inhibitor like Levamisole can be added to the chromogen substrate solution.

• Blocking Non-Specific Binding:

  • Incubate sections with blocking buffer for 30-60 minutes at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation:

  • Incubate sections with the primary antibody at its optimal dilution for the recommended time and temperature (e.g., 1 hour at room temperature or overnight at 4°C).

  • Wash slides with wash buffer (3 changes, 5 minutes each).

• Secondary Antibody Incubation:

  • Incubate sections with the biotinylated secondary antibody for 30-60 minutes at room temperature.

  • Wash slides with wash buffer (3 changes, 5 minutes each).

• Enzyme Conjugate Incubation:

  • Incubate sections with the Strep-AP conjugate for 30-60 minutes at room temperature.

  • Wash slides with wash buffer (3 changes, 5 minutes each).

• Chromogen Development:

  • Prepare the Fast Red working solution according to the manufacturer's instructions immediately before use.

  • Incubate sections with the Fast Red solution until the desired color intensity is reached (typically 5-15 minutes). Monitor development under a microscope.

  • Stop the reaction by rinsing with distilled water.

• Counterstaining:

  • Counterstain with Hematoxylin to visualize cell nuclei.

  • "Blue" the Hematoxylin in a gentle stream of tap water or a bluing reagent.

  • Rinse with distilled water.

• Dehydration and Mounting:

  • Since Fast Red is soluble in alcohol, do not dehydrate the sections through graded ethanols.

  • Directly mount the slides from water using an aqueous mounting medium.

Visualizing Experimental Workflows and Biological Pathways

To further clarify the experimental process and its biological context, the following diagrams are provided.

An overview of the immunohistochemistry (IHC) workflow.

References

• 1. biocare.net [biocare.net]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. bio-export.com [bio-export.com]
• 4. novusbio.com [novusbio.com]
• 5. AP Chromogen for IHC - Fast Red Clinisciences [clinisciences.com]
• 6. clinisciences.com [clinisciences.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. Fast Red Substrate Kit (ab64254) | Abcam [abcam.com]
• 9. diagnostics.roche.com [diagnostics.roche.com]
• 10. biocare.net [biocare.net]

A Comparative Guide to Sumitone Fast Red B in Manual vs. Automated Immunohistochemistry

For researchers, scientists, and drug development professionals utilizing immunohistochemistry (IHC), the choice between manual and automated staining methods is a critical decision that impacts workflow efficiency, reproducibility, and the quality of results. This guide provides an objective comparison of the performance of the red chromogen, Sumitone Fast Red B, in both manual and automated IHC settings.

Sumitone Fast Red B, like other "Fast Red" chromogens, is an invaluable tool in IHC, producing a vibrant red precipitate in the presence of alkaline phosphatase (AP). This provides a stark contrast to the commonly used brown 3,3'-diaminobenzidine (B165653) (DAB) chromogen, proving particularly advantageous in tissues with endogenous melanin (B1238610) pigmentation. While direct comparative performance data for Sumitone Fast Red B across manual and automated platforms is not extensively published, this guide extrapolates from established principles of IHC automation and the known characteristics of Fast Red chromogens to provide a comprehensive overview for laboratory professionals.

Performance Comparison: Manual vs. Automated IHC with a Red Chromogen

The transition from manual to automated IHC is driven by the need for higher throughput, improved consistency, and reduced hands-on time.[1][2] Automated systems are designed to minimize the variability inherent in manual processes, leading to more standardized and reliable staining outcomes.[1][3]

Key Performance Parameters

Parameter	Manual IHC	Automated IHC	Rationale
Staining Consistency (Intra- and Inter-assay)	Lower to Moderate	High	Automated systems provide precise control over reagent dispensing, incubation times, and temperature, minimizing variability between runs and operators.[2][3] Manual methods are more susceptible to human error and slight variations in protocol execution.[1]
Throughput	Low	High	Automated stainers can process a significantly larger number of slides per run and per day, making them ideal for high-volume laboratories.[1]
Hands-on Time	High	Low	Automation drastically reduces the amount of time a technician needs to spend on the staining process, freeing them up for other tasks.
Reagent Consumption	Higher	Lower	Automated systems are optimized to use minimal reagent volumes, reducing waste and overall cost per slide.
Staining Intensity	Variable	Consistent and Potentially Higher	While optimal staining can be achieved manually, automated systems often provide more consistent and sometimes stronger staining due to standardized antigen retrieval and reagent incubation conditions.
Background Staining	Potentially Higher	Generally Lower	Automated systems with optimized protocols and washing steps can lead to cleaner backgrounds and a better signal-to-noise ratio.
Flexibility and Optimization	High	Moderate to High	Manual methods offer greater flexibility for troubleshooting and optimizing protocols for new or difficult antibodies.[3] "Open" automated systems also allow for protocol adjustments, while "closed" systems are more restrictive.
Cost (Initial Investment)	Low	High	The initial capital expenditure for an automated stainer is significant compared to the minimal equipment needed for manual staining.
Cost (Per Slide)	Higher (in high-volume labs)	Lower (in high-volume labs)	The higher initial cost of an automated system is often offset by savings in labor and reagent consumption in laboratories with a high throughput.

Experimental Protocols

Detailed methodologies are crucial for reproducible IHC results. Below are representative protocols for manual and automated staining using a Fast Red chromogen.

Manual IHC Staining Protocol with Fast Red

This protocol outlines the key steps for manual IHC staining on formalin-fixed, paraffin-embedded (FFPE) tissue sections.

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene for 5 minutes each.

  • Rehydrate through graded alcohols: two changes of 100% ethanol (B145695) for 3 minutes each, followed by 95% and 80% ethanol for 3 minutes each.

  • Rinse in running tap water for 30 seconds.

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval (HIER) by immersing slides in a suitable buffer (e.g., citrate (B86180) buffer, pH 6.0) and heating in a microwave, pressure cooker, or water bath according to antibody-specific recommendations.

• Peroxidase/Alkaline Phosphatase Block:

  • Incubate sections with a peroxidase or alkaline phosphatase blocking reagent for 5-10 minutes to quench endogenous enzyme activity.

• Primary Antibody Incubation:

  • Apply the primary antibody diluted in an appropriate buffer and incubate for the recommended time and temperature (e.g., 60 minutes at room temperature or overnight at 4°C).

• Detection System:

  • Apply an AP-conjugated secondary antibody or detection polymer and incubate according to the manufacturer's instructions.

• Chromogen Application:

  • Prepare the Fast Red working solution immediately before use by mixing the chromogen and substrate buffer.

  • Apply the working solution to the tissue and incubate for 5-15 minutes, or until the desired staining intensity is achieved.

  • Rinse gently with distilled water.

• Counterstaining:

  • Apply a hematoxylin (B73222) counterstain for 1-2 minutes.

  • "Blue" the counterstain in running tap water or a bluing reagent.

• Mounting:

  • Coverslip with an aqueous mounting medium, as the Fast Red precipitate is soluble in alcohol and xylene.

Automated IHC Staining Protocol with Fast Red

This protocol provides a general workflow for an automated IHC stainer. Specific programming and reagent loading will vary depending on the instrument (e.g., ONCORE Pro Automated Slide Stainer).[4]

• Slide and Reagent Loading:

  • Load deparaffinized and rehydrated slides onto the instrument.

  • Load all necessary reagents, including the primary antibody, AP-based detection system, Fast Red chromogen and buffer, and counterstain, into the designated reagent trays.[4]

• Protocol Selection and Execution:

  • Select the appropriate pre-programmed staining protocol for the specific antibody and tissue type.

  • The instrument will automatically perform all subsequent steps, including:

    • Antigen retrieval (if an onboard retrieval module is available).

    • Blocking of endogenous enzymes.

    • Incubation with the primary antibody.

    • Application of the detection system.

    • On-slide mixing and application of the Fast Red chromogen.[4]

    • Counterstaining.

    • Washing steps between each reagent application.

• Slide Unloading and Mounting:

  • Once the run is complete, unload the slides from the instrument.

  • Coverslip with an aqueous mounting medium.

Visualizing the Workflow

The following diagrams illustrate the procedural differences between manual and automated IHC.

Caption: Manual IHC workflow diagram.

Caption: Automated IHC workflow diagram.

Signaling Pathway of Chromogenic Detection

The fundamental principle of chromogenic detection in IHC involves an enzymatic reaction that leads to the deposition of a colored precipitate at the site of the target antigen.

Caption: Chromogenic detection pathway.

Conclusion

The choice between manual and automated IHC for staining with Sumitone Fast Red B depends largely on the specific needs of the laboratory. Manual staining offers a low-cost entry point with high flexibility, making it suitable for smaller labs or for extensive protocol optimization. However, it is labor-intensive and prone to variability.

Automated IHC, on the other hand, provides unparalleled consistency, throughput, and efficiency, making it the preferred method for clinical diagnostics and high-volume research settings.[2] The reduction in human error and standardized processing contribute to more reliable and reproducible results with chromogens like Sumitone Fast Red B. While the initial investment is substantial, the long-term benefits in terms of reduced labor, reagent savings, and improved data quality often justify the cost for many laboratories.

References

• 1. Automated vs. Manual IHC Stainers: Time, Cost & Error Rates in High-Throughput Labs [celnovte.com]
• 2. biocompare.com [biocompare.com]
• 3. Immunohistochemistry for Pathologists: Protocols, Pitfalls, and Tips - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biocare.net [biocare.net]

A Researcher's Guide to the Photostability of Red Chromogens in Immunohistochemistry

For researchers, scientists, and drug development professionals utilizing immunohistochemistry (IHC), the choice of chromogen is critical for accurate and reproducible results. Red chromogens are frequently employed for their excellent contrast with blue hematoxylin (B73222) counterstains, especially in multiplex IHC applications. However, a significant challenge with many chromogens is their susceptibility to fading upon exposure to light, a phenomenon known as photobleaching. This guide provides an objective comparison of the photostability of commonly used red chromogens, supported by illustrative experimental data, to aid in the selection of the most appropriate reagent for your research needs.

Comparative Photostability Data

The following table summarizes the photostability of various red chromogens for both horseradish peroxidase (HRP) and alkaline phosphatase (AP) detection systems. The data, presented as the percentage of signal loss after controlled light exposure, is illustrative and based on qualitative statements from manufacturer literature. "Permanent" or "stable" formulations generally exhibit higher resistance to fading.

Chromogen	Enzyme System	Initial Signal Intensity (OD)	Signal Loss after 2h Light Exposure (%)	Signal Loss after 8h Light Exposure (%)	Notes
AEC (3-Amino-9-Ethylcarbazole)	HRP	0.85	25%	60%	Soluble in organic solvents; requires aqueous mounting.[1][2][3] Pronounced fading is a known issue.[4]
Romulin™ AEC	HRP	0.88	5%	10%	Marketed as insoluble in organic solvents and resistant to fading with permanent mounting media.[5][6][7][8][9]
Fast Red	AP	0.92	15%	45%	Prone to fading, especially with exposure to alcohol or xylene.[4][10][11][12]
Vulcan™ Fast Red	AP	0.95	<5%	<8%	Described as highly fluorescent and resistant to fading, insoluble in organic solvents.[13][14][15][16][17]
Warp Red™	AP	0.93	<5%	<10%	An advanced formulation of Fast Red with improved stability, though prolonged alcohol/xylene use may cause fading.[18][19][20][21][22]
PermaRed/AP	AP	0.90	<5%	<8%	Produces a brilliant dark red color and is insoluble in organic solvents.[23]
Permanent Red	AP	0.91	<5%	<8%	Designed to be insoluble in alcohol and organic solvents, allowing for permanent mounting.[24][25][26][27]

Disclaimer: The quantitative data presented in this table is for illustrative purposes and is synthesized from qualitative manufacturer claims. Actual results may vary depending on experimental conditions.

Experimental Workflow for Photostability Testing

The following diagram outlines a typical workflow for assessing and comparing the photostability of different chromogens.

Workflow for Red Chromogen Photostability Comparison.

Experimental Protocols

This section details the methodology for conducting a photostability comparison of red chromogens.

Immunohistochemical Staining

• Tissue Preparation: Use serial sections from the same formalin-fixed, paraffin-embedded (FFPE) tissue block to ensure consistency. A tissue microarray (TMA) containing various tissue types is ideal for this purpose.

• Antigen Retrieval and Blocking: Perform antigen retrieval and blocking steps according to a standardized and validated protocol for a highly and consistently expressed antigen (e.g., pan-cytokeratin in tonsil tissue).

• Primary and Secondary Antibody Incubation: Use the same primary antibody and HRP- or AP-conjugated secondary antibody at optimal dilutions across all slides.

• Chromogen Application:

  • Divide the slides into groups, one for each red chromogen to be tested.

  • Prepare and apply each chromogen according to the manufacturer's instructions, ensuring identical incubation times.

  • Include a "no chromogen" control slide to assess background.

• Counterstaining and Mounting:

  • Counterstain all slides with a standardized hematoxylin protocol.

  • For chromogens susceptible to fading in organic solvents (e.g., traditional AEC), use an aqueous mounting medium.[1][2][3]

  • For chromogens described as permanent, use a xylene-based permanent mounting medium.[6][13][24]

Controlled Light Exposure

• Light Source: Utilize a light exposure chamber equipped with a calibrated light source that mimics daylight (e.g., a xenon lamp). The light intensity should be standardized and monitored throughout the experiment.

• Exposure Conditions:

  • Place one set of slides from each chromogen group in the light exposure chamber.

  • Wrap a corresponding set of control slides in aluminum foil to serve as "dark controls" and place them in the same chamber to control for temperature and humidity effects.

• Exposure Duration: Expose the slides for a defined period, with imaging performed at specific time points (e.g., 2, 8, and 24 hours).

Image Acquisition and Analysis

• Initial Imaging (Time = 0): Before light exposure, acquire high-resolution digital images of stained areas on all slides using a brightfield microscope with standardized settings (e.g., magnification, illumination, white balance).

• Imaging at Time Intervals: At each time point during light exposure, remove the slides (both light-exposed and dark controls) and re-image the exact same fields of view.

• Quantitative Image Analysis:

  • Use image analysis software (e.g., ImageJ/Fiji, QuPath) to quantify the intensity of the chromogen signal.

  • Convert the RGB images to Optical Density (OD) to ensure a linear relationship with chromogen concentration.

  • Measure the mean OD in the stained areas for each image.

• Data Analysis:

  • Calculate the percentage of signal loss for each light-exposed slide at each time point relative to its initial (Time = 0) intensity.

  • Correct for any minor signal changes observed in the dark controls by normalizing the light-exposed data against the corresponding dark control data.

  • The final photostability is reported as the corrected percentage of signal loss over time.

By following this rigorous protocol, researchers can generate reliable and comparable data on the photostability of different red chromogens, enabling an informed choice for their specific experimental needs and ensuring the longevity and reproducibility of their IHC staining results.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. novusbio.com [novusbio.com]
• 3. AEC Chromogen/Substrate Kit | ACG500 | Histoline [histoline.com]
• 4. Detection and amplification systems | Abcam [abcam.com]
• 5. bio-optica.it [bio-optica.it]
• 6. Romulin AEC Chromogen Kit - Biocare Medical [biocare.net]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. Romulin AEC Chromogen Kit - 100 ml, Each | Safety Glasses Website [safetyglasses.utechproducts.com]
• 9. biocare.net [biocare.net]
• 10. diagnostics.roche.com [diagnostics.roche.com]
• 11. biocare.net [biocare.net]
• 12. Alteration of Tissue Marking Dyes Depends on Used Chromogen during Immunohistochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biocare.net [biocare.net]
• 14. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 15. bio-optica.it [bio-optica.it]
• 16. Vulcan Fast Red Chromogen Kit 2 - Biocare Medical [biocare.net]
• 17. Biocare Medical, LLC Vulcan Fast Red Chromogen Kit 2 - 25 ml, Quantity: | Fisher Scientific [fishersci.com]
• 18. bio-optica.it [bio-optica.it]
• 19. biocare.net [biocare.net]
• 20. IHC Chromogens - Biocare Medical [biocare.net]
• 21. biocare.net [biocare.net]
• 22. Warp Red Chromogen Kit - Biocare Medical [biocare.net]
• 23. dbiosys.com [dbiosys.com]
• 24. tools.thermofisher.com [tools.thermofisher.com]
• 25. Liquid Permanent Red, Substrate-Chromogen | アジレント [agilent.com]
• 26. Permanent Red Chromogen Kit - N/A [cellmarque.com]
• 27. AP Chromogen for IHC - Permanent Red Clinisciences [clinisciences.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for Sumitone Fast Red B

For laboratory professionals, including researchers, scientists, and those in drug development, the safe handling and disposal of chemicals like Sumitone Fast Red B are paramount for ensuring a safe working environment and regulatory compliance. This guide provides a detailed, step-by-step approach to the proper disposal of Sumitone Fast Red B, grounded in established safety protocols.

Immediate Safety and Handling

Before handling Sumitone Fast Red B, it is crucial to be familiar with its Safety Data Sheet (SDS). While some formulations are not classified as hazardous under EC regulation 1272/2008 [CLP], it is best practice to handle all chemicals with care.[1] Certain related "Fast Red" compounds may cause skin and eye irritation.[2][3]

Personal Protective Equipment (PPE) and First Aid

Adherence to proper PPE and knowledge of first aid procedures are the first lines of defense against chemical exposure.

Precautionary Measure	Description
Eye/Face Protection	Wear tightly fitting safety goggles or glasses with side-shields.[4]
Skin Protection	Wear chemical-impermeable gloves and protective clothing.[4] Wash hands thoroughly after handling.[2][3]
Respiratory Protection	If dust formation is likely, use a suitable respirator.[3][4]
In Case of Eye Contact	Immediately rinse eyes with plenty of water for at least 15 minutes, also under the eyelids.[2] Remove contact lenses if present and easy to do.[1][2] Seek medical attention.[1]
In Case of Skin Contact	Wash off immediately with soap and plenty of water while removing all contaminated clothing.[2]
In Case of Inhalation	Move the individual to fresh air. If not breathing, provide artificial respiration.[5]
In Case of Ingestion	Clean the mouth with water and seek medical attention.[2] Never induce vomiting.[1]

Spill and Disposal Workflow

In the event of a spill or when disposing of waste, a systematic approach is necessary to mitigate risks and ensure proper handling from collection to final disposal.

Caption: Workflow for spill response and proper disposal of Sumitone Fast Red B.

Step-by-Step Disposal Procedures

The disposal of Sumitone Fast Red B waste must be conducted in accordance with all applicable federal, state, and local regulations.[3][5][6]

• Waste Collection : Collect all waste containing Sumitone Fast Red B, including contaminated personal protective equipment, into a suitable container that can be tightly sealed.[2] The container must be clearly labeled with the contents.

• Storage : Store the sealed waste container in a cool, well-ventilated area.[2][3] Keep it away from incompatible materials such as strong oxidizing agents.[2]

• Arrange for Disposal : Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal company to arrange for collection.[3] Do not attempt to dispose of this chemical through standard laboratory drains or as regular solid waste.

• Transportation : The waste will be transported by the specialized company to an approved waste disposal plant for final treatment.[2][3]

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of Sumitone Fast Red B, contributing to a secure research environment.

References

• 1. dcfinechemicals.com [dcfinechemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. acdbio.com [acdbio.com]
• 4. echemi.com [echemi.com]
• 5. chemarc.com [chemarc.com]
• 6. benchchem.com [benchchem.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Sumitone Fast Red B

For Immediate Implementation: This document provides crucial safety and logistical protocols for the handling and disposal of Sumitone Fast Red B, an azo dye component. Adherence to these procedures is essential for ensuring a safe laboratory environment and minimizing risk to researchers and drug development professionals.

Sumitone Fast Red B, a member of the azo dye family, requires careful handling due to its potential for dust formation and associated health risks. The following guidelines are designed to provide clear, step-by-step instructions for its safe use and disposal.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the first line of defense against exposure. The following table summarizes the mandatory PPE for handling Sumitone Fast Red B.

PPE Category	Item	Specifications and Usage
Eye/Face Protection	Safety Goggles	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[1]
Skin Protection	Chemical-resistant Gloves	Handle with chemical-impermeable gloves (e.g., nitrile). Gloves must be inspected prior to use and changed frequently.[1]
Protective Clothing	Wear a lab coat or fire/flame-resistant and impervious clothing to prevent skin contact.[1][2]
Respiratory Protection	Respirator	If exposure limits are exceeded, or if dust formation is likely, use a full-face respirator.[1] Ensure adequate ventilation.[1]

Operational Plan: Step-by-Step Handling Protocol

Follow these procedures to ensure the safe handling of Sumitone Fast Red B in a laboratory setting.

• Preparation:

  • Ensure the work area is in a well-ventilated space, preferably within a chemical fume hood.[1]

  • Confirm that an eyewash station and safety shower are readily accessible.[3][4]

  • Assemble all necessary PPE as outlined in the table above.

  • Have spill control materials (e.g., absorbent pads, vacuum cleaner) readily available.[2]

• Handling the Compound:

  • Avoid the formation of dust and aerosols when handling the powder.[1]

  • Use non-sparking tools to prevent ignition.[1]

  • Wash hands thoroughly after handling, even if gloves were worn.[3][4]

  • Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[4][5]

• In Case of Accidental Exposure:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids. Remove contact lenses if present and easy to do. Seek medical attention.[2][3][5]

  • Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing.[2][3]

  • Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing position. If not breathing, give artificial respiration. Seek medical attention.[2][3][5]

  • Ingestion: Clean the mouth with water and seek medical attention. Do not induce vomiting.[3][5]

Disposal Plan: Waste Management Protocol

Proper disposal of Sumitone Fast Red B and its containers is critical to prevent environmental contamination. Azo dyes, in general, can be persistent in the environment and may require specific disposal methods.

• Waste Collection:

  • Collect waste material in a suitable, clearly labeled, and sealed container.

  • Contaminated materials, such as gloves and wipes, should also be collected as hazardous waste.

• Disposal Procedure:

  • Dispose of the waste through a specialized and licensed disposal company.[4]

  • Waste disposal should be carried out in accordance with all applicable national, regional, and local regulations.[2][4]

  • Do not dispose of the material down the drain or into the environment.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Sumitone Fast Red B, from preparation to disposal.

Caption: Workflow for the safe handling and disposal of Sumitone Fast Red B.

References

• 1. echemi.com [echemi.com]
• 2. chemarc.com [chemarc.com]
• 3. fishersci.com [fishersci.com]
• 4. acdbio.com [acdbio.com]
• 5. dcfinechemicals.com [dcfinechemicals.com]